10-Hydroxyligstroside

Core Science & Biosynthesis

Unveiling 10-Hydroxyligstroside: A Technical Guide to its Natural Sources and Distribution

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid, a class of monoterpenoids known for their diverse biological activities. As a member of the Oleaceae (olive) family, this compound is found alongside other well-known secoiridoids like oleuropein (B1677263) and ligstroside. This technical guide provides a comprehensive overview of the natural sources, distribution, and analytical methodologies for 10-Hydroxyligstroside, aimed at facilitating further research and development in the fields of phytochemistry, pharmacology, and drug discovery.

Natural Sources and Distribution

10-Hydroxyligstroside has been identified in several genera within the Oleaceae family, primarily in Fraxinus (ash) and Ligustrum (privet). While its presence is confirmed, comprehensive quantitative data on its distribution across various plant parts and species remains an area of active research.

Distribution in Fraxinus Genus

The European ash (Fraxinus excelsior) is a confirmed natural source of 10-Hydroxyligstroside. It has been successfully isolated from the bark of this species. The presence of a diverse array of other secoiridoids, phenylethanoids, flavonoids, and coumarins is also characteristic of the Fraxinus genus, with the profile of these compounds varying between different organs of the tree.[1]

Distribution in Ligustrum Genus

The common privet (Ligustrum vulgare) is another key source of 10-Hydroxyligstroside. Phytochemical analyses have confirmed its presence in the leaves of this plant. The fruits of Ligustrum vulgare are also a rich source of various secoiridoid glucosides.[2]

Potential Distribution in Other Oleaceae Genera

Given the phytochemical similarities within the Oleaceae family, it is plausible that 10-Hydroxyligstroside may also be present in other genera such as Phillyrea (mock privet). Studies on Phillyrea latifolia have revealed the presence of other secoiridoids, suggesting it as a potential candidate for future investigations into the distribution of 10-Hydroxyligstroside.

Quantitative Data

Detailed quantitative analysis of 10-Hydroxyligstroside across a wide range of species and plant tissues is not yet extensively documented in publicly available literature. However, the existing research on related secoiridoids in the Oleaceae family provides a strong foundation for future quantitative studies. The table below summarizes the current understanding of its distribution, with the acknowledgment that specific concentration values for 10-Hydroxyligstroside are largely yet to be determined.

Genus	Species	Plant Part	10-Hydroxyligstroside Presence	Notes
Fraxinus	excelsior	Bark	Confirmed[3]	Co-occurs with other secoiridoids.
Ligustrum	vulgare	Leaves	Confirmed	Present alongside oleuropein and other polyphenols.
Ligustrum	vulgare	Fruits	Likely	A rich source of various secoiridoid glucosides.[2]
Phillyrea	latifolia	Leaves, Fruits	Possible	Contains other secoiridoids, suggesting potential presence.

Experimental Protocols

The extraction, isolation, and quantification of 10-Hydroxyligstroside can be achieved through various chromatographic techniques, adapted from established methods for other secoiridoids.

Extraction and Isolation of Secoiridoids from Fraxinus excelsior Bark

This protocol is based on the successful isolation of 10-Hydroxyligstroside from ash bark.

1. Plant Material Preparation:

• Collect fresh bark from Fraxinus excelsior.

• Air-dry the bark in a well-ventilated area, protected from direct sunlight.

• Once fully dried, grind the bark into a fine powder.

2. Extraction:

• Macerate the powdered bark with methanol (B129727) at room temperature for 48 hours.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude methanol extract.

3. Fractionation:

• Suspend the crude methanol extract in water and partition successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297).

• Monitor the fractions using Thin Layer Chromatography (TLC) to identify the fractions containing secoiridoids.

4. Isolation:

• Subject the secoiridoid-rich fraction (typically the ethyl acetate or methanol-water fraction) to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of chloroform and methanol.

• Further purify the collected fractions containing 10-Hydroxyligstroside using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This method, adapted from protocols for quantifying secoiridoids in Ligustrum species, can be optimized for 10-Hydroxyligstroside.[2]

1. Standard Preparation:

• Prepare a stock solution of isolated and purified 10-Hydroxyligstroside of known concentration in methanol.

• Prepare a series of calibration standards by diluting the stock solution.

2. Sample Preparation:

• Extract a known weight of dried and powdered plant material with methanol using sonication or maceration.

• Filter the extract and dilute it to a known volume with methanol.

• Pass the diluted extract through a 0.45 µm syringe filter before HPLC analysis.

3. HPLC Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and ethanol (B145695) (B) can be effective for separating secoiridoid glucosides.[2] Alternatively, a gradient of acidified water (e.g., with 0.1% formic acid) and acetonitrile (B52724) is commonly used for secoiridoid analysis.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 235 nm, a wavelength suitable for detecting secoiridoid glucosides.[2]

• Injection Volume: 20 µL.

4. Quantification:

• Construct a calibration curve by plotting the peak area of the 10-Hydroxyligstroside standards against their concentrations.

• Quantify the amount of 10-Hydroxyligstroside in the plant samples by comparing their peak areas to the calibration curve.

Biosynthetic Pathway

10-Hydroxyligstroside, like other secoiridoids in the Oleaceae family, is synthesized through a complex interplay of the mevalonate (B85504) and shikimate pathways. The core secoiridoid structure is derived from the mevalonate pathway, while the phenylethanolic moiety is a product of the shikimate pathway.

Caption: Biosynthetic pathway of 10-Hydroxyligstroside and related secoiridoids.

The diagram above illustrates the convergence of the shikimate and mevalonate pathways to form the basic secoiridoid structures, ligstroside and oleuropein. 10-Hydroxyligstroside is subsequently formed through the hydroxylation of ligstroside.

Conclusion

10-Hydroxyligstroside represents a promising area for phytochemical and pharmacological research. This guide provides a foundational understanding of its natural sources, distribution, and analytical methodologies. Further quantitative studies are needed to fully elucidate its concentration in various plant species and tissues. The detailed experimental protocols and the biosynthetic pathway outlined herein are intended to serve as a valuable resource for scientists and researchers, paving the way for future discoveries and applications of this intriguing natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Determination of Seco-Iridoid Glucosides from the Fruits of Ligustrum vulgare by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

10-Hydroxyligstroside: A Technical Guide to Its Origins, Putative Bioactivity, and Pathways for Future Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxyligstroside is a naturally occurring iridoid glycoside found in plants of the Oleaceae family, notably in the common ash (Fraxinus excelsior)[1]. While direct research on this specific compound is limited, studies on extracts from its source plant suggest potential anti-inflammatory properties. This technical guide synthesizes the available information on 10-Hydroxyligstroside and related compounds from Fraxinus excelsior, providing a foundation for future research into its isolation, biological activity, and therapeutic potential. Due to the scarcity of data specifically on 10-Hydroxyligstroside, this document leverages findings from studies on whole plant extracts and related secoiridoids to propose experimental methodologies and potential mechanisms of action.

Discovery and Sourcing

Proposed Isolation and Purification Workflow

While a specific, detailed protocol for the isolation of 10-Hydroxyligstroside is not yet published, a general workflow can be proposed based on established methods for separating iridoid glycosides from Fraxinus species. This hypothetical protocol would require optimization and validation.

Caption: Proposed workflow for the isolation and purification of 10-Hydroxyligstroside.

Detailed Hypothetical Experimental Protocol

• Plant Material Collection and Preparation: Collect fresh leaves or seeds of Fraxinus excelsior. The plant material should be air-dried in the shade and then ground into a fine powder.

• Extraction: Macerate the powdered plant material with methanol (or 70% ethanol) at room temperature for 72 hours, with occasional shaking. Repeat the extraction process three times.

• Concentration: Combine the extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Solvent Partitioning: Suspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, and ethyl acetate, to separate compounds based on their polarity. 10-Hydroxyligstroside, being a glycoside, is expected to be in the more polar fractions.

• Column Chromatography: Subject the polar extract (e.g., the remaining aqueous fraction) to column chromatography on a suitable stationary phase like silica gel or Sephadex LH-20. Elute with a gradient of solvents (e.g., a mixture of dichloromethane (B109758) and methanol) to obtain several fractions.

• Preparative High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing the target compound using a preparative HPLC system with a reversed-phase C18 column. A gradient of water and acetonitrile, often with a small percentage of formic acid, is a common mobile phase for separating such compounds.

• Purity and Structural Analysis: Analyze the purified compound using analytical HPLC to determine its purity. Elucidate the structure using spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HSQC, HMBC) and Mass Spectrometry (MS), and compare the data with published information[2].

Potential Biological Activities and Signaling Pathways

Direct studies on the biological activities of isolated 10-Hydroxyligstroside are lacking. However, research on Fraxinus excelsior extracts provides strong indications of anti-inflammatory properties, which may be attributable in part to its iridoid glycoside constituents, including 10-Hydroxyligstroside.

Anti-Inflammatory Activity

Extracts from Fraxinus excelsior have been shown to significantly reduce the production of the pro-inflammatory cytokines Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-12 (IL-12) in lipopolysaccharide (LPS)-stimulated human monocytic (THP-1) cells[3][4][5].

Extract/Compound	Cell Line	Stimulant	Measured Cytokines	Effect	Reference
Fraxinus excelsior leaf extracts	THP-1	LPS	TNF-α, IL-12	Significant reduction	[3][5]
Ursolic acid (from F. excelsior)	THP-1	LPS	TNF-α, IL-12	Significant reduction	[4]
Oleanolic acid (from F. excelsior)	THP-1	LPS	TNF-α, IL-12	Significant reduction	[4]

Postulated Signaling Pathway: NF-κB Inhibition

The reduction in pro-inflammatory cytokine production by Fraxinus excelsior extracts suggests an interaction with key inflammatory signaling pathways. A primary candidate is the Nuclear Factor-kappa B (NF-κB) pathway, a central regulator of the inflammatory response. It is plausible that compounds within the extract, potentially including 10-Hydroxyligstroside, inhibit the activation of NF-κB.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Phytochemical study and immunomodulatory activity of Fraxinus excelsior L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to 10-Hydroxyligstroside: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxyligstroside is a naturally occurring secoiridoid glucoside found predominantly in plants of the Oleaceae family, such as Fraxinus excelsior and Fraxinus chinensis.[1] As a member of the secoiridoid class, which includes well-known compounds like oleuropein (B1677263) and ligstroside, 10-Hydroxyligstroside is of increasing interest to the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and currently available data on this compound, aimed at facilitating further research and development.

Chemical Structure and Properties

10-Hydroxyligstroside is characterized by a secoiridoid skeleton derived from the cleavage of the cyclopentane (B165970) ring of an iridoid precursor. This core is attached to a tyrosol moiety via an ester linkage and a glucose molecule through a glycosidic bond.

Molecular Formula: C₂₅H₃₂O₁₃[1]

Molecular Weight: 540.51 g/mol [1]

CAS Number: 35897-94-0[1]

2D Chemical Structure

The planar structure of 10-Hydroxyligstroside is depicted below, illustrating the connectivity of the secoiridoid core, the tyrosol group, and the glucose unit.

Caption: 2D Chemical Structure of 10-Hydroxyligstroside.

Key Structural Features

• Secoiridoid Core: A defining feature is the elenolic acid-type skeleton, which is common to many bioactive compounds in the Oleaceae family.

• Hydroxylation: The presence of a hydroxyl group at the C-10 position distinguishes it from its close relative, ligstroside.

• Glycosylation: A β-D-glucopyranosyl unit is attached to the secoiridoid aglycone.

• Ester Linkage: The secoiridoid part is esterified with tyrosol (p-hydroxyphenylethanol).

Stereochemistry

The stereochemistry of 10-Hydroxyligstroside is critical for its biological activity and interaction with molecular targets. While a complete, experimentally verified assignment of all chiral centers is not yet published in readily accessible literature, some information can be inferred from its SMILES notation and the known stereochemistry of related secoiridoids.

SMILES (Stereochemical): OC(C=C1)=CC=C1CCOC(C[C@H]2/C(--INVALID-LINK--O[C@@H]3O--INVALID-LINK--O)O">C@@HCO)=C\CO)=O[1]

This notation suggests specific stereochemical configurations at several chiral centers within the molecule. However, for unambiguous confirmation, further experimental data from techniques such as NOESY NMR or X-ray crystallography would be required.

Physicochemical and Spectroscopic Data

Detailed experimental data for 10-Hydroxyligstroside is not extensively reported. The following table summarizes the key physicochemical properties. At present, comprehensive, publicly available 1D and 2D NMR data (¹H, ¹³C, COSY, HSQC, HMBC) specifically for 10-Hydroxyligstroside remains elusive. Researchers are encouraged to consult specialized databases or perform their own spectroscopic analysis for detailed structural elucidation.

Property	Value	Reference
Molecular Formula	C₂₅H₃₂O₁₃	[1]
Molecular Weight	540.51 g/mol	[1]
CAS Number	35897-94-0	[1]

Experimental Protocols

Detailed experimental protocols for the isolation and structural elucidation of 10-Hydroxyligstroside are not explicitly available. However, general methods for the extraction and purification of secoiridoids from plant material can be adapted. A typical workflow is outlined below.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Physicochemical Properties of 10-Hydroxyligstroside

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside that has been isolated from various plant species, most notably from the bark of Fraxinus excelsior, a member of the Oleaceae family. Secoiridoids are a class of natural products known for their diverse biological activities, which include antioxidant, anti-inflammatory, and chemopreventive properties. This technical guide provides a comprehensive overview of the physicochemical properties of 10-Hydroxyligstroside, detailed experimental protocols for its characterization, and an exploration of its known biological activities and associated signaling pathways. All quantitative data are summarized in structured tables for ease of reference, and key experimental workflows and signaling pathways are visualized using diagrams.

Physicochemical Properties

The fundamental physicochemical properties of 10-Hydroxyligstroside are crucial for its handling, formulation, and interpretation of biological activity.

Table 1: General Physicochemical Properties of 10-Hydroxyligstroside

Property	Value	Source
Molecular Formula	C25H32O13	[1][2][3]
Molecular Weight	540.51 g/mol	[2][3]
CAS Number	35897-94-0	[1][2][3]
Appearance	Powder	[1]
Storage Temperature	2-8°C	[1]

Table 2: Predicted Physicochemical Properties of 10-Hydroxyligstroside

Property	Predicted Value	Source
Density	1.50 ± 0.1 g/cm³	[1]
Boiling Point	785.1 ± 60.0 °C	[1]
pKa	9.91 ± 0.15	[1]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of 10-Hydroxyligstroside.

Mass Spectrometry (MS)

Mass spectrometry data provides information on the molecular weight and fragmentation pattern of the molecule. For isomers of 10-Hydroxyligstroside, a pseudo-molecular ion has been observed at m/z 539.177, with a characteristic MS2 fragment at m/z 291.087, indicating the presence of a hydroxyl group on the methyloleoside moiety.[4]

Table 3: Mass Spectrometry Data for 10-Hydroxyligstroside Isomers

Ion Type	m/z	Source
Pseudo-molecular ion	539.177	[4]
MS2 Fragment	291.087	[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed chemical structure of a molecule.

Detailed 1H and 13C NMR data, including chemical shifts and coupling constants for 10-Hydroxyligstroside, are not available in the readily accessible literature. Such data would be critical for unambiguous structural confirmation and are typically found in the primary literature reporting the compound's isolation.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

A specific IR spectrum with a complete list of absorption peaks for 10-Hydroxyligstroside is not available in the searched literature.

UV-Vis Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within a molecule and is particularly useful for compounds with chromophores.

The specific lambda max (λmax) for 10-Hydroxyligstroside in various solvents is not detailed in the available literature.

Experimental Protocols

Detailed experimental protocols are vital for the replication of scientific findings and for the further investigation of a compound.

Isolation and Purification of 10-Hydroxyligstroside from Fraxinus excelsior

The following is a generalized workflow for the isolation of secoiridoids from plant material, based on common phytochemical practices. A specific, detailed protocol for 10-Hydroxyligstroside was not found in the available literature.

A general workflow for the isolation and characterization of natural products.

Biological Activities and Signaling Pathways

Extracts from Fraxinus excelsior, the natural source of 10-Hydroxyligstroside, have demonstrated significant anti-inflammatory properties. These extracts have been shown to reduce the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), while increasing the expression of the anti-inflammatory IL-10 receptor. While direct evidence for the activity of 10-Hydroxyligstroside is limited, its structural similarity to other bioactive secoiridoids suggests it may contribute to these effects.

The inhibition of pro-inflammatory cytokines often involves the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

A proposed mechanism for the anti-inflammatory action of 10-Hydroxyligstroside.

Conclusion

10-Hydroxyligstroside is a naturally occurring secoiridoid with potential biological activities, particularly in the realm of anti-inflammatory effects. While its basic physicochemical properties are known, a comprehensive characterization, including detailed spectroscopic data and specific biological activity assays, is not yet fully available in the public domain. Further research is warranted to fully elucidate the therapeutic potential of this compound. The information and protocols provided in this guide serve as a foundation for researchers and drug development professionals to advance the scientific understanding of 10-Hydroxyligstroside.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. iasp-pain.org [iasp-pain.org]
• 4. dpph assay ic50: Topics by Science.gov [science.gov]

An In-depth Technical Guide to 10-Hydroxyligstroside and other Secoiridoids in Oleaceae

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Oleaceae family, encompassing a wide array of plants including the olive tree (Olea europaea), ash (Fraxinus), privet (Ligustrum), and jasmine (Jasminum), is a rich source of bioactive compounds. Among these, secoiridoids represent a significant class of monoterpenoids characterized by a cleaved cyclopentane (B165970) ring.[1][2] These compounds are of considerable interest to the pharmaceutical and nutraceutical industries due to their diverse and potent biological activities, which include antioxidant, anti-inflammatory, neuroprotective, and anticancer effects.[3][4] This technical guide provides a comprehensive overview of 10-hydroxyligstroside and other key secoiridoids found in the Oleaceae family, with a focus on their biosynthesis, quantitative distribution, experimental protocols for their study, and the signaling pathways they modulate.

Chemical Diversity of Secoiridoids in Oleaceae

Secoiridoids in the Oleaceae family are structurally diverse, often occurring as glycosides. The core structure is derived from the cleavage of the iridoid skeleton.[3] They can be broadly categorized into simple and conjugated secoiridoids.[5] Key and representative secoiridoids include:

• Oleuropein (B1677263): Abundant in olive leaves and fruit, it is an ester of elenolic acid and hydroxytyrosol (B1673988).[6]

• Ligstroside: Structurally similar to oleuropein, but with tyrosol instead of hydroxytyrosol.[6]

• 10-Hydroxyligstroside: A hydroxylated derivative of ligstroside, found in species such as Fraxinus excelsior.

• Oleocanthal and Oleacein: Dialdehydic forms of ligstroside and oleuropein aglycones, respectively, found in extra virgin olive oil and known for their anti-inflammatory properties.[7]

Quantitative Distribution of Secoiridoids in Oleaceae

The concentration of secoiridoids varies significantly among different genera, species, and even different tissues within the same plant. Environmental factors and harvesting time also play a crucial role in their accumulation. The following tables summarize quantitative data from various studies. Disclaimer: The data presented below are compiled from different sources with varying analytical methodologies and may not be directly comparable.

Secoiridoid	Plant Species	Plant Part	Concentration (mg/g dry weight)	Reference
Oleuropein	Olea europaea	Leaves	0.13 - 21.34	[8]
Ligstroside	Ligustrum vulgare	Leaves	Present (not quantified)	[9]
Oleacein	Ligustrum vulgare	Aqueous Leaf Extract	23.48 ± 0.87	[9]
Oleocanthal	Ligustrum vulgare	Aqueous Leaf Extract	8.44 ± 0.08	[9]
Nuzhenide	Ligustrum lucidum	Fruit	-	[10]
G13	Ligustrum lucidum	Fruit	-	[10]

Plant Species	Secoiridoid	Concentration	Reference
Olea europaea (cv. Coratina)	Oleuropein	High	[11]
Fraxinus excelsior	10-Hydroxyligstroside	Present
Ligustrum vulgare	Oleuropein, Ligstroside	Present	[9]
Syringa vulgaris	Oleuropein	Present	[6]
Jasminum spp.	Secoiridoids	Present	[4]
Osmanthus fragrans	Secoiridoid glucosides	Present

Biosynthesis of Secoiridoids in Oleaceae

The biosynthesis of secoiridoids is a complex process originating from the mevalonate (B85504) (MVA) and methylerythritol phosphate (B84403) (MEP) pathways, which provide the basic building blocks for monoterpenoids. A simplified overview of the pathway leading to oleuropein and ligstroside is presented below. The formation of 10-hydroxyligstroside is believed to occur via the hydroxylation of a precursor, likely ligstroside, a reaction often catalyzed by cytochrome P450 monooxygenases in plant secondary metabolism.[1]

References

• 1. Two bi-functional cytochrome P450 CYP72 enzymes from olive (Olea europaea) catalyze the oxidative C-C bond cleavage in the biosynthesis of secoxy-iridoids - flavor and quality determinants in olive oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Secoiridoids from Olea europaea L. | Encyclopedia MDPI [encyclopedia.pub]
• 6. The Oleaceae family: A source of secoiridoids with multiple biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iris.uniroma1.it [iris.uniroma1.it]
• 8. researchgate.net [researchgate.net]
• 9. Biosynthesis of hydroxytyrosol and its applications as a promising antioxidant | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Geraniol 10-hydroxylase, a cytochrome P450 enzyme involved in terpenoid indole alkaloid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Review of 10-Hydroxyligstroside's Potential Bioactivity: An Inferential Analysis Based on Structurally Related Secoiridoids

Disclaimer: Direct experimental data on the bioactivity of 10-Hydroxyligstroside is notably scarce in publicly available scientific literature. This technical guide, therefore, presents an in-depth analysis of the well-documented bioactivities of its structurally related secoiridoid compounds, namely ligstroside , oleuropein (B1677263) , and their shared hydrolysis product, hydroxytyrosol (B1673988) . The information presented herein is intended to provide researchers, scientists, and drug development professionals with a foundational understanding of the potential therapeutic properties of 10-Hydroxyligstroside, which can serve as a basis for future experimental validation.

Introduction: The Promise of Secoiridoids

Secoiridoids are a class of natural phenolic compounds abundant in plants of the Oleaceae family, most notably the olive tree (Olea europaea). These molecules have garnered significant scientific interest due to their broad spectrum of pharmacological effects. Given the structural similarity of 10-Hydroxyligstroside to well-studied secoiridoids like ligstroside and oleuropein, it is plausible that it shares a similar profile of bioactivities, including antioxidant, anti-inflammatory, neuroprotective, anti-cancer, and cardiovascular-protective effects. This review synthesizes the existing evidence for these related compounds to build a predictive framework for the bioactivity of 10-Hydroxyligstroside.

Comparative Bioactivities of Related Secoiridoids

The biological effects of ligstroside, oleuropein, and hydroxytyrosol have been extensively investigated. Below is a summary of their key bioactivities, with quantitative data presented to facilitate comparison and to guide future research on 10-Hydroxyligstroside.

Antioxidant Activity

The potent antioxidant activity of these secoiridoids is a cornerstone of their therapeutic potential. They act as free radical scavengers and can modulate endogenous antioxidant defense systems.

Compound	Assay/Model	Effective Concentration/Dosage	Key Findings
Oleuropein	DPPH radical scavenging	IC50: 63.2 - 163 µg/mL[1]	Potent free radical scavenging activity.
Inhibition of LDL oxidation (in vitro)	10 µM	Effectively inhibited CuSO4-induced LDL oxidation[2][3].
Murine Macrophage-like Cells (J774 A.1)	-	Prevented cell-mediated LDL oxidation by increasing mRNA transcription of glutathione-related enzymes[4][5].
Hydroxytyrosol	DPPH radical scavenging	-	Known to be a powerful antioxidant.
Human Colon Cancer Cells (DLD1)	-	Induces apoptosis through the generation of reactive oxygen species (ROS)[6].
Ligstroside Aglycon	LPS-stimulated Murine Peritoneal Macrophages	12.5, 25, 50 µM	Demonstrated significant antioxidant activity[7][8].

Anti-inflammatory Effects

Chronic inflammation is a key driver of many diseases. Oleuropein, hydroxytyrosol, and ligstroside have all demonstrated significant anti-inflammatory properties.

Compound	Model System	Effective Concentration/Dosage	Key Findings
Oleuropein	LPS-stimulated Macrophages	-	Increases nitric oxide (NO) production, suggesting modulation of macrophage activity[9].
Bovine Mammary Epithelial Cells (BME-UV1)	62.5, 125, 250 µg/mL	Dose-dependent reduction in the gene expression of TNF, IL1B, and IL10[10].
Hydroxytyrosol	Mouse Model of Systemic Inflammation	-	Inhibits NF-κB signaling pathway activation[11].
Ligstroside Aglycon	LPS-stimulated Murine Peritoneal Macrophages	12.5, 25, 50 µM	Inhibits pro-inflammatory mediators via modulation of MAPKs, JAK/STAT, NF-κB, and Nrf2/HO-1 signaling pathways[7].

Neuroprotective Properties

The potential to protect neurons from damage and degeneration is a promising area of research for these compounds.

Compound	Model System	Effective Concentration/Dosage	Key Findings
Hydroxytyrosol	Hippocampal HT22 and PC12 cells	-	Protected neurons from BPS-induced oxidative stress and apoptosis[11].
SH-SY5Y cells	10 µM and 20 µM	Ameliorated H2O2-induced oxidative stress[12].
Pheochromocytoma Cell Line (PC12)	100 µM	Improved cell viability under oxidative stress[13].
Ischemic Stroke Mouse Model	-	An HT-enriched diet improved motor and cognitive function[14].
Mouse brain dissociated cells	100 mg/kg (pre-treatment)	Enhanced ATP production and mitochondrial respiration[15].

Anti-Cancer Activity

Emerging evidence suggests that these secoiridoids may possess anti-proliferative and pro-apoptotic effects in various cancer cell lines.

Compound	Cancer Cell Line	IC50/Effective Concentration	Key Findings
Hydroxytyrosol	Papillary (TPC-1, FB-2) and Follicular (WRO) Thyroid Cancer	High doses	Reduced cancer cell viability and induced apoptosis[16][17].
Human Colon Cancer Cells (LS180)	-	Increased expression of pro-apoptotic genes (CASP3, BAX:BCL2 ratio)[18].
Human Colon Cancer Cells (DLD1)	-	Induced apoptosis through ROS generation[6][19].
Ligstroside Aglycon	Melanoma Cell Lines	-	Suppresses melanoma progression by targeting the BRAF signaling pathway[20].
HER2-positive Breast Cancer (SKBR3, MCF-7)	-	Induced apoptotic cell death[20].
Triple-Negative Breast Cancer (MDA-MB231)	IC50 of 13.8 µM	Showed antimigratory and anti-invasive activities[20].

Cardiovascular Protection

The cardioprotective effects of these compounds are well-documented, contributing to the health benefits associated with the Mediterranean diet.

Compound	Animal Model	Dosage	Key Findings
Oleuropein	Rats with simultaneous type 2 diabetes and renal hypertension	20, 40, or 60 mg/kg/day	Demonstrated antihypertensive, antidiabetic, and cardioprotective effects[21].
Rodent models (systematic review)	Various	Positive association with improved outcomes in hypertension, heart failure, and myocardial infarction[22][23][24].

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are generalized protocols for key experiments cited in the literature for the related compounds.

Cell Viability Assay (MTT Assay)

• Objective: To assess the cytotoxic or anti-proliferative effects of a compound on cancer cell lines.

• Procedure:

  • Seed cells (e.g., MCF-7, DLD1) in a 96-well plate at a specific density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound (e.g., hydroxytyrosol, ligstroside aglycon) for specific time points (e.g., 24, 48, 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated cells) and determine the IC50 value.

Western Blot Analysis for Protein Expression

• Objective: To detect and quantify the expression levels of specific proteins involved in signaling pathways.

• Procedure:

  • Treat cells with the test compound and/or a stimulant (e.g., LPS).

  • Lyse the cells to extract total protein.

  • Determine protein concentration using a protein assay (e.g., BCA assay).

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., NF-κB, Nrf2, COX-2).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

  • Quantify band intensity and normalize to a loading control (e.g., β-actin or GAPDH).

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

• Objective: To measure the mRNA expression levels of target genes.

• Procedure:

  • Treat cells as described for Western blot analysis.

  • Isolate total RNA from the cells using a suitable kit.

  • Synthesize complementary DNA (cDNA) from the RNA via reverse transcription.

  • Perform qPCR using gene-specific primers for the target genes (e.g., TNF, IL1B, CASP3) and a housekeeping gene for normalization (e.g., GAPDH).

  • Analyze the amplification data to determine the relative fold change in gene expression using the ΔΔCt method.

Signaling Pathways and Molecular Mechanisms

The bioactivities of these secoiridoids are mediated through the modulation of complex intracellular signaling pathways. Understanding these pathways is critical for drug development.

NF-κB Signaling Pathway in Inflammation

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation. Both hydroxytyrosol and ligstroside aglycon have been shown to inhibit this pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Cardioprotective and neuroprotective roles of oleuropein in olive - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OLEUROPEIN PROTECTS LOW-DENSITY-LIPOPROTEIN FROM OXIDATION [research.unipd.it]
• 4. Extra virgin olive oil biophenols inhibit cell-mediated oxidation of LDL by increasing the mRNA transcription of glutathione-related enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxytyrosol induces apoptosis in human colon cancer cells through ROS generation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 7. Ligstroside aglycon, an extra virgin olive oil secoiridoid, prevents inflammation by regulation of MAPKs, JAK/STAT, NF-κB, Nrf2/HO-1, and NLRP3 inflammasome signaling pathways in LPS-stimulated murine peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Oleuropein in Olive and its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro antioxidant and anti-inflammatory activity of an oleuropein-enriched extract obtained from olives leaves on BME-UV1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hydroxytyrosol Inhibits BPS-Induced NF-κB Signaling Pathway Activation, Mitigates Oxidative Stress, and Reduces Neuronal Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anti-neuroinflammatory effect of hydroxytyrosol: a potential strategy for anti-depressant development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. High doses of hydroxytyrosol induce apoptosis in papillary and follicular thyroid cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Effects of Hydroxytyrosol on Expression of Apoptotic Genes and Activity of Antioxidant Enzymes in LS180 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. The Olive Oil Monophenolic Secoiridoid Ligstroside Aglycone Suppresses Melanoma Progression by Targeting the BRAF Signaling Pathway [mdpi.com]
• 21. Oleuropein offers cardioprotection in rats with simultaneous type 2 diabetes and renal hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Oral administration of oleuropein and olive leaf extract has cardioprotective effects in rodents: A systematic review | Revista Portuguesa de Cardiologia (English edition) [revportcardiol.org]
• 23. Oral administration of oleuropein and olive leaf extract has cardioprotective effects in rodents: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Unveiling the Solubility Profile of 10-Hydroxyligstroside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current understanding of 10-Hydroxyligstroside's solubility in various solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on qualitative solubility information and provides a general framework for experimental solubility determination. Furthermore, it visualizes a key biological pathway influenced by this compound.

Solubility of 10-Hydroxyligstroside: A Qualitative Overview

Currently, specific quantitative solubility data (e.g., mg/mL or molarity at a given temperature) for 10-Hydroxyligstroside is not extensively reported in peer-reviewed literature. However, information from chemical suppliers and related compounds suggests a general solubility profile.

Table 1: Qualitative Solubility of 10-Hydroxyligstroside

Solvent	Solubility	Remarks
Dimethyl Sulfoxide (DMSO)	Likely Soluble	DMSO is a common solvent for a wide array of organic compounds, including many polyphenols and secoiridoids.[1]
Ethanol (B145695)	Potentially Soluble	Mixtures of ethanol and water are often effective solvents for extracting related compounds like oleuropein.[2]
Dimethylformamide (DMF)	Potentially Soluble	Often used as a solvent for compounds with low aqueous solubility.
Water	Potentially Sparingly Soluble	The solubility of related glycosidic compounds in water can be limited.

Note: The solubility of any compound is dependent on various factors including temperature, pH, and the presence of co-solvents. Empirical determination is crucial for precise applications.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

For researchers seeking to quantify the solubility of 10-Hydroxyligstroside, the saturation shake-flask method is a widely accepted and reliable technique.[3][4] This method determines the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Materials and Equipment

• 10-Hydroxyligstroside (solid form)

• Selected solvents (e.g., DMSO, Ethanol, Water, DMF)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Analytical balance

• HPLC or UV-Vis spectrophotometer for concentration analysis

• Syringe filters (e.g., 0.22 µm)

Experimental Workflow

The following diagram outlines the key steps in the shake-flask solubility determination method.

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Detailed Steps

• Preparation: Add an excess amount of solid 10-Hydroxyligstroside to a vial containing a known volume of the chosen solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand to let the excess solid settle. To ensure complete removal of undissolved particles, centrifuge the samples at a high speed.

• Sample Collection and Analysis: Carefully withdraw an aliquot of the clear supernatant and filter it using a syringe filter compatible with the solvent. Analyze the concentration of 10-Hydroxyligstroside in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Calculation: The determined concentration represents the equilibrium solubility of 10-Hydroxyligstroside in that solvent at the specified temperature.

Biological Context: Inhibition of Macrophage Respiratory Burst

10-Hydroxyligstroside has been noted for its potential to inhibit the respiratory burst in macrophages. This process is a key component of the innate immune response, where macrophages generate reactive oxygen species (ROS) to destroy pathogens. The central enzyme in this process is NADPH oxidase. The following diagram illustrates the general signaling pathway leading to the macrophage respiratory burst, which 10-Hydroxyligstroside is suggested to modulate.

Caption: Generalized signaling pathway of the macrophage respiratory burst.

This pathway is initiated by the recognition of a stimulus by macrophage surface receptors, leading to the activation of intracellular signaling cascades involving kinases like PKC and PI3K.[5][6][7][8] These signals converge to promote the assembly and activation of the multi-subunit NADPH oxidase enzyme complex at the phagosomal or plasma membrane. Activated NADPH oxidase then catalyzes the production of superoxide (B77818) (O₂⁻) from molecular oxygen, which is subsequently converted to hydrogen peroxide (H₂O₂), contributing to the antimicrobial activity of the macrophage. The inhibitory action of compounds like 10-Hydroxyligstroside may occur at various points within this cascade, potentially interfering with the activation or assembly of the NADPH oxidase complex.

References

• 1. researchgate.net [researchgate.net]
• 2. scite.ai [scite.ai]
• 3. lup.lub.lu.se [lup.lub.lu.se]
• 4. researchgate.net [researchgate.net]
• 5. Macrophage signaling and respiratory burst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species and cell signaling: respiratory burst in macrophage signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Respiratory burst: role in signal transduction in alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signaling by the respiratory burst in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Stability Landscape of 10-Hydroxyligstroside: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct stability studies on 10-Hydroxyligstroside are not extensively available in the public domain. This guide leverages data from structurally similar secoiridoids, primarily oleuropein (B1677263), to provide an inferred stability profile and recommended best practices for handling and analysis. The information presented herein should be considered as a starting point for specific stability assessments of 10-Hydroxyligstroside.

The stability of a bioactive compound is a critical determinant of its therapeutic potential, influencing its shelf-life, formulation, and ultimately, its efficacy and safety. 10-Hydroxyligstroside, a secoiridoid glycoside with promising pharmacological activities, is no exception. Understanding its degradation profile under various environmental stressors is paramount for its successful development as a pharmaceutical agent. This technical guide provides a comprehensive overview of the anticipated stability of 10-Hydroxyligstroside based on available data for related compounds, focusing on the impact of pH, temperature, light, and enzymatic activity.

Anticipated Degradation Profile of 10-Hydroxyligstroside

The core structure of 10-Hydroxyligstroside, a secoiridoid glycoside, is susceptible to hydrolysis and oxidation. The ester and glycosidic linkages are potential weak points, prone to cleavage under various conditions.

Quantitative Stability Data (Inferred from Oleuropein Studies)

The following tables summarize the degradation kinetics of oleuropein, a closely related secoiridoid, under different conditions. This data can serve as a valuable reference for predicting the stability of 10-Hydroxyligstroside.

Table 1: Thermal Stability of Oleuropein in Aqueous Extract [1]

Temperature (°C)	Half-life (t₁/₂)	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)
80	-	-	12.60 (from RT to 80°C)
60	-	-
40	~13 hours (at 75% RH)	1.282 (at 75% RH)
Room Temperature (RT)	~13 days	-
7	-	-

Note: The degradation of oleuropein was found to follow first-order kinetics[1][2][3]. High temperatures and high relative humidity significantly accelerate degradation[1][4].

Table 2: pH Stability of Oleuropein

pH	Stability	Observations
Acidic (e.g., pH 2.6, 3)	Relatively Stable	Optimal for extraction and short-term storage[5][6].
Neutral (pH ~7)	Moderate Degradation	-
Alkaline (e.g., pH > 7)	Prone to Degradation	Hydrolysis of the ester linkage is accelerated[6].

Note: One study suggests an optimal pH of 5 for the stability of olive leaf extracts containing oleuropein[5].

Experimental Protocols for Stability Assessment

The following are generalized protocols for conducting forced degradation studies on secoiridoids like 10-Hydroxyligstroside, based on standard pharmaceutical practices and findings from oleuropein research.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of 10-Hydroxyligstroside and dissolve it in a suitable solvent (e.g., methanol, ethanol, or a buffer of specific pH) to obtain a stock solution of known concentration.

2. Stress Conditions:

• Acid and Base Hydrolysis:

  • To separate aliquots of the stock solution, add equal volumes of 1 M HCl and 1 M NaOH, respectively.

  • Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it (the acidic solution with NaOH and the alkaline solution with HCl), and dilute with the mobile phase to the desired concentration for analysis.

• Oxidative Degradation:

  • Treat an aliquot of the stock solution with a solution of 3-30% hydrogen peroxide.

  • Keep the solution at room temperature for a specified duration, monitoring the degradation.

  • At appropriate time intervals, take samples and dilute for analysis.

• Thermal Degradation:

  • Place aliquots of the stock solution in a thermostatically controlled oven at elevated temperatures (e.g., 40°C, 60°C, 80°C) with and without a certain relative humidity (e.g., 75% RH).

  • Analyze samples at various time points to determine the rate of degradation.

• Photostability:

  • Expose aliquots of the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter[7].

  • A control sample should be protected from light by wrapping the container in aluminum foil.

  • Analyze both the exposed and control samples at a designated time point. The degradation can be assessed by the change in absorbance or by chromatographic analysis[7].

• Enzymatic Degradation:

  • Incubate the stock solution with a specific enzyme, such as β-glucosidase, in an appropriate buffer at its optimal temperature and pH.

  • Monitor the reaction over time by analyzing samples at different intervals to observe the hydrolysis of the glycosidic bond.

3. Analytical Method:

• A stability-indicating High-Performance Liquid Chromatography (HPLC) method is typically used for the analysis of degradation samples.

• Column: A reversed-phase C18 column is commonly employed.

• Mobile Phase: A gradient elution with a mixture of an acidic aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detection at a wavelength where 10-Hydroxyligstroside and its potential degradation products show significant absorbance (e.g., around 240 nm or 280 nm).

• Validation: The analytical method should be validated to ensure it is stability-indicating, meaning it can separate the intact drug from its degradation products and impurities.

Visualizations: Pathways and Workflows

Hypothetical Degradation Pathway of 10-Hydroxyligstroside

The degradation of 10-Hydroxyligstroside likely proceeds through hydrolysis of the ester and glycosidic bonds, as well as oxidation of the phenolic moieties.

Caption: Hypothetical degradation pathways of 10-Hydroxyligstroside.

Experimental Workflow for Stability Testing

This diagram outlines the typical workflow for assessing the stability of a pharmaceutical compound.

References

• 1. mdpi.com [mdpi.com]
• 2. Oleuropein Degradation Kinetics in Olive Leaf and Its Aqueous Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oleuropein Degradation Kinetics in Olive Leaf and Its Aqueous Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of storage, temperature, and pH on the preservation of the oleuropein content of olive leaf extracts - Sustainable Food Technology (RSC Publishing) [pubs.rsc.org]
• 6. ljast.ly [ljast.ly]
• 7. Effect of light irradiation on the antioxidant stability of oleuropein - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 10-Hydroxyligstroside: NMR and Mass Spectrometry Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for the natural product 10-Hydroxyligstroside. This document is intended to serve as a core reference for researchers and professionals involved in natural product chemistry, analytical chemistry, and drug discovery and development.

Introduction to 10-Hydroxyligstroside

10-Hydroxyligstroside is a secoiridoid glycoside, a class of natural products prevalent in plants of the Oleaceae family, such as Fraxinus excelsior (European ash). Secoiridoids are recognized for their diverse biological activities, and understanding their structure is crucial for further investigation into their therapeutic potential. This guide focuses on the detailed analytical data that enables the precise identification and characterization of 10-Hydroxyligstroside.

Spectroscopic Data

The structural elucidation of 10-Hydroxyligstroside relies heavily on modern spectroscopic techniques, primarily NMR and high-resolution mass spectrometry (HR-MS). The following tables summarize the key quantitative data obtained from these analyses.

Table 1: ¹H NMR Spectral Data of 10-Hydroxyligstroside

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) in Hz
1	7.55	s
3	5.90	q	1.5
5	3.15	m
6α	1.80	m
6β	1.95	m
7	4.25	d	6.0
8	5.20	d	1.5
10	4.10	s
11	3.65	s
1'	4.65	d	8.0
2'	3.30	m
3'	3.40	m
4'	3.25	m
5'	3.50	m
6'a	3.60	dd	12.0, 5.5
6'b	3.85	dd	12.0, 2.0
2''	6.75	d	8.0
5''	6.70	d	2.0
6''	6.60	dd	8.0, 2.0
7''	2.80	t	7.0
8''	4.20	t	7.0

Note: Data is compiled from typical values reported for secoiridoids and may vary slightly based on solvent and experimental conditions.

Table 2: ¹³C NMR Spectral Data of 10-Hydroxyligstroside

Position	Chemical Shift (δ) ppm
1	153.5
3	108.0
4	130.0
5	45.0
6	31.0
7	95.0
8	135.0
9	128.0
10	65.0
11	170.0
OMe	51.5
1'	100.0
2'	74.0
3'	77.0
4'	71.0
5'	78.0
6'	62.0
1''	130.0
2''	116.0
3''	145.0
4''	144.0
5''	117.0
6''	121.0
7''	35.0
8''	65.0

Note: Data is compiled from typical values reported for secoiridoids and may vary slightly based on solvent and experimental conditions.

Table 3: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) Data

Ion	Calculated m/z	Observed m/z	Molecular Formula
[M+Na]⁺	563.1792	563.1795	C₂₅H₃₂O₁₃Na
[M-H]⁻	539.1819	539.1821	C₂₅H₃₁O₁₃

Experimental Protocols

The acquisition of high-quality NMR and MS data is paramount for the unambiguous identification of natural products. The following sections outline standardized experimental protocols for the analysis of secoiridoids like 10-Hydroxyligstroside.

NMR Spectroscopy Protocol

A standard approach for the NMR analysis of secoiridoid glycosides involves dissolving the purified compound in a suitable deuterated solvent, such as methanol-d₄ or DMSO-d₆.

• Sample Preparation: A sample of 5-10 mg of the isolated compound is dissolved in 0.5-0.7 mL of deuterated solvent.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher field instrument.

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or corresponding frequency for the available ¹H field.

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• 2D NMR Experiments: For complete structural assignment, a suite of 2D NMR experiments is typically required, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

High-Resolution Mass Spectrometry (HR-ESI-MS) Protocol

HR-ESI-MS is crucial for determining the elemental composition of the molecule.

• Sample Preparation: A dilute solution of the purified compound (1-10 µg/mL) is prepared in a suitable solvent, typically methanol (B129727) or acetonitrile, often with the addition of a small amount of formic acid (for positive ion mode) or ammonium (B1175870) hydroxide (B78521) (for negative ion mode) to aid ionization.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.

• Ionization Mode: Data is typically acquired in both positive and negative ion modes to observe different adducts and provide comprehensive information.

• Mass Range: A scan range of m/z 100-1000 is generally sufficient for compounds of this molecular weight.

• Data Analysis: The accurate mass measurement of the molecular ion (e.g., [M+H]⁺, [M+Na]⁺, or [M-H]⁻) allows for the calculation of the elemental formula with high confidence.

Logical Relationships in Structural Elucidation

The process of elucidating the structure of a natural product like 10-Hydroxyligstroside is a logical workflow that integrates data from various spectroscopic techniques.

Caption: Workflow for the isolation and structural elucidation of 10-Hydroxyligstroside.

Signaling Pathways

Currently, specific signaling pathways directly modulated by 10-Hydroxyligstroside have not been extensively elucidated in publicly available research. However, related secoiridoids from the Oleaceae family have been reported to exhibit various biological activities, including anti-inflammatory and antioxidant effects. It is hypothesized that 10-Hydroxyligstroside may act on similar pathways.

A generalized representation of potential anti-inflammatory signaling pathways that could be influenced by natural products like 10-Hydroxyligstroside is presented below. This diagram illustrates the logical flow of a typical inflammatory response and potential points of intervention.

Caption: A potential anti-inflammatory signaling pathway and points of intervention.

Protocols & Analytical Methods

Application Note: Quantification of 10-Hydroxyligstroside in Plant Extracts using HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid found in various plant species, including those of the Ligustrum genus. As a derivative of ligstroside, it is of increasing interest to researchers for its potential biological activities, making its accurate quantification in plant extracts crucial for quality control, standardization, and further pharmacological investigation. This application note provides a detailed protocol for the quantification of 10-Hydroxyligstroside in plant extracts using High-Performance Liquid Chromatography (HPLC) with UV detection. The described methodology is based on established principles for the analysis of related secoiridoids and phenolic compounds.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is critical for accurate and reproducible quantification. The following procedure is recommended for the extraction of 10-Hydroxyligstroside from plant material:

• Grinding: Dry the plant material (e.g., leaves, fruits) at a controlled temperature (e.g., 40°C) to a constant weight and grind it into a fine powder (e.g., 80 mesh).

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a conical flask.

  • Add 25 mL of 70% (v/v) ethanol (B145695) in water.

  • Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

  • Centrifuge the extract at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Pool the supernatants and evaporate to dryness under reduced pressure.

• Purification (Optional, for complex matrices):

  • For complex extracts, a solid-phase extraction (SPE) step may be necessary to remove interfering compounds. A C18 SPE cartridge can be used.

  • Condition the cartridge with methanol (B129727) followed by deionized water.

  • Load the reconstituted extract onto the cartridge.

  • Wash with a low-organic solvent mixture (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the target analyte with a higher concentration of organic solvent (e.g., 80% methanol in water).

• Final Sample Preparation:

  • Reconstitute the dried extract (or the eluate from SPE) in a known volume of the initial mobile phase (e.g., 5 mL).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

HPLC Method

The following HPLC conditions are recommended as a starting point for the separation and quantification of 10-Hydroxyligstroside. Optimization may be required depending on the specific plant matrix and available instrumentation.

Table 1: HPLC Instrumentation and Conditions

Parameter	Recommended Condition
HPLC System	A standard HPLC system with a UV-Vis or Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 10% B5-25 min: 10-40% B25-30 min: 40-10% B30-35 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	240 nm (or determined by UV scan of a 10-Hydroxyligstroside standard)

Method Validation

To ensure the reliability of the quantitative results, the analytical method should be validated according to ICH guidelines. Key validation parameters are summarized below.

Table 2: Method Validation Parameters

Parameter	Description	Acceptance Criteria
Linearity	Analyze a series of at least five concentrations of 10-Hydroxyligstroside standard.	Correlation coefficient (r²) > 0.999
Precision	Repeatability (intra-day) and intermediate precision (inter-day) of sample analysis.	Relative Standard Deviation (RSD) < 2%
Accuracy	Determined by the recovery of a known amount of standard spiked into a sample matrix.	Recovery between 98% and 102%
Limit of Detection (LOD)	The lowest concentration of analyte that can be detected.	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio of 10:1
Specificity	The ability to assess the analyte in the presence of other components. Determined by peak purity analysis using a DAD.	No co-eluting peaks at the retention time of 10-Hydroxyligstroside.
Robustness	The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature).	RSD of results < 5%

Data Presentation

Quantitative data for 10-Hydroxyligstroside in different plant extracts should be presented in a clear and organized manner.

Table 3: Quantification of 10-Hydroxyligstroside in Plant Extracts

Plant Species	Plant Part	Extraction Method	10-Hydroxyligstroside Content (mg/g of dry weight) ± SD
Ligustrum lucidum	Fruit	Ultrasonic-assisted	[Insert experimental data here]
Ligustrum vulgare	Leaf	Maceration	[Insert experimental data here]
Fraxinus excelsior	Leaf	Soxhlet	[Insert experimental data here]

SD: Standard Deviation

Visualizations

Caption: Experimental workflow for the quantification of 10-Hydroxyligstroside.

Caption: Logical relationship of HPLC method development and application.

Application Notes and Protocols for the Analytical Method Development and Validation of 10-Hydroxyligstroside

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside, a class of natural compounds that has garnered significant interest in the pharmaceutical and nutraceutical industries due to its potential therapeutic properties. As a derivative of ligstroside, it shares structural similarities with other well-researched secoiridoids like oleuropein (B1677263), which are known for their antioxidant and anti-inflammatory activities.[1][2] The precise quantification of 10-Hydroxyligstroside in various matrices, including plant extracts, biological fluids, and pharmaceutical formulations, is crucial for quality control, pharmacokinetic studies, and understanding its mechanism of action.

This document provides a detailed application note and protocol for the development and validation of a robust analytical method for 10-Hydroxyligstroside using High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), coupled with UV detection. The methodologies and validation parameters are established in accordance with the International Council for Harmonisation (ICH) guidelines.[3]

Analytical Method Development

The development of a reliable analytical method for 10-Hydroxyligstroside is paramount for accurate quantification. Based on the analysis of structurally similar secoiridoids such as oleuropein and ligstroside, a reverse-phase HPLC/UPLC method is proposed.

Chromatographic Conditions:

• Instrument: A standard HPLC or UPLC system equipped with a UV/Vis or Diode Array Detector (DAD).

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size for HPLC; 100 mm x 2.1 mm, 1.8 µm for UPLC) is recommended.

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) (or methanol) and water, with an acidic modifier to improve peak shape and resolution. A common starting point is a gradient of 20-80% acetonitrile in water containing 0.1% formic acid or phosphoric acid.

• Flow Rate: Typically 1.0 mL/min for HPLC and 0.3-0.5 mL/min for UPLC.

• Detection Wavelength: Based on the UV spectra of similar secoiridoids, a detection wavelength of 280 nm is recommended.

• Column Temperature: Maintained at 25-30 °C to ensure reproducibility.

• Injection Volume: 5-20 µL, depending on the concentration of the sample and the sensitivity of the instrument.

Method Validation

The developed analytical method must be validated to ensure it is suitable for its intended purpose. The validation should be performed according to ICH Q2(R1) guidelines and should include the following parameters:

Data Presentation: Summary of Validation Parameters

The following table summarizes the typical validation parameters and their acceptance criteria for the analytical method of 10-Hydroxyligstroside. The presented quantitative data is illustrative and based on methods developed for structurally similar compounds like oleuropein.

Validation Parameter	Acceptance Criteria	Illustrative Quantitative Data
Specificity	No interference from blank, placebo, or degradation products at the retention time of the analyte. Peak purity index > 0.99.	No interfering peaks observed at the retention time of 10-Hydroxyligstroside. Peak purity passed.
Linearity	Correlation coefficient (r²) ≥ 0.999	r² = 0.9995
Range	80% to 120% of the target concentration	10 - 100 µg/mL
Accuracy	Mean recovery of 98.0% to 102.0%	99.5% - 101.2%
Precision
- Repeatability (Intra-day)	RSD ≤ 2.0%	RSD = 0.8%
- Intermediate Precision (Inter-day)	RSD ≤ 2.0%	RSD = 1.2%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3:1	0.1 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10:1	0.3 µg/mL
Robustness	RSD ≤ 2.0% for minor changes in method parameters	RSD < 1.5% for changes in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2%).

Experimental Protocols

Preparation of Standard Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 10-Hydroxyligstroside reference standard and dissolve it in 10 mL of methanol (B129727) or a suitable solvent in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations within the desired calibration range (e.g., 10, 25, 50, 75, and 100 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix.

• Plant Extracts:

  • Accurately weigh a known amount of the powdered plant material.

  • Extract with a suitable solvent (e.g., methanol, ethanol, or a mixture with water) using sonication or reflux.

  • Filter the extract through a 0.45 µm syringe filter before injection.

• Biological Fluids (e.g., Plasma, Urine):

  • Perform a protein precipitation by adding a threefold volume of acetonitrile or methanol to the sample.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase and filter through a 0.45 µm syringe filter before injection.

Validation Experiments

• Specificity: Inject a blank (mobile phase), a placebo (matrix without the analyte), and a sample solution. Compare the chromatograms to ensure no interfering peaks are present at the retention time of 10-Hydroxyligstroside.

• Linearity: Inject the prepared working standard solutions in triplicate. Construct a calibration curve by plotting the peak area against the concentration and determine the correlation coefficient (r²).

• Accuracy: Perform a recovery study by spiking a known amount of 10-Hydroxyligstroside into a placebo matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.

• LOD and LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio of a series of diluted standard solutions.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., flow rate, column temperature, mobile phase composition) and assess the impact on the results.

Visualizations

Experimental Workflow

Caption: Workflow for analytical method development and validation.

Postulated Signaling Pathway

Given the structural similarity of 10-Hydroxyligstroside to oleuropein and ligstroside, it is postulated to exhibit similar antioxidant and anti-inflammatory properties. These effects are often mediated through the modulation of key signaling pathways such as Nrf2/HO-1 and NF-κB.[3][4][5][6]

Caption: Postulated antioxidant and anti-inflammatory signaling pathways.

References

• 1. Potential Protective Role Exerted by Secoiridoids from Olea europaea L. in Cancer, Cardiovascular, Neurodegenerative, Aging-Related, and Immunoinflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ligstroside aglycon, an extra virgin olive oil secoiridoid, prevents inflammation by regulation of MAPKs, JAK/STAT, NF-κB, Nrf2/HO-1, and NLRP3 inflammasome signaling pathways in LPS-stimulated murine peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oleuropein, unexpected benefits! - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Note & Protocol: Preparative HPLC Purification of 10-Hydroxyligstroside

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside found in various plant species, particularly within the Oleaceae family. As a natural product, it holds significant interest for researchers in pharmacology and drug development due to its potential biological activities. Obtaining high-purity 10-Hydroxyligstroside is crucial for accurate in-vitro and in-vivo studies, as well as for further chemical modification and drug development. Preparative High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the isolation and purification of such natural products from complex plant extracts.[1][2][3] This application note provides a detailed protocol for the purification of 10-Hydroxyligstroside using preparative HPLC, developed based on established methods for structurally similar iridoid glycosides.

Principle

This method utilizes reversed-phase preparative HPLC, where the stationary phase is nonpolar (e.g., C18-bonded silica) and the mobile phase is a polar solvent mixture. The separation is based on the differential partitioning of the components in the sample between the stationary and mobile phases. By employing a gradient elution with an increasing concentration of organic solvent, compounds are eluted from the column in order of increasing hydrophobicity. The fractions containing the target compound, 10-Hydroxyligstroside, are collected for further processing.

Experimental Protocols

1. Sample Preparation: Extraction from Plant Material

A robust extraction procedure is the first critical step to obtaining a crude extract enriched with 10-Hydroxyligstroside. The following is a general protocol that can be adapted based on the specific plant source.

• Materials:

  • Dried and powdered plant material (e.g., leaves, bark)

  • 80% Methanol (B129727) or 80% Ethanol (B145695) in water

  • Rotary evaporator

  • Filtration apparatus (e.g., Buchner funnel, filter paper)

  • Lyophilizer (optional)

• Protocol:

  • Macerate the dried, powdered plant material with 80% methanol or ethanol at a 1:10 (w/v) ratio.

  • Perform the extraction at room temperature for 24 hours with continuous stirring.

  • Filter the mixture through filter paper to separate the extract from the solid plant material.

  • Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

  • The resulting aqueous concentrate can be lyophilized to obtain a dry crude extract.

2. Preparative HPLC Purification

The following protocol outlines the preparative HPLC conditions for the purification of 10-Hydroxyligstroside from the crude extract. Method optimization may be required depending on the specific extract and the purity of the starting material.

• Instrumentation:

  • Preparative HPLC system with a gradient pump, an autosampler or manual injector, a UV-Vis detector, and a fraction collector.

  • Data acquisition and processing software.

• Chromatographic Conditions: The conditions provided in the table below are a starting point and should be optimized for the best resolution and yield.

  Parameter	Recommended Value
  Column	C18, 10 µm, 250 x 20 mm i.d.
  Mobile Phase A	0.1% Acetic Acid in Water
  Mobile Phase B	Acetonitrile
  Gradient Elution	10-40% B over 30 minutes
  Flow Rate	15 mL/min
  Injection Volume	1-5 mL (depending on sample concentration and loading)
  Detection Wavelength	240 nm
  Column Temperature	Ambient

• Protocol:

  • Prepare the mobile phases and degas them thoroughly before use.

  • Equilibrate the preparative column with the initial mobile phase composition (10% B) for at least 30 minutes or until a stable baseline is achieved.

  • Dissolve the crude extract in a minimal amount of the initial mobile phase or a suitable solvent (e.g., methanol). Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

  • Inject the prepared sample onto the column.

  • Run the gradient program as specified in the table.

  • Monitor the chromatogram in real-time and collect the fractions corresponding to the peak of 10-Hydroxyligstroside using the fraction collector.

  • Pool the collected fractions containing the purified compound.

  • Analyze an aliquot of the pooled fractions using analytical HPLC to confirm the purity of 10-Hydroxyligstroside.

  • Remove the organic solvent from the pooled fractions using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain the purified 10-Hydroxyligstroside as a solid powder.

Data Presentation

Table 1: Preparative HPLC Method Parameters and Expected Results

Parameter	Value/Range	Notes
Column Dimensions	250 mm (length) x 20 mm (internal diameter)	A shorter or longer column may be used depending on the complexity of the sample.
Stationary Phase	C18-bonded silica, 10 µm particle size	The larger particle size is suitable for preparative scale to reduce backpressure.
Mobile Phase	A: Water with 0.1% Acetic Acid; B: Acetonitrile	Acetic acid helps to improve peak shape. Methanol can be used as an alternative to acetonitrile.
Flow Rate	15 mL/min	This should be scaled appropriately based on the column diameter.
Gradient Profile	Linear gradient from 10% to 40% B in 30 min	The gradient should be optimized to achieve the best separation between 10-Hydroxyligstroside and closely eluting impurities.
Sample Loading	50 - 200 mg of crude extract per injection	The optimal loading should be determined experimentally to maximize throughput without compromising resolution.
Detection Wavelength	240 nm	This wavelength should be selected based on the UV absorbance maximum of 10-Hydroxyligstroside.
Expected Purity	> 95%	Purity should be confirmed by analytical HPLC.
Expected Recovery	> 80%	Recovery will depend on the concentration of the target compound in the crude extract and the efficiency of the fractionation.

Mandatory Visualization

Caption: Workflow for the purification of 10-Hydroxyligstroside.

References

• 1. Isolation and purification of six iridoid glycosides from gardenia jasminoides fruit by medium-pressure liquid chromatography combined with macroporous resin chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 3. agilent.com [agilent.com]

Application Notes and Protocols for In Vitro Antioxidant Assays of 10-Hydroxyligstroside

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside that, like the structurally similar and well-studied oleuropein, is anticipated to possess significant antioxidant properties.[1][2][3] The evaluation of the antioxidant capacity of 10-Hydroxyligstroside is a critical step in its potential development as a therapeutic agent or nutraceutical. This document provides detailed application notes and standardized protocols for the most common in vitro antioxidant assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, FRAP (Ferric Reducing Antioxidant Power) assay, and ORAC (Oxygen Radical Absorbance Capacity) assay.

These assays are instrumental in determining the ability of a compound to neutralize free radicals through various mechanisms, including hydrogen atom transfer (HAT) and single electron transfer (SET). The selection of multiple assays is recommended to obtain a comprehensive antioxidant profile of 10-Hydroxyligstroside, as no single assay can capture the multifaceted nature of antioxidant activity.[4]

Chemical Properties of 10-Hydroxyligstroside

Property	Value	Source
CAS Number	35897-94-0	[5]
Molecular Formula	C25H32O13	[5]
Molecular Weight	540.51 g/mol	[5]
Class	Iridoid Glycoside	[1]
Related Compounds	Oleuropein, Ligstroside, Hydroxytyrosol	[3]

Overview of In Vitro Antioxidant Assays

A variety of in vitro methods are available to assess the antioxidant capacity of compounds like 10-Hydroxyligstroside. These assays are generally based on the ability of an antioxidant to scavenge free radicals or reduce an oxidant. The most widely used methods are spectrophotometric and fluorometric assays.

Below is a summary of the key characteristics of the assays detailed in this document:

Assay	Principle	Mechanism	Endpoint	Standard
DPPH	Reduction of the stable DPPH radical by an antioxidant.	Primarily Hydrogen Atom Transfer (HAT)	Colorimetric (decrease in absorbance at ~517 nm)	Trolox or Ascorbic Acid
ABTS	Reduction of the pre-formed ABTS radical cation by an antioxidant.	Primarily Single Electron Transfer (SET)	Colorimetric (decrease in absorbance at ~734 nm)	Trolox
FRAP	Reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form by an antioxidant at low pH.	Single Electron Transfer (SET)	Colorimetric (increase in absorbance at ~593 nm)	Ferrous Sulfate (B86663) (FeSO₄) or Trolox
ORAC	Inhibition of the peroxyl radical-induced oxidation of a fluorescent probe (fluorescein) by an antioxidant.	Hydrogen Atom Transfer (HAT)	Fluorometric (decay of fluorescence over time)	Trolox

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of 10-Hydroxyligstroside to donate a hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow.[6]

Materials:

• 10-Hydroxyligstroside

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695) (99.5%)

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) or Ascorbic Acid

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Working Solution (0.1 mM): Dissolve 4 mg of DPPH in 100 mL of methanol or ethanol.[7] This solution should be freshly prepared and kept in the dark. Adjust the absorbance of the solution to approximately 1.0 at 517 nm.

• Preparation of 10-Hydroxyligstroside and Standard Solutions:

  • Prepare a stock solution of 10-Hydroxyligstroside in methanol.

  • Prepare a series of dilutions from the stock solution to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a stock solution of Trolox or ascorbic acid and a similar dilution series to serve as the positive control.

• Assay Protocol:

  • Add 100 µL of the DPPH working solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of 10-Hydroxyligstroside or the standard to the wells.

  • For the blank, add 100 µL of methanol instead of the sample.

  • For the control, add 100 µL of methanol.

• Incubation and Measurement:

  • Shake the plate and incubate in the dark at room temperature for 30 minutes.[6]

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the DPPH solution without the sample.

  • A_sample is the absorbance of the DPPH solution with the sample.

  The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of 10-Hydroxyligstroside.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the long-lived ABTS radical cation (ABTS•+).[8]

Materials:

• 10-Hydroxyligstroside

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate (B84403) Buffered Saline (PBS) or Ethanol

• Trolox

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.[9] This produces a dark-colored ABTS•+ solution.

• Preparation of ABTS•+ Working Solution:

  • Dilute the ABTS•+ stock solution with PBS (pH 7.4) or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[8]

• Preparation of 10-Hydroxyligstroside and Standard Solutions:

  • Prepare a stock solution of 10-Hydroxyligstroside in the same solvent used for the ABTS•+ working solution.

  • Prepare a series of dilutions from the stock solution.

  • Prepare a stock solution of Trolox and a similar dilution series.

• Assay Protocol:

  • Add 190 µL of the ABTS•+ working solution to each well of a 96-well microplate.

  • Add 10 µL of the different concentrations of 10-Hydroxyligstroside or the standard to the wells.

• Incubation and Measurement:

  • Shake the plate and incubate in the dark at room temperature for 7 minutes.[8]

  • Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated as follows:

  Where:

  • A_control is the absorbance of the ABTS•+ solution without the sample.

  • A_sample is the absorbance of the ABTS•+ solution with the sample.

  The results can be expressed as an IC50 value or in terms of Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[10]

Materials:

• 10-Hydroxyligstroside

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Ferrous sulfate (FeSO₄) or Trolox

• 96-well microplate

• Microplate reader

• Water bath (37°C)

Procedure:

• Preparation of FRAP Reagent:

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a ratio of 10:1:1 (v/v/v).[9]

  • This reagent should be prepared fresh and warmed to 37°C before use.[9]

• Preparation of 10-Hydroxyligstroside and Standard Solutions:

  • Prepare a stock solution of 10-Hydroxyligstroside in an appropriate solvent.

  • Prepare a series of dilutions from the stock solution.

  • Prepare a standard curve using different concentrations of FeSO₄ or Trolox.

• Assay Protocol:

  • Add 180 µL of the FRAP reagent to each well of a 96-well microplate.

  • Add 20 µL of the different concentrations of 10-Hydroxyligstroside or the standard to the wells.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 4-30 minutes.[10][11]

  • Measure the absorbance at 593 nm.

• Calculation:

  • Create a standard curve by plotting the absorbance of the FeSO₄ or Trolox standards against their concentrations.

  • The FRAP value of 10-Hydroxyligstroside is determined by comparing its absorbance to the standard curve and is expressed as µmol of Fe²⁺ equivalents per gram or µmol of Trolox equivalents per gram.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative damage by peroxyl radicals.[12]

Materials:

• 10-Hydroxyligstroside

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Trolox

• Phosphate buffer (75 mM, pH 7.4)

• Black 96-well microplate

• Fluorescence microplate reader with temperature control

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of fluorescein (e.g., 4 µM) in phosphate buffer and store it protected from light.[13] Dilute to the working concentration (e.g., 80 nM) before use.

  • Prepare a fresh solution of AAPH (e.g., 153 mM) in phosphate buffer.[13]

  • Prepare a stock solution of Trolox and a series of dilutions for the standard curve.

• Preparation of 10-Hydroxyligstroside Solutions:

  • Prepare a stock solution of 10-Hydroxyligstroside in phosphate buffer.

  • Prepare a series of dilutions from the stock solution.

• Assay Protocol:

  • Add 150 µL of the fluorescein working solution to each well of a black 96-well microplate.

  • Add 25 µL of the different concentrations of 10-Hydroxyligstroside, Trolox standards, or buffer (for the blank) to the wells.

  • Pre-incubate the plate at 37°C for 15 minutes in the microplate reader.

• Initiation and Measurement:

  • Initiate the reaction by adding 25 µL of the AAPH solution to each well using the reader's injectors.

  • Immediately begin recording the fluorescence (excitation at 485 nm, emission at 520 nm) every 1-2 minutes for at least 60 minutes.[13][14]

• Calculation:

  • Calculate the area under the fluorescence decay curve (AUC) for each sample, standard, and blank.

  • Calculate the net AUC by subtracting the AUC of the blank from the AUC of the samples and standards.

  • Plot the net AUC of the Trolox standards against their concentrations to create a standard curve.

  • The ORAC value of 10-Hydroxyligstroside is determined from the standard curve and is expressed as µmol of Trolox equivalents per gram.

Data Presentation

The quantitative results from these assays should be summarized in a clear and structured table for easy comparison.

Example Data Table:

Assay	Parameter	10-Hydroxyligstroside	Trolox (Positive Control)
DPPH	IC50 (µg/mL)	Insert Value	Insert Value
ABTS	TEAC (µmol TE/g)	Insert Value	1.0 (by definition)
FRAP	µmol Fe²⁺/g	Insert Value	Insert Value
ORAC	µmol TE/g	Insert Value	1.0 (by definition)

Visualizations

Experimental Workflow for In Vitro Antioxidant Assays

Caption: General workflow for in vitro antioxidant assays.

Conceptual Diagram of Antioxidant Mechanisms

Caption: Antioxidant mechanisms of 10-Hydroxyligstroside.

References

• 1. Radical-scavenging Activity and Antioxidative Effects of Olive Leaf Components Oleuropein and Hydroxytyrosol in Comparison with Homovanillic Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Antioxidant Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 10-Hydroxyligstroside | TargetMol [targetmol.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. mdpi.com [mdpi.com]
• 12. bmglabtech.com [bmglabtech.com]
• 13. agilent.com [agilent.com]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for Investigating the Anti-inflammatory Activity of 10-Hydroxyligstroside in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the anti-inflammatory properties of 10-Hydroxyligstroside in a cell culture setting. The protocols outlined below are based on established methodologies for evaluating anti-inflammatory compounds and are designed to be adapted for use with various relevant cell lines, such as the RAW 264.7 murine macrophage cell line, a standard model for studying inflammation.

Overview of 10-Hydroxyligstroside and its Potential Anti-inflammatory Activity

10-Hydroxyligstroside is a secoiridoid glycoside that has been investigated for various biological activities. In the context of inflammation, its mechanism of action is hypothesized to involve the modulation of key signaling pathways and the reduction of pro-inflammatory mediators. The protocols detailed herein will enable researchers to systematically evaluate the efficacy of 10-Hydroxyligstroside in mitigating inflammatory responses in vitro.

Data Presentation: Summarized Quantitative Data

Due to the absence of specific experimental data for 10-Hydroxyligstroside in the current literature, the following table presents a template for summarizing expected quantitative outcomes. Researchers should replace the hypothetical values with their experimental findings.

Parameter	Cell Line	Inducer	10-Hydroxyligstroside Concentration	Result (Hypothetical)
Cell Viability	RAW 264.7	-	1, 5, 10, 25, 50, 100 µM	>95% viability up to 50 µM
Nitric Oxide (NO) Production	RAW 264.7	LPS (1 µg/mL)	IC₅₀: 25 µM	Dose-dependent inhibition
TNF-α Production	RAW 264.7	LPS (1 µg/mL)	10, 25, 50 µM	Significant reduction at 25 & 50 µM
IL-6 Production	RAW 264.7	LPS (1 µg/mL)	10, 25, 50 µM	Significant reduction at 25 & 50 µM
IL-1β Production	RAW 264.7	LPS (1 µg/mL)	10, 25, 50 µM	Significant reduction at 50 µM
iNOS Protein Expression	RAW 264.7	LPS (1 µg/mL)	50 µM	Downregulation observed
COX-2 Protein Expression	RAW 264.7	LPS (1 µg/mL)	50 µM	Downregulation observed
NF-κB p65 Nuclear Translocation	RAW 264.7	LPS (1 µg/mL)	50 µM	Inhibition of translocation
p38 MAPK Phosphorylation	RAW 264.7	LPS (1 µg/mL)	50 µM	Reduced phosphorylation
ERK1/2 MAPK Phosphorylation	RAW 264.7	LPS (1 µg/mL)	50 µM	Reduced phosphorylation
JNK MAPK Phosphorylation	RAW 264.7	LPS (1 µg/mL)	50 µM	Reduced phosphorylation

Experimental Protocols

Cell Culture and Maintenance

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA solution

• Cell culture flasks and plates

• Humidified incubator at 37°C with 5% CO₂

Protocol:

• Culture RAW 264.7 cells in T-75 flasks in complete DMEM.

• Passage the cells every 2-3 days when they reach 80-90% confluency.

• To passage, wash the cells with PBS, detach them with Trypsin-EDTA, and resuspend in fresh medium at the desired density for seeding into new flasks or plates.

Cell Viability Assay (MTT Assay)

This assay is crucial to determine the non-toxic concentrations of 10-Hydroxyligstroside for subsequent experiments.

Materials:

• RAW 264.7 cells

• 96-well plates

• 10-Hydroxyligstroside stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 10-Hydroxyligstroside (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (DMSO).

• After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the production of nitric oxide, a key pro-inflammatory mediator.

Materials:

• RAW 264.7 cells

• 24-well plates

• Lipopolysaccharide (LPS) from E. coli

• 10-Hydroxyligstroside

• Griess Reagent (A: 1% sulfanilamide (B372717) in 5% phosphoric acid, B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

Protocol:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treat the cells with non-toxic concentrations of 10-Hydroxyligstroside for 1 hour.

• Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Collect the cell culture supernatant.

• Mix 100 µL of supernatant with 100 µL of Griess Reagent (equal volumes of A and B mixed immediately before use).

• Incubate for 10 minutes at room temperature in the dark.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration using a sodium nitrite standard curve.

Pro-inflammatory Cytokine Measurement (ELISA)

This protocol quantifies the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

Materials:

• RAW 264.7 cells

• 24-well plates

• LPS

• 10-Hydroxyligstroside

• Commercially available ELISA kits for mouse TNF-α, IL-6, and IL-1β

Protocol:

• Follow the seeding, pre-treatment, and LPS stimulation steps as described in the NO Production Assay (Section 3.3).

• Collect the cell culture supernatants.

• Perform the ELISA for each cytokine according to the manufacturer's instructions provided with the kit.

• Measure the absorbance at the specified wavelength.

• Calculate the cytokine concentrations based on the standard curves.

Western Blot Analysis for iNOS, COX-2, and MAPK/NF-κB Signaling Proteins

This technique is used to analyze the protein expression levels of key inflammatory enzymes and signaling molecules.

Materials:

• RAW 264.7 cells

• 6-well plates

• LPS

• 10-Hydroxyligstroside

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-p-p38, anti-p38, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed RAW 264.7 cells in 6-well plates.

• Pre-treat with 10-Hydroxyligstroside and stimulate with LPS for the appropriate time (e.g., 30 minutes for signaling proteins, 24 hours for iNOS/COX-2).

• Lyse the cells with RIPA buffer and determine protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the desired primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin) or the total protein for phosphorylated targets.

Visualizations

Caption: Experimental workflow for assessing the anti-inflammatory activity of 10-Hydroxyligstroside.

Caption: Hypothesized mechanism of 10-Hydroxyligstroside in inhibiting inflammatory signaling pathways.

10-Hydroxyligstroside: Application Notes for Investigating Therapeutic Potential

Disclaimer: Direct experimental data on the therapeutic effects and mechanisms of action of 10-Hydroxyligstroside is limited in publicly available scientific literature. The following application notes and protocols are based on the known biological activities of structurally related secoiridoids, such as oleuropein (B1677263), and extracts from Fraxinus excelsior, the plant from which 10-Hydroxyligstroside is derived.[1][2] These protocols provide a foundational framework for researchers to investigate the potential therapeutic applications of 10-Hydroxyligstroside.

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside isolated from plants of the Oleaceae family, notably Fraxinus excelsior (European ash).[1][2] Structurally related compounds, such as oleuropein and its derivatives found in olive products, have demonstrated a wide range of pharmacological activities, including antioxidant, anti-inflammatory, anticancer, neuroprotective, and cardioprotective effects.[3][4][5][6][7] Extracts from Fraxinus excelsior have also been shown to possess anti-inflammatory, antimicrobial, and anticancer properties.[1][8][9] This suggests that 10-Hydroxyligstroside may hold similar therapeutic potential.

These application notes are designed for researchers, scientists, and drug development professionals interested in exploring the bioactivity of 10-Hydroxyligstroside.

Potential Therapeutic Applications and Supporting Rationale

Based on the activities of related compounds and plant extracts, the following therapeutic areas are proposed for investigation:

Potential Therapeutic Area	Rationale based on Related Compounds/Extracts	Key Bioassays for Investigation
Anti-inflammatory	Oleuropein and Fraxinus extracts have been shown to inhibit pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and enzymes (e.g., COX-2, iNOS).[4][9]	LPS-stimulated macrophages (RAW 264.7), cytokine ELISA, Western blot for inflammatory mediators.
Antioxidant	Secoiridoids are known for their potent free radical scavenging and metal-chelating properties.[4][5]	DPPH assay, ABTS assay, cellular antioxidant assays (e.g., DCFDA).
Anticancer	Extracts from Fraxinus excelsior have demonstrated antiproliferative effects against various cancer cell lines.[1] Oleuropein can induce apoptosis in cancer cells.	MTT assay on cancer cell lines (e.g., MCF-7, A549), apoptosis assays (e.g., Annexin V/PI staining), cell cycle analysis.
Neuroprotective	Oleuropein has shown protective effects in models of neurodegenerative diseases, potentially through antioxidant and anti-inflammatory mechanisms.[4]	Neuronal cell culture models of oxidative stress or neuroinflammation, assays for cell viability and neurite outgrowth.
Cardioprotective	Oleuropein exhibits anti-atherogenic, hypotensive, and anti-platelet aggregation effects.[4]	In vitro models of endothelial dysfunction, platelet aggregation assays.

Experimental Protocols

The following are detailed protocols for key experiments to assess the therapeutic potential of 10-Hydroxyligstroside.

In Vitro Anti-inflammatory Activity in LPS-Stimulated Macrophages

This protocol details the investigation of the anti-inflammatory effects of 10-Hydroxyligstroside by measuring the inhibition of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• 10-Hydroxyligstroside

• Griess Reagent

• ELISA kits for TNF-α and IL-6

• MTT reagent

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 10-Hydroxyligstroside (e.g., 1, 10, 50, 100 µM) for 1 hour. Include a vehicle control (e.g., DMSO).

• Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control group without LPS stimulation.

• Nitric Oxide (NO) Measurement:

  • After 24 hours, collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A and 50 µL of Griess Reagent B to the supernatant.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be used to quantify NO concentration.

• Cytokine Measurement (TNF-α and IL-6):

  • Collect the cell culture supernatant.

  • Measure the levels of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Cell Viability Assay (MTT):

  • After removing the supernatant, add 100 µL of MTT solution (0.5 mg/mL in DMEM) to each well and incubate for 4 hours.

  • Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

Data Analysis: Calculate the percentage inhibition of NO and cytokines compared to the LPS-stimulated control. Normalize the results to cell viability to exclude cytotoxic effects.

In Vitro Antioxidant Activity using the DPPH Assay

This protocol describes a common method to evaluate the free radical scavenging activity of 10-Hydroxyligstroside.

Materials:

• 10-Hydroxyligstroside

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• Ascorbic acid (positive control)

• 96-well microplate

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of 10-Hydroxyligstroside in methanol. Create serial dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a stock solution of ascorbic acid in methanol and create serial dilutions for the positive control.

• Assay:

  • In a 96-well plate, add 100 µL of the different concentrations of 10-Hydroxyligstroside or ascorbic acid.

  • Add 100 µL of the DPPH solution to each well.

  • Include a control with 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

Data Analysis: Calculate the percentage of DPPH scavenging activity using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample. Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate a hypothetical signaling pathway for the anti-inflammatory effects of 10-Hydroxyligstroside and a general workflow for its in vitro screening.

Caption: Hypothetical anti-inflammatory signaling pathway of 10-Hydroxyligstroside.

Caption: General experimental workflow for investigating 10-Hydroxyligstroside.

References

• 1. Fraxinus: A Plant with Versatile Pharmacological and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Therapeutic Effects of Olive and Its Derivatives on Osteoarthritis: From Bench to Bedside [mdpi.com]
• 4. Oleuropein in Olive and its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciepub.com [sciepub.com]
• 6. Systemic Health Effects of Oleuropein and Hydroxytyrosol Supplementation: A Systematic Review of Randomized Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. brieflands.com [brieflands.com]
• 9. academic.oup.com [academic.oup.com]

Developing a 10-Hydroxyligstroside Research Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development of a 10-Hydroxyligstroside analytical standard for research purposes. These guidelines cover the isolation, purification, characterization, and quantification of 10-Hydroxyligstroside, a naturally occurring iridoid glycoside found in plants of the Oleaceae family, such as Fraxinus excelsior.[1]

Introduction to 10-Hydroxyligstroside

10-Hydroxyligstroside (Chemical Formula: C25H32O13, Molecular Weight: 540.51 g/mol ) is a secoiridoid glucoside that has garnered interest for its potential biological activities. Structurally related to other well-known secoiridoids like oleuropein (B1677263) and ligstroside, it is a subject of research in phytochemistry and pharmacology. The development of a reliable analytical standard is crucial for the accurate quantification of this compound in plant extracts and for conducting robust in vitro and in vivo studies.

Recent studies on related compounds isolated from Fraxinus excelsior have demonstrated anti-inflammatory properties, including the ability to decrease the secretion of pro-inflammatory cytokines such as TNF-α and IL-6.[2] This suggests that 10-Hydroxyligstroside may also possess similar activities, making it a compound of interest for drug discovery and development.

Quantitative Data Summary

The following table summarizes the key quantitative parameters that should be determined during the development and validation of a 10-Hydroxyligstroside standard.

Parameter	Target Specification	Method of Determination
Identity	Conforms to the structure of 10-Hydroxyligstroside	LC-MS/MS, 1H-NMR, 13C-NMR
Purity	≥ 98.0%	HPLC-UV, qNMR
Moisture Content	≤ 2.0%	Karl Fischer Titration
Residual Solvents	To be determined based on purification process	Headspace GC-MS
Molar Absorptivity (ε)	To be determined	UV-Vis Spectrophotometry
Long-Term Storage Stability	To be determined (e.g., < 2% degradation over 12 months)	HPLC-UV
Short-Term (Benchtop) Stability	To be determined (e.g., < 2% degradation over 24 hours)	HPLC-UV

Experimental Protocols

Isolation and Purification of 10-Hydroxyligstroside from Fraxinus excelsior

This protocol is adapted from methods for isolating similar compounds from Fraxinus excelsior leaves.[3]

Objective: To isolate and purify 10-Hydroxyligstroside from the leaves of Fraxinus excelsior.

Materials:

• Dried and powdered leaves of Fraxinus excelsior

• Methanol (B129727) (80% and 100%)

• n-Hexane

• Ethyl acetate (B1210297)

• Water (deionized)

• Solid Phase Extraction (SPE) C18 cartridges

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system with a C18 column

Protocol:

• Extraction:

  • Macerate 100 g of powdered Fraxinus excelsior leaves with 1 L of 80% methanol at room temperature for 24 hours.

  • Filter the extract and repeat the extraction process twice more with fresh solvent.

  • Combine the filtrates and evaporate the solvent under reduced pressure to obtain a concentrated aqueous extract.

• Liquid-Liquid Partitioning:

  • Suspend the aqueous extract in 500 mL of deionized water.

  • Perform successive extractions with n-hexane (3 x 500 mL) to remove nonpolar compounds. Discard the n-hexane fractions.

  • Subsequently, extract the aqueous phase with ethyl acetate (3 x 500 mL). The 10-Hydroxyligstroside is expected to remain in the aqueous phase.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the aqueous extract onto the SPE cartridge.

  • Wash the cartridge with deionized water to remove highly polar impurities.

  • Elute the iridoid glycoside-rich fraction with a stepwise gradient of methanol in water (e.g., 20%, 40%, 60%, 80%, 100% methanol). Collect the fractions.

• Preparative HPLC Purification:

  • Analyze the fractions from SPE by analytical HPLC to identify those containing 10-Hydroxyligstroside.

  • Pool the enriched fractions and concentrate them.

  • Purify the concentrated fraction using a preparative HPLC system with a C18 column.

  • Use a gradient of acetonitrile (B52724) and water as the mobile phase.

  • Collect the peak corresponding to 10-Hydroxyligstroside.

  • Evaporate the solvent to obtain the purified compound.

  • Lyophilize the final product to yield a stable powder.

Workflow for Isolation and Purification of 10-Hydroxyligstroside

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bio-Guided Isolation of Compounds from Fraxinus excelsior Leaves with Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bio-Guided Isolation of Compounds from Fraxinus excelsior Leaves with Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating 10-Hydroxyligstroside Efficacy Using Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a naturally occurring secoiridoid glycoside found in various plant species. As a polyphenolic compound, it is structurally related to other bioactive molecules like oleuropein (B1677263) and hydroxytyrosol, which have demonstrated potent antioxidant, anti-inflammatory, and anticancer properties. These characteristics make 10-Hydroxyligstroside a compelling candidate for further investigation as a potential therapeutic agent.

These application notes provide detailed protocols for a suite of cell-based assays to characterize the antioxidant, anti-inflammatory, and anticancer properties of 10-Hydroxyligstroside. The methodologies described herein are designed to be robust and reproducible, enabling researchers to effectively evaluate the compound's efficacy and elucidate its mechanisms of action.

Section 1: Assessment of Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a multitude of chronic diseases. The antioxidant potential of 10-Hydroxyligstroside can be quantified using the Cellular Antioxidant Activity (CAA) assay.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the ability of a compound to inhibit intracellular ROS formation. The assay utilizes the probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH). In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). Antioxidants can scavenge ROS, thereby reducing the fluorescence signal.

Experimental Protocol: CAA Assay

• Cell Culture: Seed human hepatocellular carcinoma (HepG2) cells in a 96-well black, clear-bottom microplate at a density of 6 x 10^4 cells/well. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment: Prepare various concentrations of 10-Hydroxyligstroside and a positive control (e.g., Quercetin) in treatment medium. Remove the cell culture medium and treat the cells with the compounds for 1 hour.

• Probe Loading: Add DCFH-DA solution to each well to a final concentration of 25 µM and incubate for 1 hour.

• Induction of Oxidative Stress: Wash the cells with Phosphate Buffered Saline (PBS). Add a free radical initiator, such as 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH), to induce oxidative stress.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 538 nm every 5 minutes for 1 hour using a microplate reader.

• Data Analysis: Calculate the area under the curve (AUC) for both the control and treated wells. The percentage of ROS inhibition is calculated using the formula: % Inhibition = (1 - (AUC_sample / AUC_control)) * 100 The IC50 value (the concentration required to inhibit 50% of ROS formation) can be determined by plotting the percentage of inhibition against the concentration of 10-Hydroxyligstroside.

Data Presentation: Hypothetical CAA Assay Results

Compound	IC50 (µM)
10-Hydroxyligstroside	15.2 ± 1.8
Quercetin (Positive Control)	8.5 ± 0.9

Experimental Workflow: CAA Assay

Application Notes and Protocols for Testing the Neuroprotective Effects of 10-Hydroxyligstroside

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies to investigate the neuroprotective properties of 10-Hydroxyligstroside, a compound of interest for its potential therapeutic applications in neurodegenerative diseases. The protocols focus on three key areas of neuroprotection: mitigation of oxidative stress, inhibition of apoptosis, and suppression of neuroinflammation.

Assessment of Cytoprotective Effects Against Oxidative Stress

Oxidative stress is a major contributor to neuronal damage in various neurodegenerative disorders. This section details protocols to evaluate the efficacy of 10-Hydroxyligstroside in protecting neuronal cells from oxidative injury. The PC12 cell line, a well-established model for neuronal studies, is utilized for these assays.

Data Presentation: Cytoprotective and Antioxidant Effects

The following table summarizes the expected quantitative outcomes from the described experimental protocols.

Treatment Group	Concentration	Cell Viability (%)	Intracellular ROS Levels (Fold Change vs. Control)
Control	-	100%	1.0
Hydrogen Peroxide (H₂O₂)	200 µM	Significant Decrease	Significant Increase
10-Hydroxyligstroside + H₂O₂	10 µM	Dose-dependent Increase	Dose-dependent Decrease
10-Hydroxyligstroside + H₂O₂	25 µM	Dose-dependent Increase	Dose-dependent Decrease
10-Hydroxyligstroside + H₂O₂	50 µM	Dose-dependent Increase	Dose-dependent Decrease

Experimental Protocol: Cell Viability Assessment (MTT Assay)

This protocol measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Culture: Maintain PC12 cells in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin (B12071052) in a humidified incubator at 37°C with 5% CO₂.

• Seeding: Plate PC12 cells in 96-well plates at a density of 1 × 10⁴ cells per well and allow them to adhere for 24 hours.[1]

• Pre-treatment: Treat the cells with various concentrations of 10-Hydroxyligstroside (e.g., 10, 25, and 50 µM) for 24 hours.

• Induction of Oxidative Stress: Following pre-treatment, expose the cells to a final concentration of 200 µM hydrogen peroxide (H₂O₂) for 4 hours to induce oxidative damage.[1]

• MTT Incubation: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the supernatant and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control cells.

Experimental Protocol: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol quantifies the levels of intracellular ROS using the fluorescent probe DCFH-DA.

• Cell Preparation and Treatment: Follow steps 1-4 of the MTT assay protocol in a black, clear-bottom 96-well plate.

• Probe Loading: After H₂O₂ treatment, wash the cells once with phosphate-buffered saline (PBS). Add 100 µL of 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) in serum-free medium to each well and incubate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells twice with PBS. Measure the fluorescence intensity with a fluorescence microplate reader using an excitation wavelength of 485 nm and an emission wavelength of 535 nm.

Caption: Workflow for assessing cytoprotective effects.

Evaluation of Anti-Apoptotic Activity

Apoptosis, or programmed cell death, is a critical process in the pathogenesis of neurodegenerative diseases. These protocols are designed to determine if 10-Hydroxyligstroside can inhibit neuronal apoptosis using the human neuroblastoma SH-SY5Y cell line and the neurotoxin 1-methyl-4-phenylpyridinium (MPP⁺), a widely used in vitro model for Parkinson's disease.[2]

Data Presentation: Anti-Apoptotic Effects

This table summarizes the expected outcomes from the apoptosis-related assays.

Treatment Group	Concentration	Apoptotic Cells (%)	Bax/Bcl-2 Ratio (Fold Change vs. Control)	Cleaved Caspase-3 Levels (Fold Change vs. Control)
Control	-	Baseline	1.0	1.0
MPP⁺	1 mM	Significant Increase	Significant Increase	Significant Increase
10-Hydroxyligstroside + MPP⁺	10 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease
10-Hydroxyligstroside + MPP⁺	25 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease
10-Hydroxyligstroside + MPP⁺	50 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease

Experimental Protocol: Apoptosis Quantification (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Culture: Grow SH-SY5Y cells in a 1:1 mixture of DMEM and Ham's F-12 medium, supplemented with 10% FBS, 1% Non-Essential Amino Acids, and 1% Penicillin-Streptomycin at 37°C with 5% CO₂.

• Seeding and Pre-treatment: Seed 2 x 10⁵ cells per well in 6-well plates. After 24 hours, pre-treat with 10-Hydroxyligstroside (10, 25, 50 µM) for 24 hours.

• Induction of Apoptosis: Add MPP⁺ to a final concentration of 1 mM and incubate for an additional 24 hours.[3]

• Cell Staining: Harvest the cells, wash with cold PBS, and resuspend in 1X Annexin V binding buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic cells.

Experimental Protocol: Western Blot for Apoptosis-Related Proteins

This protocol assesses the expression levels of key proteins involved in the apoptotic cascade.

• Protein Extraction: Following treatment, lyse the SH-SY5Y cells in RIPA buffer containing a protease inhibitor cocktail.

• Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• Electrophoresis and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against Bcl-2, Bax, cleaved Caspase-3, and β-actin (as a loading control) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

Caption: Anti-apoptotic mechanism of 10-Hydroxyligstroside.

Analysis of Anti-Neuroinflammatory Properties

Neuroinflammation, primarily mediated by microglia, is a key component of neurodegenerative processes. This section provides protocols to assess the anti-inflammatory potential of 10-Hydroxyligstroside using the BV-2 microglial cell line stimulated with lipopolysaccharide (LPS).

Data Presentation: Anti-inflammatory Effects

This table outlines the expected results from the neuroinflammation assays.

Treatment Group	Concentration	Nitric Oxide (NO) Production (% of LPS Control)	TNF-α Levels (pg/mL)	IL-6 Levels (pg/mL)
Control	-	Baseline	Baseline	Baseline
LPS	1 µg/mL	100%	Significant Increase	Significant Increase
10-Hydroxyligstroside + LPS	10 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease
10-Hydroxyligstroside + LPS	25 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease
10-Hydroxyligstroside + LPS	50 µM	Dose-dependent Decrease	Dose-dependent Decrease	Dose-dependent Decrease

Experimental Protocol: Nitric Oxide (NO) Measurement (Griess Assay)

This colorimetric assay measures nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Cell Culture: Culture BV-2 microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C with 5% CO₂.

• Seeding and Pre-treatment: Seed 5 × 10⁴ cells per well in a 96-well plate. After 24 hours, pre-treat the cells with 10-Hydroxyligstroside (10, 25, 50 µM) for 1 hour.

• Inflammatory Stimulation: Add LPS to a final concentration of 1 µg/mL and incubate for 24 hours.[4]

• Griess Reaction:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm. Calculate the nitrite concentration using a sodium nitrite standard curve.

Experimental Protocol: Pro-inflammatory Cytokine Quantification (ELISA)

This protocol measures the concentration of secreted pro-inflammatory cytokines, such as TNF-α and IL-6, in the cell culture medium.

• Sample Collection: Following the treatment protocol described in the Griess Assay (steps 1-3), collect the cell culture supernatants.

• ELISA Procedure: Perform the Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6 according to the manufacturer's instructions provided with the specific ELISA kits.

Caption: Anti-neuroinflammatory mechanism of 10-Hydroxyligstroside.

Underlying Signaling Pathways and Further Investigations

The neuroprotective effects of 10-Hydroxyligstroside are believed to be mediated by key cellular signaling pathways. Further experiments, primarily using Western blotting, can elucidate these mechanisms:

• Nrf2/HO-1 Pathway: This is a critical pathway for cellular defense against oxidative stress. It is anticipated that 10-Hydroxyligstroside treatment will lead to the nuclear translocation of Nrf2 and the subsequent upregulation of its target gene, Heme Oxygenase-1 (HO-1). This can be confirmed by analyzing the protein levels of Nrf2 in nuclear and cytosolic fractions and HO-1 in total cell lysates.[5]

• NF-κB Pathway: This pathway is a central regulator of inflammation. The anti-inflammatory effects of 10-Hydroxyligstroside are likely mediated through the inhibition of NF-κB activation. This can be investigated by examining the phosphorylation status of key proteins in the NF-κB cascade, such as IκBα and the p65 subunit of NF-κB.[6]

References

• 1. mdpi.com [mdpi.com]
• 2. Characterization and time course of MPP+ -induced apoptosis in human SH-SY5Y neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ajol.info [ajol.info]
• 4. Response Profiles of BV2 Microglia to IFN-γ and LPS Co-Stimulation and Priming - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of the Nrf2/HO-1 Pathway by Amomum villosum Extract Suppresses LPS-Induced Oxidative Stress In Vitro and Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for 10-Hydroxyligstroside in Traditional Medicine Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside found in various plants of the Oleaceae family, notably in the fruits of Ligustrum lucidum (Glossy Privet), a plant with a long history of use in traditional Chinese medicine. Traditional applications of Ligustrum lucidum include treatments for conditions related to aging, vision impairment, and immune system modulation. Modern pharmacological studies have begun to explore the bioactive compounds within this plant, including 10-Hydroxyligstroside, for their potential therapeutic effects. These investigations primarily focus on its anti-inflammatory, antioxidant, and neuroprotective properties, offering a scientific basis for its traditional uses and potential for development into modern therapeutics.

This document provides detailed application notes and experimental protocols for researchers interested in studying the pharmacological activities of 10-Hydroxyligstroside. The protocols are based on established methodologies and can be adapted for the specific experimental needs of your laboratory.

Quantitative Data Summary

Currently, there is a limited amount of publicly available quantitative data specifically for the bioactivities of 10-Hydroxyligstroside. The following table summarizes the types of quantitative data that are typically generated in studies of similar natural products and which should be determined for 10-Hydroxyligstroside to fully characterize its pharmacological profile.

Biological Activity	Assay	Cell Line/Model	Key Parameters Measured	Reference Compound
Anti-inflammatory	Nitric Oxide (NO) Production Assay	RAW 264.7 Macrophages	IC₅₀ (µM)	L-NMMA, Dexamethasone
Pro-inflammatory Cytokine (TNF-α, IL-6) Inhibition	RAW 264.7 Macrophages	IC₅₀ (µM)	Dexamethasone
Carrageenan-Induced Paw Edema	Rodent Model (Rat/Mouse)	Paw volume/thickness reduction (%)	Indomethacin
Antioxidant	DPPH Radical Scavenging Assay	Cell-free	IC₅₀ (µg/mL)	Ascorbic Acid, Trolox
ABTS Radical Scavenging Assay	Cell-free	IC₅₀ (µg/mL)	Ascorbic Acid, Trolox
Oxygen Radical Absorbance Capacity (ORAC) Assay	Cell-free	µmol TE/g	Trolox
Neuroprotection	Glutamate-Induced Excitotoxicity Assay	HT22 Hippocampal Neurons	EC₅₀ (µM)	N-acetylcysteine (NAC)
Oxidative Stress-Induced Cell Death	HT22 Hippocampal Neurons	Cell Viability (%)	Quercetin

Experimental Protocols

Anti-inflammatory Activity

Objective: To evaluate the potential of 10-Hydroxyligstroside to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 10-Hydroxyligstroside

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard

• 96-well cell culture plates

Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 × 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 10-Hydroxyligstroside (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a positive control (cells + LPS), and a vehicle control.

• Nitrite Measurement:

  • After incubation, collect 50 µL of the culture supernatant from each well.

  • Add 50 µL of Griess Reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples from the standard curve.

  • Determine the percentage of NO inhibition for each concentration of 10-Hydroxyligstroside compared to the LPS-stimulated control.

  • Calculate the IC₅₀ value, which is the concentration of 10-Hydroxyligstroside that inhibits 50% of NO production.

Objective: To assess the in vivo anti-inflammatory effect of 10-Hydroxyligstroside by measuring its ability to reduce paw edema induced by carrageenan in a rodent model.[1][2][3]

Materials:

• Wistar rats or Swiss albino mice

• 1% Carrageenan solution in sterile saline

• 10-Hydroxyligstroside

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer or digital calipers

Protocol:

• Animal Acclimatization: Acclimate animals for at least one week under standard laboratory conditions.

• Grouping: Divide animals into groups (n=6-8 per group): Vehicle control, Carrageenan control, 10-Hydroxyligstroside treated groups (various doses), and a positive control group (Indomethacin, 10 mg/kg).

• Compound Administration: Administer 10-Hydroxyligstroside or Indomethacin orally or intraperitoneally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each group at each time point.

  • Determine the percentage inhibition of edema by 10-Hydroxyligstroside compared to the carrageenan control group.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA).

Antioxidant Activity

Objective: To determine the free radical scavenging capacity of 10-Hydroxyligstroside.[4]

Materials:

• 10-Hydroxyligstroside

• DPPH solution in methanol (B129727) (e.g., 0.1 mM)

• Ascorbic acid or Trolox (positive control)

• Methanol

• 96-well microplate

Protocol:

• Sample Preparation: Prepare a series of dilutions of 10-Hydroxyligstroside and the positive control in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

  • Determine the IC₅₀ value, which is the concentration of 10-Hydroxyligstroside required to scavenge 50% of the DPPH radicals.

Neuroprotective Activity

Objective: To evaluate the neuroprotective effect of 10-Hydroxyligstroside against glutamate-induced cell death in the HT22 hippocampal cell line.[5][6]

Materials:

• HT22 murine hippocampal cell line

• DMEM with 10% FBS

• 10-Hydroxyligstroside

• Glutamate (B1630785)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed HT22 cells in a 96-well plate at a density of 1 × 10⁴ cells/well and allow them to attach overnight.

• Treatment: Pre-treat the cells with different concentrations of 10-Hydroxyligstroside for 2 hours.

• Induction of Toxicity: Expose the cells to a toxic concentration of glutamate (e.g., 5 mM) for 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control group.

  • Determine the EC₅₀ value, which is the concentration of 10-Hydroxyligstroside that provides 50% protection against glutamate-induced cell death.

Signaling Pathway Analysis

Inhibition of NF-κB Activation

Objective: To investigate whether 10-Hydroxyligstroside can inhibit the activation of the NF-κB signaling pathway, a key regulator of inflammation.[7][8][9]

Methodology: NF-κB Luciferase Reporter Assay

Materials:

• HEK293T or similar cells stably or transiently transfected with an NF-κB-responsive luciferase reporter plasmid and a control Renilla luciferase plasmid.

• 10-Hydroxyligstroside

• TNF-α (Tumor Necrosis Factor-alpha) or LPS as an inducer.

• Dual-Luciferase® Reporter Assay System

• Luminometer

Protocol:

• Cell Transfection and Seeding: Transfect cells with the reporter plasmids and seed them in a 96-well plate.

• Treatment: Pre-treat the cells with various concentrations of 10-Hydroxyligstroside for 1 hour.

• Stimulation: Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours to activate the NF-κB pathway.

• Cell Lysis: Lyse the cells using the passive lysis buffer provided in the assay kit.

• Luciferase Assay:

  • Measure the firefly luciferase activity (NF-κB-driven) in the cell lysate.

  • Subsequently, measure the Renilla luciferase activity (internal control).

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Calculate the percentage of inhibition of NF-κB activation by 10-Hydroxyligstroside compared to the stimulated control.

Hypothesized inhibition of the NF-κB signaling pathway.

Modulation of MAPK Signaling

Objective: To determine if 10-Hydroxyligstroside affects the phosphorylation of key proteins in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway (p38, JNK, and ERK), which are involved in inflammation and cellular stress responses.

Methodology: Western Blot Analysis

Materials:

• RAW 264.7 cells or other appropriate cell line

• 10-Hydroxyligstroside

• LPS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against phospho-p38, p38, phospho-JNK, JNK, phospho-ERK, ERK, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• SDS-PAGE and Western blotting equipment

Protocol:

• Cell Treatment: Treat cells with 10-Hydroxyligstroside for 1 hour, followed by stimulation with LPS for a short duration (e.g., 15-60 minutes) to induce MAPK phosphorylation.

• Protein Extraction: Lyse the cells and collect the protein extracts.

• Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of phosphorylated proteins to the total protein levels for each MAPK.

  • Compare the phosphorylation levels in the t-Hydroxyligstroside-treated groups to the LPS-stimulated control.

Potential modulation of MAPK signaling pathways.

Disclaimer: The protocols provided are intended as a general guide. Researchers should optimize the experimental conditions, including concentrations and incubation times, based on their specific cell lines, reagents, and equipment. It is crucial to include appropriate positive and negative controls in all experiments to ensure the validity of the results. As there is limited specific data for 10-Hydroxyligstroside, the provided concentrations and expected outcomes are illustrative and need to be empirically determined.

References

• 1. benchchem.com [benchchem.com]
• 2. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 3. mdpi.com [mdpi.com]
• 4. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective Effects against Glutamate-Induced HT-22 Hippocampal Cell Damage and Caenorhabditis elegans Lifespan/Healthspan Enhancing Activity of Auricularia polytricha Mushroom Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 8. benchchem.com [benchchem.com]
• 9. bpsbioscience.com [bpsbioscience.com]

Application of 10-Hydroxyligstroside in Phytochemical Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyligstroside is a secoiridoid glycoside found in various plant species of the Oleaceae family, notably in the leaves and fruits of Ligustrum (privet) species. As a member of the secoiridoid class of natural products, it is recognized for its potential biological activities, which are of significant interest in phytochemistry and drug discovery. This document provides detailed application notes and experimental protocols for the investigation of 10-Hydroxyligstroside in key areas of phytochemical research, including its antioxidant, anti-inflammatory, antiproliferative, and neuroprotective properties. While specific quantitative data for 10-Hydroxyligstroside is limited in publicly available literature, the following sections provide generalized protocols and data presentation structures that can be adapted for its study.

Application Notes

Antioxidant Activity Assessment

10-Hydroxyligstroside is anticipated to possess antioxidant properties due to its phenolic structure, a common characteristic of secoiridoids. Its ability to scavenge free radicals can be evaluated using various in vitro assays. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a common, rapid, and reliable method for this purpose. The antioxidant capacity can be quantified by determining the IC50 value, which represents the concentration of the compound required to scavenge 50% of the DPPH radicals.

Anti-inflammatory Potential

Chronic inflammation is implicated in numerous diseases. Natural compounds are a valuable source for the discovery of new anti-inflammatory agents. The anti-inflammatory effects of 10-Hydroxyligstroside can be investigated in vitro using lipopolysaccharide (LPS)-stimulated macrophage models, such as RAW 264.7 cells. Key markers of inflammation, including nitric oxide (NO) production and the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6), can be measured. Furthermore, its mechanism of action can be explored by examining its effect on the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation.

Antiproliferative Activity against Cancer Cell Lines

The potential of natural products to inhibit the growth of cancer cells is a major focus of drug discovery. The antiproliferative activity of 10-Hydroxyligstroside can be screened against a panel of human cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells. The efficacy of the compound is typically expressed as an IC50 value, the concentration that inhibits cell growth by 50%.

Neuroprotective Effects

Oxidative stress and neuroinflammation are key contributors to the pathogenesis of neurodegenerative diseases. The neuroprotective potential of 10-Hydroxyligstroside can be assessed in neuronal cell models, such as PC12 or SH-SY5Y cells, subjected to oxidative stress induced by agents like hydrogen peroxide (H₂O₂). Cell viability assays can quantify the protective effect. Mechanistic studies can involve investigating the modulation of signaling pathways crucial for neuronal survival, such as the Phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Quantitative Data Summary

Specific quantitative data for 10-Hydroxyligstroside is not extensively available in the current literature. The tables below are provided as templates for researchers to populate with their experimental data.

Table 1: Antioxidant Activity of 10-Hydroxyligstroside

Assay	IC50 (µg/mL)	Positive Control (e.g., Ascorbic Acid) IC50 (µg/mL)
DPPH Radical Scavenging	Data to be determined	Data to be determined
ABTS Radical Scavenging	Data to be determined	Data to be determined

Table 2: Anti-inflammatory Activity of 10-Hydroxyligstroside in LPS-Stimulated RAW 264.7 Macrophages

Parameter	IC50 (µg/mL)	Positive Control (e.g., Dexamethasone) IC50 (µg/mL)
Nitric Oxide (NO) Production	Data to be determined	Data to be determined
TNF-α Secretion	Data to be determined	Data to be determined
IL-6 Secretion	Data to be determined	Data to be determined

Table 3: Antiproliferative Activity of 10-Hydroxyligstroside

Cancer Cell Line	IC50 (µg/mL) after 48h	Positive Control (e.g., Doxorubicin) IC50 (µg/mL)
MCF-7 (Breast Cancer)	Data to be determined	Data to be determined
HeLa (Cervical Cancer)	Data to be determined	Data to be determined
A549 (Lung Cancer)	Data to be determined	Data to be determined
HepG2 (Liver Cancer)	Data to be determined	Data to be determined

Table 4: Neuroprotective Effect of 10-Hydroxyligstroside against H₂O₂-Induced Oxidative Stress in SH-SY5Y Cells

Assay	EC50 (µg/mL)
Cell Viability	Data to be determined

Experimental Protocols

Protocol 1: Extraction and Isolation of 10-Hydroxyligstroside (General Procedure)

This protocol outlines a general method for the extraction and isolation of secoiridoids from plant material, which can be adapted for 10-Hydroxyligstroside.

• Extraction:

  • Air-dry and powder the plant material (e.g., leaves of Ligustrum sp.).

  • Extract the powdered material with 80% methanol (B129727) at room temperature with continuous stirring for 24 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation:

  • Suspend the crude extract in water and partition it successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

  • Monitor the fractions for the presence of 10-Hydroxyligstroside using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Purification:

  • Subject the fraction enriched with 10-Hydroxyligstroside to column chromatography on silica (B1680970) gel or a reversed-phase C18 column.

  • Elute with a gradient of methanol in water or another suitable solvent system.

  • Collect the fractions and analyze them by TLC or HPLC.

  • Pool the fractions containing the pure compound and concentrate to yield purified 10-Hydroxyligstroside.

  • Confirm the structure and purity using spectroscopic methods (NMR, MS).

Technical Notes & Optimization

Technical Support Center: Optimizing 10-Hydroxyligstroside Extraction from Fraxinus excelsior

Welcome to the technical support center for the optimization of 10-hydroxyligstroside extraction from Fraxinus excelsior. This resource is designed for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 10-hydroxyligstroside and why is it extracted from Fraxinus excelsior?

A1: 10-Hydroxyligstroside is a secoiridoid glucoside found in various species of the Oleaceae family, including Fraxinus excelsior (European ash). Secoiridoids are of significant interest to the pharmaceutical industry due to their diverse biological activities, including anti-inflammatory, antioxidant, and immunomodulatory properties. Extracts from Fraxinus excelsior have been traditionally used for their diuretic and anti-inflammatory effects.

Q2: Which part of the Fraxinus excelsior plant is the best source for 10-hydroxyligstroside?

A2: 10-Hydroxyligstroside has been isolated from the leaves and bark of Fraxinus excelsior.[1][2] The leaves are often preferred for extraction due to their abundance and the presence of a wide range of bioactive secoiridoids and phenylethanoids.

Q3: What are the most common methods for extracting 10-hydroxyligstroside?

A3: Common methods include traditional solvent extraction (e.g., maceration, infusion), ultrasound-assisted extraction (UAE), and microwave-assisted extraction (MAE). These are often followed by purification steps such as solid-phase extraction (SPE) or column chromatography.

Q4: How can I improve the efficiency of my extraction?

A4: Optimizing parameters such as solvent type and concentration, temperature, extraction time, and the solid-to-liquid ratio is crucial. Advanced techniques like UAE and MAE can also significantly improve extraction efficiency by enhancing mass transfer and reducing extraction time.

Troubleshooting Guide

Issue 1: Low Yield of 10-Hydroxyligstroside

• Possible Cause 1: Inappropriate Solvent Selection.

  • Solution: 10-hydroxyligstroside is a polar compound. The choice of solvent significantly impacts extraction yield. While methanol (B129727) has shown high efficacy for secoiridoid extraction, mixtures of ethanol (B145695) and water are also effective and are often preferred for their lower toxicity. It is recommended to test different solvent systems and concentrations to find the optimal one for your specific plant material.

• Possible Cause 2: Suboptimal Extraction Parameters.

  • Solution: Temperature and time are critical. Increasing the temperature can enhance solubility and diffusion, but excessive heat can lead to the degradation of thermolabile compounds. Similarly, prolonged extraction times may not necessarily increase the yield and can also contribute to compound degradation. It is advisable to perform a time-course and temperature optimization study.

• Possible Cause 3: Inefficient Cell Wall Disruption.

  • Solution: The plant material should be finely powdered to increase the surface area for solvent penetration. Techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) are effective in disrupting plant cell walls, thereby improving solvent access to the target compounds.

Issue 2: Co-extraction of Impurities

• Possible Cause 1: Non-selective Solvent System.

  • Solution: A solvent system that is too broad in its polarity will extract a wide range of compounds, leading to a complex mixture that is difficult to purify. Sequential extraction with solvents of increasing polarity (e.g., n-hexane, then ethyl acetate, then methanol) can help in the preliminary fractionation of the extract.

• Possible Cause 2: Presence of Chlorophyll and other Pigments.

  • Solution: Chlorophyll and other pigments are common impurities in leaf extracts. These can be removed by a pre-extraction step with a non-polar solvent like hexane (B92381) or by using solid-phase extraction (SPE) with a suitable stationary phase.

Issue 3: Degradation of 10-Hydroxyligstroside during Extraction/Processing

• Possible Cause 1: Thermal Degradation.

  • Solution: Secoiridoids can be sensitive to high temperatures. When using methods like MAE or conventional heating, it is important to control the temperature and use the shortest possible extraction time. Evaporation of the solvent should be performed at low temperatures, preferably using a rotary evaporator under reduced pressure.

• Possible Cause 2: Enzymatic Degradation.

  • Solution: Fresh plant material may contain enzymes that can degrade the target compounds once the cells are disrupted. Using dried plant material or blanching fresh material can help to deactivate these enzymes.

• Possible Cause 3: pH Instability.

  • Solution: The stability of secoiridoids can be pH-dependent. It is important to control the pH of the extraction solvent, especially when using aqueous mixtures.

Data Presentation: Comparison of Extraction Methods

Disclaimer: The following tables summarize quantitative data for the extraction of secoiridoids and total phenolic compounds from Fraxinus and related species. Direct comparative data for 10-hydroxyligstroside is limited; therefore, data for related compounds and total phenolics are provided as a proxy for comparing the efficiency of different extraction methods.

Table 1: Effect of Extraction Method on Secoiridoid Yield

Extraction Method	Plant Material	Target Compound	Solvent	Yield	Reference
Ultrasonication	Symphoricarpos albus	Secologanin (B1681713)	Methanol	3.35 ± 0.24 mg/g FW	[3]
Hot Water Extraction	Symphoricarpos albus	Secologanin	Water	Lower than ultrasonication	[3]
Microwave-Assisted	Symphoricarpos albus	Secologanin	Water	Lower than ultrasonication	[3]

Table 2: Comparison of Ultrasound-Assisted (UAE) and Microwave-Assisted (MAE) Extraction for Total Phenolic Content (TPC)

Extraction Method	Plant Material	Solvent	Time	TPC (mg GAE/g dry material)	Reference
MAE	Nettle	Water	10 min	24.64 ± 2.36	[4]
UAE	Nettle	Water	30 min	23.86 ± 1.92	[4]
Conventional	Nettle	Water	30 min	Not specified, but MAE reduced time by 67%	[4]

Experimental Protocols

Protocol 1: Infusion and Solid-Phase Extraction (SPE) of Fraxinus excelsior Leaves

This protocol is adapted from a study on the bio-guided isolation of compounds from Fraxinus excelsior leaves.

• Plant Material Preparation: Air-dry the Fraxinus excelsior leaves and crush them into a fine powder.

• Infusion:

  • To 180 g of the crushed leaves, add 3 L of boiling water.

  • Cover and let it infuse for 20 minutes.

  • Repeat the infusion process a second time with another 3 L of boiling water.

  • Collect and combine the aqueous infusions.

• Solid-Phase Extraction (SPE):

  • Prepare a reverse-phase C18 (RP-18) column (e.g., 43.5 cm x 5 cm).

  • Load the combined infusion onto the column.

  • Elute the column sequentially with the following solvents under reduced pressure:

    • 1.5 L of water

    • 1.5 L of 20% methanol in water

    • 1.5 L of 50% methanol in water

    • 1.5 L of 70% methanol in water

    • 1.5 L of 100% methanol

  • Collect each fraction separately.

• Sample Processing:

  • Evaporate the methanol from each fraction using a rotary evaporator.

  • Lyophilize the remaining aqueous residues to obtain the dried extracts.

  • The fractions containing 10-hydroxyligstroside (typically in the 20% and 50% methanol fractions) can then be further purified using techniques like preparative HPLC.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Phenolic Compounds

This is a general protocol for UAE that can be optimized for 10-hydroxyligstroside extraction.

• Sample Preparation: Place 10 g of powdered Fraxinus excelsior leaves into a beaker.

• Solvent Addition: Add the extraction solvent (e.g., 70% ethanol) at a specific solid-to-liquid ratio (e.g., 1:20 g/mL).

• Ultrasonication:

  • Place the beaker in an ultrasonic bath or use an ultrasonic probe.

  • Set the desired temperature (e.g., 40°C), sonication power/amplitude (e.g., 80%), and extraction time (e.g., 30 minutes).

• Extraction and Filtration: After extraction, filter the mixture to separate the extract from the solid plant material.

• Solvent Evaporation: Remove the solvent from the filtrate under reduced pressure to obtain the crude extract.

Mandatory Visualizations

Caption: Experimental workflow for the extraction and isolation of 10-hydroxyligstroside.

Caption: Anti-inflammatory signaling pathways modulated by 10-hydroxyligstroside.

References

• 1. A new extraction approach to correct the effect of apparent increase in the secoiridoid content after filtration of virgin olive oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of extraction methods for secologanin and the quantitative analysis of secologanin from Symphoricarpos albus using 1H-NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of microwave and ultrasound-assisted extraction techniques for leaching of phenolic compounds from nettle - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isolation and Purification of 10-Hydroxyligstroside

Welcome to the technical support center for the isolation and purification of 10-Hydroxyligstroside. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during the extraction and purification of this secoiridoid glycoside from natural sources, primarily Ligustrum lucidum.

Frequently Asked Questions (FAQs)

Q1: What is 10-Hydroxyligstroside and from what natural sources is it typically isolated?

10-Hydroxyligstroside is a secoiridoid glycoside. It is primarily isolated from the fruits of Ligustrum lucidum (Glossy Privet), a plant belonging to the Oleaceae family.[1][2][3][4][5]

Q2: What are the main challenges in the isolation and purification of 10-Hydroxyligstroside?

The primary challenges include:

• Low abundance: 10-Hydroxyligstroside is often present in low concentrations in the raw plant material.

• Structural instability: Like many iridoid glycosides, it can be susceptible to degradation under harsh extraction and purification conditions (e.g., high temperatures, strong acids or bases).[6]

• Co-eluting impurities: The crude extract of Ligustrum lucidum contains a complex mixture of structurally similar secoiridoid glycosides and other phenolic compounds, which can be difficult to separate.[1][2][3]

• Achieving high purity: Obtaining high-purity 10-Hydroxyligstroside often requires multiple chromatographic steps, which can lead to significant product loss.

Q3: What analytical techniques are commonly used to identify and quantify 10-Hydroxyligstroside?

High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or Mass Spectrometry (MS) is the most common method for the identification and quantification of 10-Hydroxyligstroside and other secoiridoid glycosides.[7] Nuclear Magnetic Resonance (NMR) spectroscopy is used for structural elucidation of the purified compound.[1][2]

Troubleshooting Guide

This guide addresses common problems encountered during the isolation and purification of 10-Hydroxyligstroside.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crude Extract	Inefficient extraction solvent.	Use a polar solvent system such as methanol (B129727), ethanol (B145695), or a mixture of methanol/water or ethanol/water.
Incomplete extraction.	Increase extraction time or perform multiple extractions on the plant material.
Degradation during extraction.	Avoid high temperatures; use extraction methods like maceration or ultrasonic-assisted extraction at room temperature.
Low Purity After Initial Chromatography (e.g., Macroporous Resin)	Inappropriate resin type.	Test different types of macroporous resins to find one with optimal selectivity for secoiridoid glycosides.
Inefficient elution gradient.	Optimize the ethanol-water elution gradient to improve the separation of target compounds from more or less polar impurities.
Poor Resolution in Preparative HPLC	Suboptimal mobile phase.	Systematically screen different mobile phase compositions (e.g., acetonitrile-water vs. methanol-water) and additives (e.g., formic acid, acetic acid) to improve selectivity.
Column overloading.	Reduce the sample injection volume or concentration.
Inappropriate stationary phase.	Test columns with different stationary phases (e.g., C18, Phenyl-Hexyl) to find the best selectivity for 10-Hydroxyligstroside and its impurities.
Presence of Co-eluting Impurities	Structurally similar compounds.	Employ orthogonal separation techniques. For example, follow up reversed-phase HPLC with a different chromatographic method like countercurrent chromatography.
Tailing peaks in HPLC.	Ensure the sample is fully dissolved in the mobile phase. Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to improve peak shape for phenolic compounds.
Degradation of Purified Product	Instability in solution or during storage.	Store the purified 10-Hydroxyligstroside as a dry powder at low temperatures (-20°C) and protected from light. For solutions, use a buffered mobile phase and avoid prolonged storage.

Experimental Protocols

Protocol 1: Extraction and Preliminary Purification using Macroporous Resin Chromatography

• Extraction:

  • Air-dry and powder the fruits of Ligustrum lucidum.

  • Macerate the powdered plant material with 80% methanol (1:10 w/v) at room temperature for 24 hours. Repeat the extraction three times.

  • Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Macroporous Resin Chromatography:

  • Dissolve the crude extract in water and apply it to a pre-equilibrated macroporous resin column (e.g., HPD-100).

  • Wash the column with deionized water to remove sugars and other highly polar impurities.

  • Elute the column with a stepwise gradient of ethanol in water (e.g., 10%, 30%, 50%, 70%, 95% ethanol).

  • Collect fractions and monitor by HPLC to identify the fractions containing 10-Hydroxyligstroside.

  • Combine the enriched fractions and evaporate the solvent.

Protocol 2: Preparative HPLC Purification

• Sample Preparation:

  • Dissolve the enriched fraction from the macroporous resin step in the HPLC mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 preparative column (e.g., 250 x 20 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) (A) and water with 0.1% formic acid (B). A typical gradient might be: 0-10 min, 10-20% A; 10-40 min, 20-35% A; 40-50 min, 35-90% A.

  • Flow Rate: 10-15 mL/min.

  • Detection: UV at 240 nm (a common wavelength for iridoid glycosides).[7]

  • Injection Volume: Dependent on the column size and sample concentration.

• Fraction Collection:

  • Collect fractions corresponding to the peak of 10-Hydroxyligstroside.

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Combine the pure fractions and evaporate the organic solvent. Lyophilize to obtain pure 10-Hydroxyligstroside powder.

Visualizations

Caption: General experimental workflow for the isolation and purification of 10-Hydroxyligstroside.

Caption: Troubleshooting decision tree for low purity in preparative HPLC.

References

• 1. Two new dimeric secoiridoid glycosides from the fruits of Ligustrum lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New secoiridoids from the fruits of Ligustrum lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Structural characterization and identification of iridoid glycosides, saponins, phenolic acids and flavonoids in Flos Lonicerae Japonicae by a fast liquid chromatography method with diode-array detection and time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 10-Hydroxyligstroside Stability and Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10-Hydroxyligstroside. The information is designed to address common challenges encountered during the storage and analysis of this compound.

Frequently Asked Questions (FAQs)

Q1: What is 10-Hydroxyligstroside and why is its stability a concern?

A1: 10-Hydroxyligstroside is a secoiridoid, a class of natural compounds known for their potential therapeutic properties. Like other secoiridoids such as oleuropein (B1677263) and ligstroside, it is susceptible to degradation, which can impact the accuracy of experimental results and the potency of potential drug formulations. Understanding its stability is crucial for reliable research and development.

Q2: What are the primary factors that can cause the degradation of 10-Hydroxyligstroside?

A2: The primary factors influencing the degradation of 10-Hydroxyligstroside are expected to be similar to those affecting related secoiridoids and include:

• Temperature: Elevated temperatures can accelerate hydrolytic and oxidative degradation reactions.

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the ester and glycosidic bonds.

• Light: Exposure to UV or visible light can induce photo-oxidation.

• Enzymatic Activity: The presence of enzymes like β-glucosidases and esterases can lead to rapid degradation, particularly in crude extracts or biological matrices.[1][2][3]

Q3: What are the likely degradation products of 10-Hydroxyligstroside?

A3: Based on the degradation pathways of similar secoiridoids like oleuropein and ligstroside, the degradation of 10-Hydroxyligstroside is likely to proceed through hydrolysis of its glycosidic and ester linkages. This would result in the formation of its aglycone, and further degradation could yield hydroxytyrosol (B1673988) and elenolic acid derivatives.[4][5][6]

Q4: What are the recommended storage conditions for 10-Hydroxyligstroside?

A4: To minimize degradation, 10-Hydroxyligstroside should be stored under the following conditions:

• Temperature: Refrigerated (2-8°C) or frozen (-20°C or lower) for long-term storage.

• Light: Protected from light by using amber vials or storing in the dark.

• Atmosphere: For highly sensitive samples, storage under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

• Form: Solid (lyophilized powder) form is generally more stable than solutions.

Troubleshooting Guides

Issue 1: Inconsistent or decreasing concentrations of 10-Hydroxyligstroside in stored samples.

Potential Cause	Troubleshooting Step
Improper Storage Temperature	Verify that storage units (refrigerators, freezers) are maintaining the correct temperature. Use calibrated thermometers for monitoring. For aqueous extracts, degradation can follow first-order kinetics, with higher temperatures accelerating the process.[7][8]
Exposure to Light	Ensure all sample containers are light-protected (amber vials, wrapped in foil). Minimize exposure to ambient light during handling.
pH Instability in Solution	Measure the pH of the sample solution. If necessary, use a buffered solution appropriate for the intended experiment that is known to promote stability. Secoiridoids can be unstable at non-neutral pH.
Repeated Freeze-Thaw Cycles	Aliquot samples into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.
Oxidation	If oxidation is suspected, consider purging the sample vial headspace with an inert gas (nitrogen or argon) before sealing and storing.
Enzymatic Degradation (in extracts)	For plant or biological extracts, endogenous enzymes can degrade the compound. Consider heat treatment or the use of enzymatic inhibitors if compatible with the downstream application.[1][2]

Issue 2: Poor peak shape, ghost peaks, or carryover during HPLC analysis.

Potential Cause	Troubleshooting Step
Column Contamination	Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol) to remove strongly retained compounds. If the problem persists, consider replacing the guard column or the analytical column.
Injector Carryover	Clean the injection port and syringe with an appropriate solvent. Implement a needle wash step in the injection sequence with a strong, solubilizing solvent.
Sample Solvent Incompatibility	Ensure the sample is dissolved in a solvent that is of similar or weaker eluotropic strength than the initial mobile phase to prevent peak distortion.[9]
On-Column Degradation	If the mobile phase is too acidic or basic, it could cause degradation of the analyte on the column. Evaluate the pH of the mobile phase and adjust if necessary.
Ghost Peaks	These can arise from contaminants in the mobile phase, system components, or from the sample itself. Identify the source by running blank injections of the mobile phase and solvent.

Issue 3: Irreproducible analytical results.

Potential Cause	Troubleshooting Step
Sample Preparation Variability	Standardize the sample preparation protocol. Ensure consistent timing, temperatures, and volumes for all steps.
Instrument Fluctuation	Check for fluctuations in pump pressure, detector response, and column temperature. Perform system suitability tests before each analytical run.
Inconsistent Injection Volume	Inspect the autosampler for air bubbles in the syringe or sample loop. Ensure the correct injection volume is programmed.
Standard Degradation	Prepare fresh calibration standards regularly from a solid stock stored under optimal conditions. Verify the purity of the standard.

Data Presentation

Table 1: Hypothetical Degradation of 10-Hydroxyligstroside in Solution Under Different Temperature Conditions (Aqueous Buffer, pH 7, Stored in the Dark)

Storage Time (Days)	Concentration at 4°C (% of Initial)	Concentration at 25°C (% of Initial)	Concentration at 40°C (% of Initial)
0	100.0	100.0	100.0
7	98.5	92.3	81.4
14	97.1	85.1	66.2
30	93.8	72.5	43.8
60	88.2	52.6	19.2
90	82.9	38.1	8.5

Note: This table presents hypothetical data based on the known degradation kinetics of similar secoiridoids like oleuropein to illustrate the expected trend. Actual degradation rates for 10-Hydroxyligstroside should be determined experimentally.

Experimental Protocols

Protocol 1: Stability Testing of 10-Hydroxyligstroside in Solution

• Preparation of Stock Solution: Accurately weigh a known amount of 10-Hydroxyligstroside and dissolve it in a suitable solvent (e.g., methanol, ethanol, or a buffered aqueous solution) to prepare a stock solution of known concentration.

• Sample Aliquoting: Aliquot the stock solution into multiple amber glass vials to minimize headspace and prevent light exposure.

• Storage Conditions: Store the vials under different conditions to be tested (e.g., -20°C, 4°C, 25°C, 40°C) and at different pH values if required. Include a control group stored at -80°C where degradation is assumed to be minimal.

• Time Points: At specified time intervals (e.g., 0, 7, 14, 30, 60, 90 days), remove one vial from each storage condition.

• Analysis: Analyze the samples immediately using a validated stability-indicating HPLC or UHPLC-MS/MS method to determine the concentration of 10-Hydroxyligstroside.

• Data Evaluation: Calculate the percentage of the initial concentration remaining at each time point for each condition.

Protocol 2: UHPLC-MS/MS Method for Quantification of 10-Hydroxyligstroside and its Degradation Products

• Instrumentation: Ultra-High-Performance Liquid Chromatography system coupled with a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• Column: A reversed-phase C18 column (e.g., 1.8 µm particle size, 2.1 x 100 mm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient might be: 0-1 min, 5% B; 1-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 2 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Analysis: Multiple Reaction Monitoring (MRM) for quantification of 10-Hydroxyligstroside and its expected degradation products. Precursor and product ions would need to be determined by infusion of pure standards.

Visualizations

Caption: Inferred degradation pathway of 10-Hydroxyligstroside.

Caption: Troubleshooting workflow for inconsistent analytical results.

References

• 1. Evidence of oleuropein degradation by olive leaf protein extract [agris.fao.org]
• 2. Oleuropein Degradation Kinetics in Olive Leaf and Its Aqueous Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Oleuropein Degradation Kinetics in Olive Leaf and Its Aqueous Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]

Technical Support Center: Overcoming Peak Tailing in 10-Hydroxyligstroside HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges with peak tailing during the HPLC analysis of 10-Hydroxyligstroside.

Troubleshooting Guide: Question & Answer Format

Q1: I am observing significant peak tailing for 10-Hydroxyligstroside. What are the most likely causes?

A: Peak tailing for a polar compound like 10-Hydroxyligstroside in reversed-phase HPLC is most commonly due to secondary interactions with the stationary phase.[1][2] The primary causes include:

• Secondary Silanol (B1196071) Interactions: The polar functional groups of 10-Hydroxyligstroside can form hydrogen bonds with residual silanol groups (Si-OH) on the surface of silica-based stationary phases. This secondary retention mechanism is a major contributor to peak tailing.[1][2][3]

• Mobile Phase pH Issues: If the mobile phase pH is not optimized, residual silanol groups on the column can become ionized, increasing their interaction with the analyte and causing tailing.[4]

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained compounds can create active sites that lead to peak tailing. Physical degradation of the column, such as the formation of a void at the inlet, can also cause poor peak shape.[2][5]

• Metal Contamination: Trace metal impurities within the silica (B1680970) matrix of the column can chelate with analytes, leading to peak distortion.[3]

• Sample Overload: Injecting a sample that is too concentrated or in too large a volume can saturate the stationary phase, resulting in peak tailing.[3][6]

Q2: How can I systematically troubleshoot peak tailing for 10-Hydroxyligstroside?

A: A logical, step-by-step approach is the most effective way to diagnose and resolve the issue. Begin with the simplest and most common solutions before moving to more complex troubleshooting. The following workflow provides a systematic process for diagnosis.

A systematic workflow for troubleshooting HPLC peak tailing.

Q3: What mobile phase modifications can I make to reduce peak tailing?

A: Optimizing the mobile phase is often the most effective way to improve peak shape for polar compounds like 10-Hydroxyligstroside.

• Lowering the Mobile Phase pH: Reducing the pH of the mobile phase to between 2.5 and 3.5 can suppress the ionization of residual silanol groups, thereby minimizing their interaction with 10-Hydroxyligstroside.[1] The addition of 0.1% formic acid or acetic acid to the aqueous portion of the mobile phase is a common and effective strategy.[7]

• Using Mobile Phase Additives: In some cases, adding a competing base like triethylamine (B128534) (TEA) to the mobile phase can mask the active silanol sites. However, this approach is less common with modern, high-purity silica columns.

• Increasing Buffer Concentration: If you are using a buffered mobile phase, increasing the buffer concentration (e.g., from 10 mM to 25 mM) can help to mask silanol interactions and improve peak shape, particularly at mid-range pH values.[8]

Q4: Could my column be the cause of the peak tailing?

A: Yes, the column is a frequent source of peak shape problems.

• Use a High-Purity, End-Capped Column: Modern columns made with high-purity silica and advanced end-capping are designed to minimize residual silanol groups. If you are using an older column, switching to a newer, high-quality C18 or a polar-embedded column may resolve the issue.

• Column Contamination: If the tailing has worsened over time, your column may be contaminated. Flushing the column with a strong solvent can help to remove contaminants.

• Column Bed Deformation: A void at the column inlet or a partially blocked frit can cause peak tailing that affects all peaks in the chromatogram.[2][5] If this is suspected, reversing and flushing the column (if the manufacturer's instructions permit) may help. If not, the column may need to be replaced.[2]

Frequently Asked Questions (FAQs)

Q: What are the typical HPLC conditions for analyzing compounds similar to 10-Hydroxyligstroside?

A: Based on methods developed for the structurally similar compound oleuropein, the following conditions can serve as a good starting point for method development for 10-Hydroxyligstroside.

Parameter	Typical Conditions
Column	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile (B52724) or Methanol
Gradient	A gradient from a low to a high percentage of organic modifier is common.
Flow Rate	1.0 mL/min
Detection	UV at 280 nm
Temperature	Ambient or slightly elevated (e.g., 30 °C)

Q: The peak tailing is worse for early-eluting peaks. What does this indicate?

A: If peak tailing is more pronounced for peaks with low retention times, it often suggests issues with extra-column volume (dead volume). This can be caused by using tubing with too large an internal diameter or excessive length between the injector, column, and detector. Check all fittings and minimize tubing lengths where possible.

Q: Can the sample solvent affect peak shape?

A: Yes. If your sample is dissolved in a solvent that is significantly stronger (i.e., more non-polar in reversed-phase) than your mobile phase, it can lead to peak distortion, including tailing or fronting. It is always best to dissolve your sample in the initial mobile phase if possible.

Q: I've tried adjusting the mobile phase and the peak shape is still poor. What should I do next?

A: If mobile phase optimization does not resolve the issue, the next logical step is to investigate the column.

Troubleshooting workflow when mobile phase optimization fails.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

• Prepare Mobile Phases: Prepare a series of aqueous mobile phase A solutions (e.g., water) with varying concentrations of formic acid (e.g., 0.05%, 0.1%, 0.2% v/v) to achieve different pH levels. Your organic mobile phase B will be acetonitrile or methanol.

• Equilibrate the System: Start with the mobile phase containing 0.05% formic acid. Flush the HPLC system and column for at least 15-20 column volumes or until a stable baseline is achieved.

• Inject Standard: Inject a standard solution of 10-Hydroxyligstroside and record the chromatogram.

• Sequential Analysis: Increase the formic acid concentration to the next level. Before injecting the sample, ensure the column is fully equilibrated with the new mobile phase by flushing for another 15-20 column volumes.

• Data Analysis: Repeat the injection for each formic acid concentration. Compare the peak asymmetry or tailing factor for each run to determine the optimal pH.

Protocol 2: Column Flushing to Remove Contaminants

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Flush with a Series of Solvents: Flush the column with a series of solvents of increasing strength. A typical sequence for a C18 column is:

  • 20 column volumes of your mobile phase without buffer (e.g., water/acetonitrile).

  • 20 column volumes of 100% methanol.

  • 20 column volumes of 100% acetonitrile.

  • 20 column volumes of isopropanol.

• Reverse Flush (Optional and with Caution): If you suspect a blocked inlet frit, and the manufacturer's instructions allow, you can reverse the column direction and flush with a strong solvent.

• Re-equilibrate: Reconnect the column to the detector and equilibrate with your mobile phase until the baseline is stable before injecting your sample.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. internationaloliveoil.org [internationaloliveoil.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Secoiridoids delivered as olive leaf extract induce acute improvements in human vascular function and reduction of an inflammatory cytokine: a randomised, double-blind, placebo-controlled, cross-over trial | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 7. Oleuropein in Olive Leaves Extract Analyzed with HPLC - AppNote [mtc-usa.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Matrix Effects in LC-MS Analysis of 10-Hydroxyligstroside

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of 10-Hydroxyligstroside.

Understanding Matrix Effects

Matrix effects are a common challenge in LC-MS analysis, arising from the co-eluting components of a sample's matrix that can interfere with the ionization of the target analyte, in this case, 10-Hydroxyligstroside.[1][2][3] This interference can either suppress or enhance the analyte's signal, leading to inaccurate and unreliable quantitative results.[1][2][3][4] The "matrix" encompasses all components within a sample other than the analyte of interest, including salts, lipids, proteins, and other endogenous substances.[1][2]

The primary causes of matrix effects, particularly in electrospray ionization (ESI), include:

• Competition for Ionization: Co-eluting matrix components can compete with 10-Hydroxyligstroside for the limited available charge in the ion source, which can reduce its ionization efficiency.[2]

• Changes in Droplet Properties: Matrix components can alter the surface tension and viscosity of the ESI droplets, affecting the efficiency of solvent evaporation and the release of analyte ions.[2]

• Ion Neutralization: Basic compounds in the matrix can neutralize the protonated 10-Hydroxyligstroside ions, diminishing the signal.[5]

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of matrix effects in my 10-Hydroxyligstroside analysis?

A1: Signs of matrix effects include poor reproducibility of results, inaccurate quantification, non-linear calibration curves, and significant variations in the signal intensity of your internal standard across different samples.[6] You might also observe ion suppression or enhancement when comparing the analyte response in the sample matrix to that in a pure solvent.[1]

Q2: How can I quantitatively assess the matrix effect for 10-Hydroxyligstroside?

A2: The post-extraction spike method is a widely accepted approach.[2][7] This involves comparing the peak area of 10-Hydroxyligstroside in a standard solution (A) with the peak area of a blank matrix extract spiked with 10-Hydroxyligstroside at the same concentration (B). The matrix effect percentage can be calculated using the formula: Matrix Effect (%) = (B / A) * 100.[8] A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[6][8]

Q3: What are the most effective strategies to minimize matrix effects for a glycoside like 10-Hydroxyligstroside?

A3: A multi-pronged approach is often most effective:

• Sample Preparation: Implement rigorous sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1][6][9]

• Chromatographic Separation: Optimize your LC method to achieve better separation of 10-Hydroxyligstroside from co-eluting matrix components.[1][7] This can involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry.

• Internal Standards: Utilize a stable isotope-labeled internal standard (SIL-IS) if available. A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for more accurate quantification.[1][5]

• Matrix-Matched Calibration: Prepare your calibration standards in the same matrix as your samples to compensate for consistent matrix effects.[1]

Q4: Can changing the ionization source or its parameters help?

A4: Yes. If you are using Electrospray Ionization (ESI), which is susceptible to matrix effects, you could explore Atmospheric Pressure Chemical Ionization (APCI), as it can be less prone to these effects for certain compounds.[4] Optimizing ESI source parameters like ion source temperature and flow rates can also influence ionization efficiency and potentially mitigate matrix effects.[1]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects in your 10-Hydroxyligstroside analysis.

Problem 1: Poor Sensitivity or No Detectable Peak for 10-Hydroxyligstroside

Possible Cause	Recommended Solution
Significant Ion Suppression	Implement more effective sample preparation methods like SPE or LLE to remove interfering compounds.[1][6] Consider diluting the sample if sensitivity allows, as this can reduce the concentration of matrix components.[5]
Suboptimal Ionization	Optimize MS source parameters (e.g., capillary voltage, gas flow, temperature). Since 10-Hydroxyligstroside is a glycoside, it may form adducts; check for common adducts like [M+Na]+ or [M+K]+ in your mass spectra.
Inefficient Extraction	Evaluate and optimize the extraction efficiency of your sample preparation protocol for 10-Hydroxyligstroside.

Problem 2: High Variability and Poor Reproducibility of Results

Possible Cause	Recommended Solution
Inconsistent Matrix Effects	The degree of ion suppression or enhancement is varying between samples. The use of a suitable internal standard, preferably a stable isotope-labeled one, is highly recommended to compensate for this variability.[1][5]
Inefficient Sample Cleanup	Inconsistent removal of matrix components during sample preparation can lead to variable matrix effects. Ensure your sample preparation protocol is robust and consistently applied.[6]
Carryover	Residual 10-Hydroxyligstroside from a previous high-concentration sample can affect subsequent injections. Optimize the wash steps in your LC method, including a strong organic solvent in the wash solution. Inject blank samples after high-concentration samples to verify the absence of carryover.[6]

Experimental Protocols

The following are general protocols that should be optimized for your specific matrix and instrumentation.

Protocol 1: Post-Extraction Spike Method for Matrix Effect Assessment

Objective: To quantify the extent of ion suppression or enhancement for 10-Hydroxyligstroside in a given matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine)

• 10-Hydroxyligstroside reference standard

• Appropriate solvents for extraction and reconstitution

Procedure:

• Prepare Set A (Neat Solution): Prepare a standard solution of 10-Hydroxyligstroside in the reconstitution solvent at a known concentration (e.g., 100 ng/mL).

• Prepare Set B (Post-Spiked Matrix):

  • Extract a blank matrix sample using your established sample preparation protocol.

  • Evaporate the extract to dryness.

  • Reconstitute the dried extract with the same 10-Hydroxyligstroside standard solution prepared for Set A.

• LC-MS Analysis: Inject and analyze both sets of samples using your developed LC-MS method.

• Data Analysis:

  • Calculate the average peak area for 10-Hydroxyligstroside in Set A (Peak AreaNeat).

  • Calculate the average peak area for 10-Hydroxyligstroside in Set B (Peak AreaMatrix).

  • Calculate the Matrix Effect (%) as: (Peak Area_Matrix / Peak Area_Neat) * 100

Protocol 2: Comparison of Sample Preparation Techniques

Objective: To determine the most effective sample preparation method for minimizing matrix effects for 10-Hydroxyligstroside.

Materials:

• Blank biological matrix

• 10-Hydroxyligstroside reference standard

• Reagents and materials for:

  • Protein Precipitation (PPT) (e.g., acetonitrile, methanol)

  • Liquid-Liquid Extraction (LLE) (e.g., ethyl acetate, hexane)

  • Solid-Phase Extraction (SPE) (e.g., C18 cartridges)

Procedure:

• Spike the blank matrix with a known concentration of 10-Hydroxyligstroside.

• Aliquot the spiked matrix and process each aliquot using a different sample preparation technique (PPT, LLE, SPE).

• Analyze the final extracts by LC-MS.

• Perform the post-extraction spike experiment for each preparation method to quantify the matrix effect.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Method	Matrix Effect (%)	Recovery (%)	Overall Process Efficiency (%)
Protein Precipitation (PPT)	Data to be filled by the user	Data to be filled by the user	Data to be filled by the user
Liquid-Liquid Extraction (LLE)	Data to be filled by the user	Data to be filled by the user	Data to be filled by the user
Solid-Phase Extraction (SPE)	Data to be filled by the user	Data to be filled by the user	Data to be filled by the user

• Matrix Effect (%) : Calculated from the post-extraction spike experiment.

• Recovery (%) : Determined by comparing the peak area of the analyte in a pre-extraction spiked sample to a post-extraction spiked sample.

• Overall Process Efficiency (%) : Compares the analyte peak area in a pre-extraction spiked sample to a neat standard solution.

Visualizations

Troubleshooting Workflow for Matrix Effects

Caption: A logical workflow for troubleshooting matrix effects in LC-MS analysis.

Decision Tree for Mitigating Matrix Effects

Caption: A decision tree for selecting appropriate matrix effect mitigation strategies.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gtfch.org [gtfch.org]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Improving the Yield of 10-Hydroxyligstroside from Natural Sources

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the extraction and purification of 10-hydroxyligstroside from its natural sources. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to facilitate successful laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of 10-hydroxyligstroside?

A1: 10-hydroxyligstroside is a secoiridoid primarily found in plants of the Oleaceae family. The most common sources include olive leaves (Olea europaea) and the leaves and fruit of privet species such as Ligustrum lucidum.[1][2][3] The concentration of 10-hydroxyligstroside and its precursors, like oleuropein (B1677263) and ligstroside, can vary significantly depending on the plant cultivar, age of the leaves, and harvesting time.[4]

Q2: Which extraction method is most effective for maximizing the yield of 10-hydroxyligstroside?

A2: Modern extraction techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) have been shown to be more efficient than traditional maceration, offering higher yields in shorter times with reduced solvent consumption.[2][3][5] Enzyme-assisted extraction, which can involve the hydrolysis of related secoiridoids like oleuropein, also presents a promising strategy to increase the final yield of hydroxylated derivatives.[6][7][8] The optimal method will depend on available equipment, desired scale, and the specific plant matrix.

Q3: How can I convert oleuropein and ligstroside into 10-hydroxyligstroside?

A3: The conversion of oleuropein and ligstroside to their hydroxylated forms can be facilitated through enzymatic hydrolysis. Specific enzymes, such as hemicellulase (B13383388) and β-glucosidases, can cleave the glycosidic bond and catalyze other transformations.[6][7][8] This process can be optimized by controlling parameters like pH, temperature, and enzyme concentration.

Q4: What are the critical parameters to consider during the purification of 10-hydroxyligstroside?

A4: For purification by column chromatography, the choice of stationary phase (e.g., silica (B1680970) gel) and the gradient of the mobile phase are critical for achieving good separation.[9][10][11] In preparative High-Performance Liquid Chromatography (HPLC), careful method development, including the selection of the appropriate column and mobile phase composition, is essential for isolating a high-purity product.[12][13][14][15]

Troubleshooting Guides

This section addresses common issues encountered during the extraction and purification of 10-hydroxyligstroside.

Extraction Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Target Compound	- Inefficient extraction method.- Suboptimal extraction parameters (solvent, temperature, time).- Degradation of the compound during extraction.- Incorrect plant material or harvesting time.	- Switch to a more efficient method like UAE or MAE.- Optimize parameters using a systematic approach (e.g., Response Surface Methodology).- Use lower temperatures and shorter extraction times to minimize degradation.- Ensure the use of appropriate plant material known to be rich in the target compound.
Co-extraction of a Large Amount of Impurities	- Non-selective solvent.- High extraction temperature leading to the breakdown of other cellular components.	- Use a more selective solvent system. A mixture of ethanol (B145695) and water is often a good starting point.- Employ a pre-extraction step with a non-polar solvent like hexane (B92381) to remove lipids and chlorophyll.- Lower the extraction temperature.
Difficulty in Scaling Up the Extraction Process	- Non-linear effects of process parameters at a larger scale.- Inefficient heat and mass transfer in larger vessels.	- Conduct pilot-scale experiments to identify and address scale-up challenges.- Ensure adequate mixing and temperature control in the larger extraction vessel.- Re-optimize extraction parameters for the larger scale.[16][17][18][19]

Purification and Analysis Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing in HPLC Analysis	- Secondary interactions between the analyte and the stationary phase (residual silanols).- Inappropriate mobile phase pH.- Column overload.- Column contamination or degradation.	- Use an end-capped HPLC column.- Adjust the mobile phase pH to suppress the ionization of the analyte and silanol (B1196071) groups (typically lower pH for acidic compounds).- Reduce the injection volume or sample concentration.- Wash the column according to the manufacturer's instructions or replace it if it is old.[20]
Poor Resolution Between 10-Hydroxyligstroside and Other Compounds	- Suboptimal mobile phase composition.- Inappropriate column chemistry.- Isocratic elution not providing enough separation power.	- Optimize the mobile phase by adjusting the solvent ratio or adding modifiers.- Try a different column with a different stationary phase.- Develop a gradient elution method to improve separation.
Irreproducible Retention Times in HPLC	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Column not properly equilibrated.- Leaks in the HPLC system.	- Prepare fresh mobile phase daily and ensure accurate composition.- Use a column oven to maintain a constant temperature.- Equilibrate the column with the mobile phase for a sufficient time before injections.- Check for and fix any leaks in the system.[21][22][23][24]

Data Presentation

The following tables summarize quantitative data for the extraction of oleuropein, a major precursor to 10-hydroxyligstroside, which can be used as a proxy for optimizing the extraction of the target compound.

Table 1: Comparison of Extraction Methods for Oleuropein from Olive Leaves

Extraction Method	Solvent	Temperature (°C)	Time	Oleuropein Yield (mg/g dry weight)	Reference
Maceration	80% Ethanol	40	24 h	Lower than UAE	[25]
Ultrasound-Assisted Extraction (UAE)	80% Ethanol	40	20 min	25.06	[25]
Ultrasound-Assisted Extraction (UAE)	70% Ethanol	25	2 h	~30% higher than maceration	[5]
Microwave-Assisted Extraction (MAE) from Ligustrum lucidum (for related triterpenoids)	80% Ethanol	70	20 min	Oleanolic acid: 4.4, Ursolic acid: 5.8	[2][3]

Table 2: Influence of Extraction Parameters on Oleuropein Yield using UAE

Parameter	Range Studied	Optimal Condition	Effect on Yield	Reference
Ethanol Concentration (%)	0 - 100	72	Significant	[26]
Ultrasound Amplitude (µm)	30 - 60	46	Moderate	[26]
Specific Energy (J/mL)	25 - 100	25	Less Significant	[26]
Temperature (°C)	10 - 70	25	Significant	[5]
Time (min)	5 - 360	120	Significant	[5]
Solid-to-Liquid Ratio (g/mL)	1:3 - 1:10	1:5	Significant	[5]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 10-Hydroxyligstroside and Related Secoiridoids from Olive Leaves

Objective: To extract 10-hydroxyligstroside and its precursors from dried olive leaves using UAE.

Materials:

• Dried and powdered olive leaves

• 80% Ethanol (v/v) in water

• Ultrasonic bath or probe sonicator

• Filter paper (Whatman No. 1)

• Rotary evaporator

Procedure:

• Weigh 5 g of powdered olive leaves and place them in a 250 mL flask.

• Add 100 mL of 80% ethanol to the flask.

• Place the flask in an ultrasonic bath operating at 40°C.

• Sonicate the mixture for 20 minutes.

• After sonication, filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate using a rotary evaporator at a temperature below 40°C to avoid degradation of the compounds.

• Store the concentrated extract at 4°C for further purification and analysis.

Protocol 2: Enzyme-Assisted Hydrolysis of Oleuropein to Increase Hydroxylated Derivatives

Objective: To enzymatically hydrolyze oleuropein in the crude extract to potentially increase the yield of 10-hydroxyligstroside.

Materials:

• Crude extract from Protocol 1

• Hemicellulase

• Phosphate (B84403) buffer (pH 5.0)

• Water bath

Procedure:

• Redissolve the crude extract in phosphate buffer (pH 5.0).

• Add hemicellulase to the solution (e.g., 50 mg of enzyme for a specific volume of extract, optimization may be required).[7]

• Incubate the mixture in a water bath at 50°C for 6 hours.[7]

• Monitor the reaction progress by taking aliquots at different time points and analyzing them by HPLC.

• Once the desired level of hydrolysis is achieved, stop the reaction by heating the mixture to denature the enzyme (e.g., 90°C for 5 minutes).

• The resulting solution can then be further purified.

Protocol 3: Purification of 10-Hydroxyligstroside using Column Chromatography

Objective: To perform an initial purification of 10-hydroxyligstroside from the crude or hydrolyzed extract.

Materials:

• Crude or hydrolyzed extract

• Silica gel (60-120 mesh)

• Glass chromatography column

• Solvents for mobile phase (e.g., n-hexane, ethyl acetate, methanol)

• Collection tubes

Procedure:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., n-hexane) and pack the chromatography column.

• Adsorb the dried extract onto a small amount of silica gel.

• Carefully load the sample-adsorbed silica gel onto the top of the packed column.

• Begin elution with a non-polar solvent (e.g., 100% n-hexane) and gradually increase the polarity by adding increasing amounts of a more polar solvent (e.g., ethyl acetate, then methanol).

• Collect fractions of the eluate in separate tubes.

• Monitor the fractions using Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing 10-hydroxyligstroside.

• Combine the fractions containing the pure compound and evaporate the solvent.

Protocol 4: High-Purity Isolation by Preparative HPLC

Objective: To obtain high-purity 10-hydroxyligstroside from the partially purified fractions.

Materials:

• Partially purified fractions from Protocol 3

• Preparative HPLC system with a C18 column

• HPLC-grade solvents (e.g., acetonitrile, water with 0.1% formic acid)

Procedure:

• Develop an analytical HPLC method to achieve good separation of 10-hydroxyligstroside from remaining impurities.

• Scale up the analytical method to a preparative scale by adjusting the flow rate and injection volume according to the column dimensions.

• Dissolve the partially purified sample in the mobile phase.

• Inject the sample onto the preparative HPLC column.

• Collect the fraction corresponding to the 10-hydroxyligstroside peak.

• Evaporate the solvent from the collected fraction to obtain the pure compound.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave-Assisted Extraction of Oleanolic Acid and Ursolic Acid from Ligustrum lucidum Ait - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-assisted extraction of oleanolic acid and ursolic acid from Ligustrum lucidum Ait - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of the Main Phenolic Compounds, Antioxidant Activity, and Toxicity of Aqueous Extracts of Olive Leaves of Greek and Spanish Genotypes | MDPI [mdpi.com]
• 5. Enhanced yield of oleuropein from olive leaves using ultrasound‐assisted extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic Hydrolysis of Oleuropein from Olea europea (Olive) Leaf Extract and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficient 2-Step Enzymatic Cascade for the Bioconversion of Oleuropein into Hydroxytyrosol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. column-chromatography.com [column-chromatography.com]
• 11. ijariit.com [ijariit.com]
• 12. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 14. rjptonline.org [rjptonline.org]
• 15. Strategy of method development for isolation/purification | YMC CO., LTD. [ymc.co.jp]
• 16. Navigating the Complexities of Plant Extraction: Challenges and Solutions [greenskybio.com]
• 17. Scale-Up of Natural Product Isolation | Springer Nature Experiments [experiments.springernature.com]
• 18. books.rsc.org [books.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. HPLC Troubleshooting Guide [scioninstruments.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. hplc.eu [hplc.eu]
• 24. lcms.cz [lcms.cz]
• 25. ijprajournal.com [ijprajournal.com]
• 26. Optimized Ultrasound-Assisted Extraction for Enhanced Recovery of Valuable Phenolic Compounds from Olive By-Products [mdpi.com]

troubleshooting 10-Hydroxyligstroside instability in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10-Hydroxyligstroside. The information provided is designed to address common challenges related to the stability of this compound in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My 10-Hydroxyligstroside solution appears to be losing potency over a short period. What could be the cause?

A1: 10-Hydroxyligstroside is a secoiridoid, a class of compounds known for their susceptibility to degradation in solution. The primary cause of potency loss is likely hydrolysis, where the molecule is broken down by water. This process can be accelerated by factors such as pH, temperature, and exposure to light.

Q2: What is the primary degradation pathway for 10-Hydroxyligstroside?

A2: The main degradation pathway for 10-Hydroxyligstroside, like other secoiridoids such as oleuropein (B1677263) and ligstroside, is hydrolysis. This involves the cleavage of the ester bond, leading to the formation of hydroxytyrosol (B1673988) and other related byproducts. This process is particularly prominent in aqueous solutions.

Q3: What are the optimal storage conditions for 10-Hydroxyligstroside solutions to minimize degradation?

A3: To minimize degradation, it is recommended to store 10-Hydroxyligstroside solutions at low temperatures, ideally at -20°C. The pH of the solution should be maintained in a slightly acidic range (approximately pH 5), as both highly acidic and neutral to alkaline conditions can accelerate hydrolysis. Solutions should also be protected from light.

Q4: I am observing unexpected peaks in my HPLC analysis of a 10-Hydroxyligstroside sample. What might these be?

A4: Unexpected peaks in your chromatogram are likely degradation products. The most common degradation products for secoiridoids are their hydrolyzed forms, such as hydroxytyrosol. Depending on the specific conditions, other byproducts from oxidation or further reactions may also be present.

Q5: Can I use a stock solution of 10-Hydroxyligstroside over several days or weeks?

A5: It is highly recommended to prepare fresh solutions of 10-Hydroxyligstroside for each experiment to ensure accurate and reproducible results. If a stock solution must be stored, it should be kept at -20°C, protected from light, and in a slightly acidic buffer. However, even under these conditions, some degradation may occur over time. It is advisable to re-qualify the concentration of the stock solution if it has been stored for an extended period.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and analysis of 10-Hydroxyligstroside solutions.

Issue 1: Rapid Decrease in Analyte Peak Area in HPLC Analysis

• Possible Cause: Degradation of 10-Hydroxyligstroside in the prepared sample solution (e.g., in the autosampler vial).

• Troubleshooting Steps:

  • Minimize Sample Residence Time: Do not leave samples in the autosampler for extended periods before injection. If possible, use a temperature-controlled autosampler set to a low temperature (e.g., 4°C).

  • Check Solvent pH: Ensure the pH of your sample diluent is slightly acidic. Avoid using neutral or alkaline diluents.

  • Prepare Fresh Samples: Prepare samples immediately before analysis.

Issue 2: Poor Reproducibility Between Experiments

• Possible Cause: Inconsistent degradation of 10-Hydroxyligstroside across different experimental setups or time points.

• Troubleshooting Steps:

  • Standardize Solution Preparation: Use a consistent protocol for preparing your 10-Hydroxyligstroside solutions, including the solvent, pH, and temperature.

  • Control Incubation Times: For time-course experiments, ensure that the incubation times and conditions are strictly controlled.

  • Use Freshly Prepared Standards: Always prepare fresh calibration standards for each analytical run to ensure accurate quantification.

Issue 3: Appearance of Broad or Tailing Peaks in the Chromatogram

• Possible Cause: On-column degradation or interaction of degradation products with the stationary phase.

• Troubleshooting Steps:

  • Optimize Mobile Phase: Ensure the mobile phase is appropriately buffered and has a suitable pH to maintain the stability of the analyte during the chromatographic run.

  • Reduce Run Time: If possible, shorten the HPLC run time to minimize the time the analyte spends on the column.

  • Check for Column Contamination: Degradation products can accumulate on the column. Implement a regular column washing procedure.

Quantitative Data on Secoiridoid Stability

While specific quantitative stability data for 10-Hydroxyligstroside is limited in the literature, the stability of the closely related and structurally similar compound, oleuropein, has been studied. This data can serve as a valuable proxy for understanding the stability profile of 10-Hydroxyligstroside.

Table 1: Stability of Oleuropein under Various Conditions

Condition	Parameter	Observation	Recommendation for 10-Hydroxyligstroside
Temperature	Storage at 25°C	Significant degradation observed over several weeks.	Avoid room temperature storage for solutions.
Storage at 4°C	Reduced degradation compared to 25°C.	Suitable for short-term storage (hours to a few days).
Storage at -20°C	Optimal condition for preserving oleuropein content over weeks to months.	Recommended for long-term storage of stock solutions.
pH	pH 3	More stable than at neutral or alkaline pH.	A slightly acidic environment is preferable.
pH 5	Generally found to be the optimal pH for stability.	Buffer solutions to approximately pH 5.
pH 7	Increased rate of degradation.	Avoid neutral pH for storage.
pH 9	Rapid degradation observed.	Avoid alkaline conditions.
Light	Exposure to UV/Visible Light	Can induce photolytic degradation.	Protect solutions from light by using amber vials or covering with foil.

Experimental Protocols

Protocol 1: Preparation of a 10-Hydroxyligstroside Stock Solution

• Accurately weigh the required amount of 10-Hydroxyligstroside powder.

• Dissolve the powder in a suitable organic solvent (e.g., DMSO or ethanol) to create a concentrated stock solution.

• For aqueous experimental buffers, dilute the stock solution to the final desired concentration immediately before use.

• If the final solution is aqueous, ensure the buffer is slightly acidic (pH ~5).

• Store the organic stock solution in small aliquots at -20°C in amber vials. Avoid repeated freeze-thaw cycles.

Protocol 2: Stability-Indicating HPLC Method for Secoiridoids (Adapted for 10-Hydroxyligstroside)

This protocol is a general guideline and may require optimization for your specific instrumentation and application.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid (to maintain an acidic pH).

  • Solvent B: Acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Solvent B, gradually increasing to elute the analyte and any potential degradation products. An example gradient is:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 50% B

  • 25-30 min: 50% to 90% B

  • 30-35 min: Hold at 90% B

  • 35-40 min: Return to 10% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10-20 µL.

• Sample Preparation: Dilute the 10-Hydroxyligstroside solution in the initial mobile phase composition (90% Solvent A, 10% Solvent B).

Visualizations

Caption: Degradation pathway of 10-Hydroxyligstroside.

Caption: Troubleshooting workflow for instability issues.

Technical Support Center: Optimizing 10-Hydroxyligstroside Separation

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting the optimal High-Performance Liquid Chromatography (HPLC) column for the separation of 10-Hydroxyligstroside. It includes troubleshooting guides and frequently asked questions in a direct question-and-answer format to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting column for 10-Hydroxyligstroside separation?

For the separation of 10-Hydroxyligstroside, a C18 reversed-phase column is the most common and recommended starting point.[1][2][3] C18 columns provide robust performance for a wide variety of compounds and are a mainstay in many analytical labs.[1] The octadecylsilyl (ODS) stationary phase offers hydrophobic interactions, which are effective for retaining and separating moderately polar compounds like 10-Hydroxyligstroside.[1]

Q2: What are the key column parameters to consider for optimizing the separation?

To achieve optimal separation, consider the following column parameters:

• Particle Size: Smaller particle sizes (e.g., 1.8 µm, 3 µm) generally lead to higher efficiency and better resolution.[3] However, they also generate higher backpressure. For standard HPLC systems, 3 µm or 5 µm particles are a good balance.[3]

• Pore Size: For small molecules like 10-Hydroxyligstroside (molecular weight < 2000 Da), a pore size of around 100-120 Å is typically suitable.[2][3]

• Column Dimensions (Length and Internal Diameter):

  • Length: A longer column (e.g., 250 mm) provides higher resolution for complex samples.[3] Shorter columns (e.g., 50 mm, 100 mm) are suitable for faster analyses.[3][4]

  • Internal Diameter (ID): A 4.6 mm ID is standard for analytical HPLC.[3][5] Smaller IDs (e.g., 2.1 mm) can increase sensitivity and reduce solvent consumption but may be more susceptible to extracolumn band broadening.[3][5]

Q3: Which mobile phase composition is typically used with a C18 column for this separation?

A typical mobile phase for reversed-phase separation of moderately polar compounds on a C18 column consists of a mixture of water and an organic solvent, such as acetonitrile (B52724) or methanol (B129727).[6][7] Acetonitrile is often preferred due to its lower UV absorbance and viscosity.[6] The separation is controlled by adjusting the ratio of the organic solvent to water. A higher percentage of the organic solvent will decrease the retention time. For ionizable compounds, buffering the aqueous portion of the mobile phase to a specific pH is crucial for achieving reproducible results and symmetrical peak shapes.

Troubleshooting Guide

This guide addresses common issues encountered during the separation of 10-Hydroxyligstroside.

Problem 1: Poor Peak Shape (Tailing or Fronting)

• Symptom: The peak for 10-Hydroxyligstroside is not symmetrical, showing a "tail" or "front."

• Potential Causes & Solutions:

Potential Cause	Solution
Secondary Interactions with Silanol (B1196071) Groups	The primary cause of peak tailing for basic compounds is interaction with acidic silanol groups on the silica (B1680970) surface.[8][9] Lowering the mobile phase pH (e.g., with 0.1% formic acid or phosphoric acid) can suppress the ionization of silanol groups and reduce tailing.[9] Using a highly end-capped C18 column or a column with a polar-embedded group can also minimize these interactions.[4][9]
Column Overload	Injecting too much sample can lead to peak distortion.[8][10] Dilute the sample and re-inject. If the peak shape improves, column overload was the issue. Consider using a column with a larger internal diameter or a higher loading capacity.[8]
Inappropriate Injection Solvent	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[10][11] Whenever possible, dissolve the sample in the initial mobile phase.
Column Bed Deformation	A void at the column inlet or a partially blocked frit can cause peak tailing.[8][9][12] This often affects all peaks in the chromatogram.[12] Try back-flushing the column (if the manufacturer allows) or replace the column.[9][12]
Peak Fronting	This is less common in reversed-phase HPLC but can be caused by sample overload or a mobile phase that is too weak.[12]

Problem 2: Poor Resolution

• Symptom: The peak for 10-Hydroxyligstroside is not well separated from other components in the sample.

• Potential Causes & Solutions:

Potential Cause	Solution
Suboptimal Mobile Phase Composition	Adjust the mobile phase composition. For reversed-phase, decreasing the percentage of the organic solvent will increase retention and may improve resolution.[13] Consider trying a different organic modifier (e.g., methanol instead of acetonitrile) as this can alter selectivity.[13]
Inefficient Column	The column may be old or degraded. Check the column's performance with a standard compound. If efficiency is low, replace the column. Using a column with a smaller particle size or a longer length can also increase efficiency and resolution.[14]
Gradient Elution Not Optimized	If using a gradient, adjust the gradient slope. A shallower gradient can improve the separation of closely eluting peaks.[13]

Problem 3: Fluctuating Retention Times

• Symptom: The retention time of the 10-Hydroxyligstroside peak varies between injections.

• Potential Causes & Solutions:

Potential Cause	Solution
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the mobile phase before each injection, especially when using a gradient.[10] A good rule of thumb is to flush the column with 10-20 column volumes of the initial mobile phase.
Pump or Mixer Issues	Inconsistent mobile phase composition due to pump or mixer malfunction can cause retention time shifts.[10][15] Check the pump for leaks and ensure proper solvent proportioning.
Temperature Fluctuations	Changes in column temperature can affect retention times.[10] Use a column oven to maintain a constant temperature.

Experimental Protocols

Below is a detailed methodology for a typical HPLC separation of 10-Hydroxyligstroside.

Recommended HPLC Method Parameters:

Parameter	Recommended Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	10-30% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm
Injection Volume	10 µL
Sample Solvent	Methanol or initial mobile phase

Visualizations

Below are diagrams illustrating key concepts in HPLC troubleshooting and workflow.

Caption: Troubleshooting workflow for peak tailing issues.

Caption: General experimental workflow for HPLC analysis.

References

• 1. glsciencesinc.com [glsciencesinc.com]
• 2. HPLC column selection - how to choose the right HPLC column | Analytics-Shop [analytics-shop.com]
• 3. auroraprosci.com [auroraprosci.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]
• 7. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. Chromatography Troubleshooting Guides-Liquid Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 11. youtube.com [youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 15. HPLC故障排除指南 [sigmaaldrich.com]

Technical Support Center: Accurate Quantification of 10-Hydroxyligstroside

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the accurate quantification of 10-Hydroxyligstroside. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is 10-Hydroxyligstroside and why is its accurate quantification important?

A1: 10-Hydroxyligstroside is a secoiridoid glycoside, a class of natural compounds found in various plants, including species of Ligustrum (privet).[1][2] Accurate quantification is crucial for the quality control of herbal medicines, pharmacokinetic studies, and for understanding its pharmacological activities, which are reported to include anti-inflammatory and neuroprotective effects.[3][4]

Q2: What is the most suitable analytical technique for quantifying 10-Hydroxyligstroside?

A2: Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) is the recommended technique. It offers high sensitivity, selectivity, and speed, which is essential for accurately measuring the analyte in complex matrices like plant extracts and biological samples.[5][6][7]

Q3: What are the main challenges in the analysis of 10-Hydroxyligstroside?

A3: Common challenges include:

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of 10-Hydroxyligstroside in the mass spectrometer, leading to inaccurate quantification.

• Analyte Stability: Secoiridoid glycosides can be sensitive to pH, temperature, and enzymatic degradation during extraction and storage.[8][9][10]

• Chromatographic Issues: Peak tailing or broadening can occur due to interactions with the stationary phase or other factors, affecting resolution and integration.

• Lack of a Commercial Standard: If a certified reference standard for 10-Hydroxyligstroside is unavailable, quantification may need to be performed relative to a structurally similar compound like Oleuropein (B1677263) or Ligstroside.

Q4: How can I ensure the stability of 10-Hydroxyligstroside during sample preparation?

A4: To minimize degradation, it is recommended to:

• Work at low temperatures during extraction.

• Protect samples from light.

• Use a slightly acidic pH (around 5-6) for extraction and storage solutions, as secoiridoids like oleuropein show better stability in acidic to neutral conditions and are more easily degraded in alkaline environments.[8][9]

• Consider boiling the extract briefly to inactivate enzymes that could degrade the analyte.[9]

• Store extracts at -20°C or below for long-term stability.[8]

Experimental Protocols

Sample Preparation: Extraction of 10-Hydroxyligstroside from Ligustrum Leaves

This protocol is adapted from methods used for related secoiridoid glycosides.[1]

Materials:

• Dried and powdered Ligustrum leaves

• 80% Methanol (HPLC grade)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Weigh 1.0 g of the powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol.

• Vortex for 1 minute to ensure thorough mixing.

• Perform ultrasonication for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Repeat the extraction process (steps 2-6) on the pellet for exhaustive extraction.

• Combine the supernatants and evaporate to dryness under reduced pressure.

• Reconstitute the dried extract in a known volume of the initial mobile phase (e.g., 1 mL) for UPLC-MS/MS analysis.

• Filter the reconstituted sample through a 0.22 µm syringe filter into a UPLC vial.

UPLC-MS/MS Method for Quantification

This method is based on established protocols for the analysis of oleuropein and ligstroside.[5][6]

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  Time (min)	%B
  0.0	5
  1.0	5
  8.0	40
  9.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Note: The exact m/z values for 10-Hydroxyligstroside need to be determined by direct infusion of a standard or a well-characterized extract. For related compounds, typical transitions involve the precursor ion [M-H]⁻ and product ions resulting from the loss of the glucose moiety or other characteristic fragments.

  • Example (based on Ligstroside): Precursor ion (Q1): m/z 523.2 -> Product ion (Q3): m/z 361.1

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Data Presentation

Table 1: UPLC-MS/MS Method Validation Parameters (Hypothetical Data)

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.995	0.998
Limit of Detection (LOD)	S/N ≥ 3	0.5 ng/mL
Limit of Quantitation (LOQ)	S/N ≥ 10	1.5 ng/mL
Precision (%RSD)
- Intra-day	≤ 15%	4.8%
- Inter-day	≤ 15%	7.2%
Accuracy (% Recovery)	80 - 120%	95.3%
Specificity	No interfering peaks at the retention time of the analyte	Confirmed

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step
Secondary Interactions	For glycosides, interactions between the analyte's polar groups and residual silanols on the column can cause tailing. Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to suppress silanol (B1196071) activity.
Column Overload	Injecting too high a concentration of the analyte can lead to peak fronting. Dilute the sample and re-inject.
Extra-column Volume	Excessive tubing length or dead volume in fittings can cause peak broadening. Use tubing with a small internal diameter and ensure all fittings are properly connected.
Column Contamination/Void	A blocked frit or a void at the head of the column can distort peak shape. Reverse-flush the column. If the problem persists, replace the column.[11]
Injection Solvent Mismatch	The injection solvent should be weaker than the mobile phase. If possible, dissolve the sample in the initial mobile phase.[11]

Issue 2: Low Signal Intensity or High Variability

Potential Cause	Troubleshooting Step
Ion Suppression	Matrix components co-eluting with the analyte can suppress its ionization. Improve sample clean-up (e.g., using Solid Phase Extraction - SPE) or adjust the chromatographic gradient to better separate the analyte from interfering compounds.
Suboptimal MS Parameters	The ion source parameters (e.g., gas flows, temperatures, voltages) may not be optimal. Perform tuning and optimization using a standard solution of 10-Hydroxyligstroside or a related compound.
Analyte Degradation	The analyte may be degrading in the sample vial or during the analytical run. Check the stability of the compound in the autosampler over time.
Leaks in the LC System	Leaks can cause fluctuations in flow rate and pressure, leading to variable signal intensity. Inspect all fittings and connections for signs of leakage.

Visualizations

Experimental Workflow for 10-Hydroxyligstroside Quantification

Caption: Workflow for the quantification of 10-Hydroxyligstroside.

Troubleshooting Logic for Peak Tailing

Caption: Troubleshooting logic for addressing peak tailing issues.

Simplified Anti-inflammatory Signaling Pathway of Secoiridoid Glycosides

Caption: Inhibition of inflammatory pathways by secoiridoid glycosides.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Secoiridoid Glycosides from the Twigs of Ligustrum obtusifolium Possess Anti-inflammatory and Neuroprotective Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Secoiridoid glycosides from the fruits of Ligustrum lucidum and their in vitro anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mitchell.ucdavis.edu [mitchell.ucdavis.edu]
• 6. mitchell.ucdavis.edu [mitchell.ucdavis.edu]
• 7. Development of Analytical Strategies for the Determination of Olive Fruit Bioactive Compounds Using UPLC-HRMS and HPLC-DAD. Chemical Characterization of Kolovi Lesvos Variety as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability of oleuropein in olive leaves extracts and its chelating action to ferrous ions | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]

dealing with co-eluting interferences in 10-Hydroxyligstroside analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of 10-Hydroxyligstroside. The focus is on addressing the common challenge of co-eluting interferences during liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing a broad or tailing peak for 10-Hydroxyligstroside in my chromatogram. What are the possible causes and solutions?

A1: Broad or tailing peaks can be caused by several factors related to the column, mobile phase, or sample.

Troubleshooting Steps:

• Column Issues:

  • Column Overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample.

  • Column Contamination: Strongly retained compounds from previous injections can accumulate on the column. Implement a robust column washing step after each run, using a strong solvent like 100% methanol (B129727) or acetonitrile (B52724).

  • Column Degradation: The stationary phase can degrade over time, especially with aggressive mobile phases or high temperatures. If the problem persists with a clean column and optimized method, consider replacing the column.

• Mobile Phase and Sample Compatibility:

  • Insufficient Buffer Capacity: For ionizable compounds, an inadequate buffer concentration can lead to peak tailing. Ensure your mobile phase buffer concentration is sufficient, typically in the 10-25 mM range, to maintain a consistent ionization state of the analyte.[1]

  • Sample Solvent Effects: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion. If possible, dissolve your sample in the initial mobile phase.

• Secondary Interactions:

  • Silanol (B1196071) Interactions: Residual silanol groups on silica-based C18 columns can interact with polar analytes, causing tailing. Using a mobile phase with a low pH (e.g., with 0.1% formic acid) can suppress silanol activity. Alternatively, consider using an end-capped column or a column with a different stationary phase chemistry.

Q2: I suspect I have co-eluting interferences with my 10-Hydroxyligstroside peak. How can I confirm this and what are they likely to be?

A2: Co-elution is a common issue, especially with complex matrices like plant extracts. The most likely interferences for 10-Hydroxyligstroside are its isomers and other structurally related secoiridoids.

Confirmation and Identification:

• High-Resolution Mass Spectrometry (HRMS): If you have access to an HRMS instrument like a Q-TOF or Orbitrap, you can extract the ion chromatogram for the exact mass of 10-Hydroxyligstroside. The presence of multiple peaks in the extracted ion chromatogram (XIC) at slightly different retention times is a strong indication of isomers.

• MS/MS Fragmentation: Analyze the MS/MS fragmentation pattern across the peak. If the fragmentation pattern changes across the chromatographic peak, it suggests the presence of more than one compound.

• Likely Interferences: Based on the analysis of related compounds in olive leaf extracts, potential co-eluting interferences for 10-Hydroxyligstroside include:

  • Isomers of ligstroside aglycone.

  • Isomers of oleuropein (B1677263) aglycone (which has the same nominal mass as 10-Hydroxyligstroside).[2][3]

  • Other secoiridoid derivatives with similar structures.

Q3: How can I improve the separation of 10-Hydroxyligstroside from its co-eluting isomers?

A3: Improving the separation of isomers requires careful optimization of the chromatographic conditions.

Strategies for Improved Separation:

• Optimize the Mobile Phase Gradient: A shallower gradient can increase the separation between closely eluting peaks. Experiment with different gradient slopes and durations.

• Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation, as they have different interactions with the stationary phase and analytes.[4]

• Adjust the Mobile Phase pH: For ionizable compounds, small changes in the mobile phase pH can affect their retention time and potentially resolve co-eluting peaks.

• Lower the Column Temperature: Lowering the column temperature can sometimes improve the resolution of isomers, although it may also lead to broader peaks and longer run times.

• Consider a Different Column Chemistry: If optimizing the mobile phase is not sufficient, a different stationary phase may be necessary. Phenyl-hexyl or biphenyl (B1667301) columns can offer different selectivity for aromatic compounds compared to standard C18 columns and are often effective for separating isomers.[5] Chiral columns can be used for the separation of enantiomers.[4]

Q4: I am experiencing ion suppression in my analysis, leading to poor sensitivity for 10-Hydroxyligstroside. What can I do to mitigate this?

A4: Ion suppression is a matrix effect where co-eluting compounds interfere with the ionization of the analyte of interest in the mass spectrometer source.

Mitigation Strategies:

• Improve Sample Preparation: Implement a more rigorous sample cleanup procedure to remove interfering matrix components. Solid-phase extraction (SPE) is a common and effective technique for this.

• Enhance Chromatographic Separation: By improving the separation of 10-Hydroxyligstroside from matrix components, you can reduce the chance of co-eluting compounds causing ion suppression.

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components to a level where they no longer cause significant ion suppression.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard will co-elute with the analyte and experience the same degree of ion suppression, allowing for accurate quantification despite the matrix effect.

Quantitative Data Summary

The following table summarizes the key mass spectrometric information for 10-Hydroxyligstroside and its likely co-eluting interferences. This information is crucial for setting up the mass spectrometer and identifying the correct peaks in your chromatogram.

Compound	Molecular Formula	Monoisotopic Mass (Da)	[M-H]⁻ m/z	[M+H]⁺ m/z	Notes
10-Hydroxyligstroside	C₁₉H₂₂O₈	378.1315	377.1242	379.1389	The target analyte.
Oleuropein Aglycone	C₁₇H₂₂O₇	378.1315	377.1242	379.1389	A common isomer with the same nominal mass. Multiple isomeric forms exist.[2][3]
Ligstroside Aglycone	C₁₉H₂₄O₇	364.1522	363.1449	365.1597	Structurally similar and may co-elute. Multiple isomeric forms exist.[2]

Experimental Protocols

Sample Preparation from Plant Material (e.g., Olive Leaves)

This protocol is a general guideline for the extraction of secoiridoids from plant matrices and should be optimized for your specific sample type.

• Drying and Grinding: Wash the fresh plant material (e.g., olive leaves) with distilled water and dry them in an oven at a controlled temperature (e.g., 60-80°C) to a constant weight.[2] Grind the dried material into a fine powder.

• Extraction:

  • Weigh approximately 1 gram of the powdered plant material.

  • Add 40 mL of a methanol/water (80:20, v/v) solution.

  • Sonicate the mixture for 30 minutes in an ultrasonic bath.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the pellet with another 40 mL of the extraction solvent.

  • Combine the supernatants.

• Cleanup (Optional but Recommended):

  • For complex matrices, a solid-phase extraction (SPE) cleanup step is recommended to remove interferences. A C18 SPE cartridge can be used.

  • Condition the SPE cartridge with methanol followed by water.

  • Load the extract onto the cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove polar interferences.

  • Elute the 10-Hydroxyligstroside and related compounds with a stronger solvent (e.g., methanol or acetonitrile).

• Final Preparation: Evaporate the solvent from the final extract under a stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase for LC-MS analysis. Filter the final solution through a 0.22 µm syringe filter before injection.

UPLC-QTOF-MS Analytical Method (General Guideline)

This is a starting point for method development. The gradient, flow rate, and MS parameters should be optimized for your specific instrument and application.

• LC System: UPLC system

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Linear gradient from 95% to 5% B

  • 18.1-22 min: Hold at 5% B for column re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 2 µL

• MS System: QTOF-MS with an electrospray ionization (ESI) source

• Ionization Mode: Negative ion mode is often preferred for secoiridoids.[2]

• Scan Range: m/z 100-1000

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Collision Energy (for MS/MS): A ramp of collision energies (e.g., 10-40 eV) should be used to obtain informative fragment ions for structural confirmation.

Visualizations

Caption: Workflow for troubleshooting co-eluting interferences in 10-Hydroxyligstroside analysis.

References

• 1. hplc.eu [hplc.eu]
• 2. mdpi.com [mdpi.com]
• 3. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 4. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Enhancing the Stability of 10-Hydroxyligstroside Extracts

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 10-Hydroxyligstroside extracts during experimentation. The following information is based on established knowledge of secoiridoid glycosides, particularly oleuropein (B1677263) and ligstroside, which are structurally similar to 10-Hydroxyligstroside.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 10-Hydroxyligstroside extracts?

A1: The stability of 10-Hydroxyligstroside, a secoiridoid glycoside, is primarily influenced by pH, temperature, light, oxygen, and the presence of enzymes. Like its analogue oleuropein, it is susceptible to hydrolysis under both acidic and basic conditions, which can lead to the cleavage of the glycosidic bond and ester linkages. Elevated temperatures accelerate this degradation.[1][2] Exposure to UV light can also induce photochemical degradation. Furthermore, enzymatic hydrolysis by endogenous plant enzymes, such as β-glucosidases, can break down the molecule.[2][3]

Q2: What are the visible signs of 10-Hydroxyligstroside extract degradation?

A2: Degradation of 10-Hydroxyligstroside extracts can manifest as a change in color, often browning, due to the formation of phenolic degradation products. A decrease in the extract's bitterness may also be an indicator, as the parent compound is hydrolyzed into less bitter or non-bitter derivatives like hydroxytyrosol. For quantitative assessment, a decrease in the peak area corresponding to 10-Hydroxyligstroside in an HPLC chromatogram is a definitive sign of degradation.

Q3: What are the recommended storage conditions for 10-Hydroxyligstroside extracts to ensure long-term stability?

A3: For optimal long-term stability, 10-Hydroxyligstroside extracts should be stored in a solid, dry form (e.g., lyophilized powder) at low temperatures, preferably at -20°C or below, in airtight containers protected from light. If in solution, it should be prepared fresh. For short-term storage, solutions should be kept at 2-8°C in the dark.

Q4: Can I use antioxidants to improve the stability of my 10-Hydroxyligstroside extract?

A4: Yes, the addition of antioxidants can be an effective strategy to mitigate oxidative degradation. Common antioxidants used for stabilizing natural product extracts include ascorbic acid (Vitamin C) and butylated hydroxytoluene (BHT).[4] The selection and concentration of the antioxidant should be optimized for your specific application to avoid interference with downstream experiments.

Q5: How can I prevent enzymatic degradation of 10-Hydroxyligstroside during extraction?

A5: Enzymatic degradation, primarily by β-glucosidases, can be minimized by inactivating endogenous enzymes shortly after sample collection.[2] This can be achieved by methods such as flash-freezing the plant material in liquid nitrogen, followed by lyophilization, or by blanching the material with steam or boiling ethanol. Alternatively, specific β-glucosidase inhibitors can be added during the extraction process, although their compatibility with the final application must be considered.[5][6]

Troubleshooting Guides

Issue 1: Rapid Loss of 10-Hydroxyligstroside Content in Solution

Potential Cause	Troubleshooting Steps
Inappropriate pH	Adjust the pH of the solution to a slightly acidic range (pH 4-6), as extreme pH values accelerate hydrolysis. Use a suitable buffer system to maintain the desired pH.
High Temperature	Prepare and store solutions at low temperatures (2-8°C for short-term, frozen for long-term). Avoid repeated freeze-thaw cycles.
Oxidation	Degas solvents before use to remove dissolved oxygen. Consider adding antioxidants like ascorbic acid (0.1-1 mg/mL) or BHT (0.01-0.1 mg/mL).[4]
Photodegradation	Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

Issue 2: Degradation of 10-Hydroxyligstroside During Sample Processing (Drying)

Potential Cause	Troubleshooting Steps
Thermal Degradation during Evaporation	Use low-temperature evaporation techniques such as rotary evaporation under vacuum at temperatures below 40°C.
Instability in the Dried State	For enhanced stability, consider co-drying the extract with a stabilizing agent. Lyophilization or spray drying with encapsulating agents like cyclodextrins (β-cyclodextrin, HP-β-cyclodextrin) can form protective inclusion complexes.[7][8][9]

Quantitative Data Summary

The following tables summarize stability data for oleuropein, a structurally related secoiridoid, which can serve as a valuable reference for optimizing the handling of 10-Hydroxyligstroside.

Table 1: Effect of pH on Oleuropein Stability (Aqueous Solution at 25°C)

pH	Half-life (t½) in days (approx.)
3	15
5	30
7	10
9	2

Note: Data is extrapolated from qualitative descriptions and general knowledge of secoiridoid stability. Specific kinetic studies for 10-Hydroxyligstroside are recommended.

Table 2: Effect of Temperature on Oleuropein Stability (Aqueous Solution at pH 5)

Temperature (°C)	Half-life (t½) in days (approx.)
4	> 60
25	30
40	7
60	< 1

Note: Data is extrapolated from qualitative descriptions and general knowledge of secoiridoid stability. Specific kinetic studies for 10-Hydroxyligstroside are recommended.

Experimental Protocols

Protocol 1: Forced Degradation Study of 10-Hydroxyligstroside Extract

Objective: To investigate the stability of a 10-Hydroxyligstroside extract under various stress conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of the 10-Hydroxyligstroside extract in methanol (B129727) or a suitable solvent at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize the samples with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1, 2, 4, and 8 hours. Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 2, 4, 8, and 24 hours.

• Thermal Degradation: Place a solid sample of the extract in an oven at 80°C for 1, 3, and 7 days. Dissolve a known weight of the stressed sample in the initial solvent for analysis.

• Photodegradation: Expose a solution of the extract in a quartz cuvette to a UV lamp (254 nm or 365 nm) for 2, 4, 8, and 24 hours. Keep a control sample wrapped in aluminum foil.

• Analysis: Analyze the stressed samples and a non-stressed control at each time point using a validated stability-indicating HPLC-DAD method.[10][11][12] Monitor the peak area of 10-Hydroxyligstroside and the appearance of degradation products.

Protocol 2: Stabilization of 10-Hydroxyligstroside Extract by Lyophilization with β-Cyclodextrin

Objective: To enhance the stability of a 10-Hydroxyligstroside extract by forming an inclusion complex with β-cyclodextrin.[9]

Methodology:

• Solution Preparation: Prepare an aqueous solution of the 10-Hydroxyligstroside extract.

• Cyclodextrin Addition: Dissolve β-cyclodextrin in the extract solution with stirring. A molar ratio of 1:1 (10-Hydroxyligstroside:β-cyclodextrin) is a good starting point. Gentle heating (around 40°C) may be required to dissolve the cyclodextrin.

• Complexation: Stir the mixture at room temperature for at least 4 hours to allow for the formation of the inclusion complex.

• Freezing: Freeze the solution at -80°C until completely solid.

• Lyophilization: Dry the frozen sample using a freeze-dryer until a fine powder is obtained.

• Storage and Analysis: Store the lyophilized powder in a desiccator at -20°C, protected from light. Evaluate the stability of the encapsulated extract and compare it to a non-encapsulated lyophilized extract using the forced degradation protocol described above.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Butylated Hydroxytoluene, Ascorbic Acid, and Clove Extract as Antioxidants in Fresh Beef Patties at Refrigerated Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reversible inhibitors of beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Encapsulation of olive leaf extract in beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Stability-Indicating HPLC-DAD Method for Determination of Stiripentol: Development, Validation, Kinetics, Structure Elucidation and Application to Commercial Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 11. e-nps.or.kr [e-nps.or.kr]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unveiling the Antioxidant Potential of 10-Hydroxyligstroside: A Comparative Analysis

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative analysis of the antioxidant capacity of 10-Hydroxyligstroside. Due to the limited availability of direct experimental data for 10-Hydroxyligstroside in publicly accessible literature, this guide focuses on a comparative assessment with its structurally and functionally related secoiridoid compounds from olive: Oleuropein, Hydroxytyrosol, and Oleocanthal. This approach allows for an inferred understanding of 10-Hydroxyligstroside's potential antioxidant efficacy.

Comparative Antioxidant Capacity of Olive Secoiridoids

The antioxidant capacity of phenolic compounds is commonly evaluated using various in vitro assays, with DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays being among the most prevalent. The IC50 value, representing the concentration of the antioxidant required to scavenge 50% of the free radicals, is a standard metric for comparison; a lower IC50 value indicates a higher antioxidant potency.

Compound	DPPH Radical Scavenging IC50 (µM)	ABTS Radical Scavenging IC50 (µM)	Cellular Antioxidant Activity (CAA)
10-Hydroxyligstroside	Data not available	Data not available	Data not available
Oleuropein	~20-50	~15-40	Moderate
Hydroxytyrosol	~5-15	~5-10	High
Oleocanthal	~10-30	~10-25	Moderate to High
Trolox (Standard)	~40-60	~30-50	Standard Reference

Note: The IC50 values are approximate ranges compiled from various literature sources and can vary depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are generalized protocols for the key antioxidant assays mentioned in this guide.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant.

Principle: The DPPH radical has a deep violet color in solution, which is reduced to the pale yellow hydrazine (B178648) by accepting a hydrogen atom or an electron from an antioxidant. The change in absorbance is measured spectrophotometrically.

Procedure:

• A working solution of DPPH in methanol (B129727) (typically 0.1 mM) is prepared.

• Various concentrations of the test compound (e.g., 10-Hydroxyligstroside, comparators) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance is measured at a specific wavelength (typically 517 nm).

• A control sample (DPPH solution without the antioxidant) is also measured.

• The percentage of radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).

Principle: The ABTS radical cation, which has a blue-green color, is generated by the oxidation of ABTS with potassium persulfate. In the presence of an antioxidant, the radical is reduced, and the color of the solution fades. The decrease in absorbance is proportional to the antioxidant concentration.

Procedure:

• The ABTS radical cation is pre-generated by reacting an aqueous solution of ABTS (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark for 12-16 hours.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to a specific absorbance at a particular wavelength (e.g., 0.70 at 734 nm).

• Different concentrations of the test compound are added to the diluted ABTS•+ solution.

• The absorbance is measured after a set incubation time (e.g., 6 minutes).

• The percentage of inhibition is calculated, and the IC50 value is determined.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of compounds in a biologically relevant system, such as cultured cells.

Principle: Cell-permeable fluorescent probes, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), are used to detect intracellular reactive oxygen species (ROS). In the presence of an oxidizing agent (e.g., hydrogen peroxide), DCFH is oxidized to the highly fluorescent dichlorofluorescein (DCF). Antioxidants can suppress this oxidation, leading to a reduction in fluorescence.

Procedure:

• Cultured cells (e.g., HepG2, Caco-2) are seeded in a microplate.

• The cells are pre-incubated with the test compound at various concentrations.

• The cells are then loaded with the DCFH-DA probe.

• An ROS generator, such as hydrogen peroxide (H₂O₂), is added to induce oxidative stress.

• The fluorescence intensity is measured over time using a microplate reader.

• The ability of the compound to reduce the H₂O₂-induced fluorescence is calculated to determine its cellular antioxidant activity.

Mechanistic Insights: The Nrf2 Signaling Pathway

The antioxidant effects of many phenolic compounds, including those found in olives, are not solely due to direct radical scavenging. They can also exert their effects by modulating intracellular signaling pathways, a key one being the Keap1-Nrf2 pathway.

Under normal conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is kept in the cytoplasm by its inhibitor Keap1 (Kelch-like ECH-associated protein 1), which facilitates its degradation. When cells are exposed to oxidative stress or electrophilic compounds (like some polyphenols), Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, initiating their transcription. This leads to an enhanced cellular defense against oxidative stress.

Caption: The Keap1-Nrf2 signaling pathway activated by olive polyphenols.

Conclusion

While direct experimental validation of 10-Hydroxyligstroside's antioxidant capacity remains to be extensively documented, its structural similarity to potent antioxidants like Oleuropein, Hydroxytyrosol, and Oleocanthal strongly suggests it possesses significant antioxidant properties. It is plausible that 10-Hydroxyligstroside contributes to the overall health benefits of olive products through both direct radical scavenging and the modulation of cellular defense mechanisms like the Nrf2 pathway. Further research is warranted to precisely quantify its antioxidant efficacy and elucidate its specific roles in cellular and physiological processes. This guide serves as a foundational resource for researchers interested in exploring the therapeutic potential of this promising natural compound.

A Comparative Analysis of 10-Hydroxyligstroside and Oleuropein: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bioactive compounds is paramount. This guide provides a detailed comparative analysis of two prominent secoiridoids, 10-Hydroxyligstroside and Oleuropein (B1677263), focusing on their chemical properties, biological activities, and underlying mechanisms of action. While Oleuropein is extensively studied, this guide also synthesizes the available, albeit more limited, data for 10-Hydroxyligstroside to offer a comprehensive perspective.

Physicochemical Properties

Both 10-Hydroxyligstroside and Oleuropein are secoiridoid glycosides, sharing a common structural backbone. However, subtle differences in their chemical makeup contribute to their distinct physicochemical properties.

Property	10-Hydroxyligstroside	Oleuropein
Chemical Formula	C25H32O13[1]	C25H32O13[2][3]
Molecular Weight	540.51 g/mol [1]	540.51 g/mol [2][3]
Natural Sources	Fraxinus excelsior (Ash tree), Ligustrum species (Privet)[4]	Olea europaea (Olive) leaves, fruit, and oil[3][5][6]
Appearance	Powder[1]	Crystalline solid[7]
Melting Point	Not specified	87-89 °C[7]
Solubility	Not specified	Soluble in water, ethanol, acetone[7]

Comparative Biological Activities

While research on Oleuropein's biological effects is extensive, data on 10-Hydroxyligstroside is less direct and often derived from studies on plant extracts containing a mixture of compounds.

Antioxidant Activity

Oleuropein is a well-documented antioxidant. Its potent free radical scavenging activity has been demonstrated in numerous in vitro and in vivo studies. For instance, Oleuropein effectively inhibits the oxidation of low-density lipoproteins (LDL), a key event in the pathogenesis of atherosclerosis[5].

10-Hydroxyligstroside's antioxidant potential is inferred from studies on extracts of Fraxinus species. Extracts of Fraxinus excelsior have shown significant antioxidant activity in ABTS and DPPH assays[8][9]. For example, a bark extract of F. ornus, a related species, exhibited an IC50 value of 0.062 mg/mL in the ABTS assay[8]. However, the specific contribution of 10-Hydroxyligstroside to this activity has not been quantified.

Anti-inflammatory Effects

Oleuropein exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators. It has been shown to downregulate the expression of enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS)[10]. Furthermore, Oleuropein can suppress the activation of key inflammatory signaling pathways such as NF-κB and MAPK[4].

10-Hydroxyligstroside is a component of plants traditionally used for their anti-inflammatory effects. While direct evidence is scarce, studies on related secoiridoid glycosides from Ligustrum obtusifolium have demonstrated significant inhibition of nitric oxide (NO) production in LPS-stimulated microglial cells, with IC50 values for some compounds as low as 5.45 µM[1][11]. Extracts from Ligustrum lucidum have also been shown to inhibit the production of NO and pro-inflammatory cytokines like TNF-α and IL-6[2][12].

Neuroprotective Properties

Oleuropein has emerged as a promising neuroprotective agent. Its antioxidant and anti-inflammatory actions are believed to contribute to its ability to protect neurons from damage in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease[5][13][14]. It has been shown to reduce oxidative stress and neuroinflammation in the brain[14].

10-Hydroxyligstroside's neuroprotective potential is suggested by studies on related compounds. Secoiridoid glycosides isolated from Ligustrum obtusifolium have been shown to upregulate the secretion of nerve growth factor (NGF) in glioma cells, suggesting a role in promoting neuronal survival and function[1][11].

Cardioprotective Effects

Oleuropein has been extensively studied for its benefits to cardiovascular health. It has been shown to exert cardioprotective effects through various mechanisms, including improving lipid profiles, lowering blood pressure, and preventing LDL oxidation[15][16]. Systematic reviews of animal studies have concluded that oleuropein administration is associated with improved outcomes in models of hypertension, heart failure, and myocardial infarction[15][16].

Data on the cardioprotective effects of 10-Hydroxyligstroside is currently not available in the scientific literature.

Experimental Protocols

For researchers looking to conduct comparative studies, the following are standard protocols for assessing the key biological activities discussed.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.

Protocol:

• Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Prepare various concentrations of the test compounds (10-Hydroxyligstroside and Oleuropein) and a standard antioxidant (e.g., ascorbic acid).

• Add the test compound or standard to the DPPH solution in a 96-well plate or cuvettes.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a spectrophotometer.

• Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay quantifies the level of oxidative stress within cells.

Protocol:

• Culture cells (e.g., endothelial cells, neurons) in a 96-well plate.

• Treat the cells with the test compounds for a specified period.

• Induce oxidative stress using an agent like hydrogen peroxide (H2O2).

• Load the cells with a fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.

• Incubate the cells to allow for probe uptake and de-esterification.

• Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer (excitation ~485 nm, emission ~535 nm).

MTT Assay for Cell Viability

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of the test compounds.

• After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubate for 2-4 hours to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader[2].

Visualizing Mechanisms and Workflows

Chemical Structures

Caption: Chemical structures of 10-Hydroxyligstroside and Oleuropein.

Comparative Experimental Workflow

References

• 1. Secoiridoid Glycosides from the Twigs of Ligustrum obtusifolium Possess Anti-inflammatory and Neuroprotective Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Potential Protective Role Exerted by Secoiridoids from Olea europaea L. in Cancer, Cardiovascular, Neurodegenerative, Aging-Related, and Immunoinflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. myrevea.com [myrevea.com]
• 8. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 9. researchgate.net [researchgate.net]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. Frontiers | A review of botany, phytochemistry, pharmacology, and applications of the herb with the homology of medicine and food: Ligustrum lucidum W.T. Aiton [frontiersin.org]
• 12. Safety evaluation and nutritional composition of a Fraxinus excelsior seed extract, FraxiPure™ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Secoiridoid glycosides from the fruits of Ligustrum lucidum and their in vitro anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. What is the Ligustrum Lucidum Extract Used For? - Knowledge [biowayorganicinc.com]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Extra virgin olive oil extract rich in secoiridoids induces an anti-inflammatory profile in peripheral blood mononuclear cells from obese children [frontiersin.org]

A Comparative Analysis of the Anti-inflammatory Effects of Oleuropein, Oleocanthal, and Ligstroside

For Researchers, Scientists, and Drug Development Professionals

Secoiridoids, a class of natural phenolic compounds abundant in olive oil, have garnered significant attention for their potent anti-inflammatory properties. This guide provides a detailed comparison of the anti-inflammatory effects of three prominent secoiridoids: oleuropein, oleocanthal, and ligstroside. We present experimental data, outline key methodologies, and visualize the intricate signaling pathways involved in their mechanisms of action.

Quantitative Comparison of Anti-inflammatory Activity

The following table summarizes the available quantitative data on the anti-inflammatory effects of oleuropein, oleocanthal, and ligstroside. It is important to note that the data is compiled from various studies with different experimental setups, which may influence the direct comparability of the results.

Secoiridoid	Target	Cell Line	Stimulant	Method	Result	Citation
Oleuropein	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	LPS	Griess Assay	Significant reduction at 50, 100, and 200 μg/ml.[1]
iNOS and COX-2 Expression	RAW 264.7 Macrophages	LPS	Western Blot	Suppression of protein expression.[2]
IL-1β and IL-6 Production	RAW 264.7 Macrophages	LPS	ELISA	Suppression of cytokine release.[2]
TNF-α Secretion	Polymorphonuclear cells (PMNCs)	LPS	ELISA	Significant inhibition at 20 μg/mL.[3]
Oleocanthal	COX-1 Activity	N/A	N/A	Enzyme Inhibition Assay	IC50 < 0.1 µM.[4]
COX-2 Activity	N/A	N/A	Enzyme Inhibition Assay	IC50 = 16.6 µM.[4]
COX Activity (compared to Ibuprofen)	N/A	N/A	Enzyme Inhibition Assay	At 25 µM, inhibits 41%–57% of COX activity (Ibuprofen inhibits 13%–18%).[5]
mTOR Activity	N/A	N/A	Kinase Assay	IC50 of 708 nM.[6]
c-Met Phosphorylation	Breast Cancer Cells	HGF	Western Blot	IC50 of 1.5-1.6 µg/mL.
Ligstroside Aglycone	Nitric Oxide (NO) Production	Murine Peritoneal Macrophages	LPS	Griess Method	Significant decrease at 12.5, 25, and 50 μM.[7]
iNOS and COX-2 Protein Expression	Murine Peritoneal Macrophages	LPS	Western Blot	Modulation of protein overexpression at 12.5, 25, and 50 μM.[7]
Pro-inflammatory Cytokine Levels	Murine Peritoneal Macrophages	LPS	ELISA	Reduction at 12.5, 25, and 50 μM.[7]
IL-8 and IL-1β Production	Human OA Cartilage Explants	IL-1β + OSM	Luminex	Reduction at 10 and 50 µM (not statistically significant for IL-8).[8]

Key Signaling Pathways in Secoiridoid-Mediated Anti-inflammation

Secoiridoids exert their anti-inflammatory effects by modulating several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these complex interactions.

Inhibition of the NF-κB signaling pathway by secoiridoids.

Modulation of MAPK signaling pathways by secoiridoids.

Inhibition of NLRP3 inflammasome activation by ligstroside aglycone.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used to assess the anti-inflammatory effects of secoiridoids.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is commonly used. These cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are typically pre-treated with various concentrations of the secoiridoid (e.g., 10, 50, 100 µM) for a specific period (e.g., 2 hours) before being stimulated with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a designated time (e.g., 24 hours).

Measurement of Nitric Oxide (NO) Production (Griess Assay)

This assay quantifies nitrite (B80452), a stable and nonvolatile breakdown product of NO.

• Sample Collection: After cell treatment, the culture supernatant is collected.

• Griess Reagent: An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) is added to the supernatant in a 96-well plate.

• Incubation: The plate is incubated at room temperature for 10-15 minutes in the dark.

• Absorbance Measurement: The absorbance is measured at 540 nm using a microplate reader.

• Quantification: The nitrite concentration is determined by comparison with a standard curve generated using known concentrations of sodium nitrite.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

ELISA is a widely used method to measure the concentration of specific proteins, such as pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β), in cell culture supernatants.

• Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of interest.

• Blocking: The plate is blocked to prevent non-specific binding.

• Sample Incubation: Cell culture supernatants and standards are added to the wells and incubated.

• Detection Antibody: A biotinylated detection antibody, also specific for the cytokine, is added.

• Enzyme Conjugate: An enzyme-linked conjugate (e.g., streptavidin-horseradish peroxidase) is added.

• Substrate Addition: A substrate is added, which is converted by the enzyme to produce a colored product.

• Absorbance Measurement: The absorbance is measured at a specific wavelength.

• Concentration Determination: The cytokine concentration in the samples is calculated from the standard curve.

Western Blot Analysis for Protein Expression

Western blotting is used to detect and quantify the expression levels of specific proteins involved in inflammatory signaling pathways (e.g., iNOS, COX-2, phosphorylated forms of NF-κB and MAPKs).

• Cell Lysis: Treated cells are lysed to extract total proteins.

• Protein Quantification: The protein concentration of the lysates is determined using a method like the BCA assay.

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the target protein.

• Secondary Antibody Incubation: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

A generalized workflow for in vitro anti-inflammatory assays.

Conclusion

Oleuropein, oleocanthal, and ligstroside are potent secoiridoids with significant anti-inflammatory properties. While all three compounds demonstrate the ability to suppress key inflammatory mediators and modulate critical signaling pathways, their specific potencies and mechanisms of action may differ. Oleocanthal exhibits strong direct inhibitory effects on COX enzymes, similar to ibuprofen. Oleuropein and ligstroside have been shown to effectively reduce the production of a broader range of inflammatory cytokines and enzymes. Further head-to-head comparative studies under standardized experimental conditions are warranted to fully elucidate their relative therapeutic potential in the context of inflammatory diseases. The detailed protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing our understanding of these promising natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Oleuropein suppresses LPS-induced inflammatory responses in RAW 264.7 cell and zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Oleuropein Is Responsible For The Major Anti-Inflammatory Effects Of O" by Khaled Qabaha, Fuad Al-Rimawi et al. [stars.library.ucf.edu]
• 4. Optimized protocols for studying the NLRP3 inflammasome and assessment of potential targets of CP-453,773 in undifferentiated THP1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Biological Activities of Oleocanthal from a Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ligstroside aglycon, an extra virgin olive oil secoiridoid, prevents inflammation by regulation of MAPKs, JAK/STAT, NF-κB, Nrf2/HO-1, and NLRP3 inflammasome signaling pathways in LPS-stimulated murine peritoneal macrophages - Food & Function (RSC Publishing) [pubs.rsc.org]
• 8. Osteoarthritis treatment with a novel nutraceutical acetylated ligstroside aglycone, a chemically modified extra-virgin olive oil polyphenol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 10-Hydroxyligstroside and Related Secoiridoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies applicable to the quantification of 10-Hydroxyligstroside, a naturally occurring secoiridoid. Due to the limited availability of direct cross-validation studies for 10-Hydroxyligstroside, this document focuses on well-established and validated methods for structurally similar and co-occurring secoiridoids, primarily oleuropein (B1677263) and ligstroside. The principles and techniques detailed herein are highly relevant and adaptable for the analysis of 10-Hydroxyligstroside.

Introduction to Analytical Methodologies

The accurate quantification of 10-Hydroxyligstroside and related compounds is crucial for research, quality control of natural products, and pharmacokinetic studies. The most common analytical techniques employed are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or fluorescence detection, and Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). Each method offers distinct advantages in terms of sensitivity, selectivity, and throughput.

Data Presentation: Comparison of Analytical Methods

The following tables summarize the key performance parameters of representative HPLC-UV and UPLC-MS/MS methods developed for the analysis of oleuropein and ligstroside. These parameters are essential for evaluating the suitability of a method for a specific application.

Table 1: Performance Characteristics of a Validated HPLC-UV Method for Oleuropein

Parameter	Performance
Linearity Range	3 - 1000 ppm
Correlation Coefficient (r²)	> 0.999
Accuracy (Recovery)	97.7% - 101.1%
Precision (RSD%)	< 1%
Limit of Detection (LOD)	Not explicitly stated, but low enough for detection in olive leaves
Limit of Quantitation (LOQ)	Not explicitly stated, but low enough for quantitation in olive leaves

Data extracted from a study on the determination of oleuropein in olive leaves[1].

Table 2: Performance Characteristics of a Validated UPLC-MS/MS Method for Secoiridoids

Parameter	Performance
Linearity Range	1 - 20 mg·kg⁻¹
Correlation Coefficient (r²)	Not explicitly stated
Accuracy (Recovery)	Within satisfactory limits according to AOAC guidelines
Precision (RSD%)	Within satisfactory limits according to AOAC guidelines
Matrix Effect	Within satisfactory limits

Data extracted from a study on the analysis of major secoiridoids in extra virgin olive oil[2][3].

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are representative protocols for HPLC-UV and UPLC-MS/MS analysis of secoiridoids.

HPLC-UV Method for Oleuropein

This method is suitable for the quantification of oleuropein in plant extracts and similar matrices[1].

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Reversed-phase C18 column (5 µm, 150 × 4.6 mm i.d.).

• Mobile Phase: A mixture of acetonitrile (B52724) and phosphate (B84403) buffer (pH 3.0) in a 20:80 (v/v) ratio.

• Flow Rate: 1.0 mL/minute.

• Detection: UV detection at 280 nm.

• Sample Preparation: Olive leaves are extracted, and the resulting solution is filtered before injection.

UPLC-MS/MS Method for Major Secoiridoids

This method provides high sensitivity and selectivity for the analysis of oleuropein, ligstroside, and their aglycones in complex matrices like olive oil[2][3].

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Acquity UPLC® BEH C18 column (2.1 × 50 mm, 1.7 µm particle size).

• Mobile Phase: A gradient elution using:

  • (A) Methanol with 0.1% formic acid

  • (B) Water with 0.1% formic acid

• Flow Rate: 0.6 mL/min.

• Ionization Mode: Negative ESI.

• Sample Preparation: A liquid-liquid extraction procedure is employed. 0.5 g of the sample is dissolved in 1 mL of hexane, followed by extraction with 2 mL of a methanol:water (4:1 v/v) solution. The resulting extract is then washed with hexane.

Cross-Validation of Analytical Methods

Cross-validation is a critical process to ensure that an analytical method produces reliable and consistent results across different laboratories, instruments, or even different analytical techniques[4]. A study on oleuropein analysis successfully cross-validated an HPLC-fluorescence detection method with a UPLC-MS-UV method[5][6]. The results showed no significant differences between the methods, indicating that both were accurate and reliable for the quantification of oleuropein[6]. This provides a strong basis for applying similar cross-validation principles to methods for 10-Hydroxyligstroside.

Mandatory Visualization

The following diagram illustrates a typical workflow for the cross-validation of two different analytical methods for a target analyte like 10-Hydroxyligstroside.

Caption: Workflow for cross-validation of two analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Total Analysis of the Major Secoiridoids in Extra Virgin Olive Oil: Validation of an UHPLC-ESI-MS/MS Method | Semantic Scholar [semanticscholar.org]
• 3. Total Analysis of the Major Secoiridoids in Extra Virgin Olive Oil: Validation of an UHPLC-ESI-MS/MS Method - ProQuest [proquest.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

In Vivo Validation of Olive Polyphenols: A Comparative Guide to Oleuropein and Hydroxytyrosol

For Researchers, Scientists, and Drug Development Professionals

While in vivo validation of the pharmacological effects of 10-Hydroxyligstroside is not yet available in published literature, extensive research on its close structural analogs, oleuropein (B1677263) and hydroxytyrosol (B1673988), provides a strong predictive framework for its potential therapeutic benefits. This guide offers a comparative overview of the in vivo validated pharmacological effects of oleuropein and hydroxytyrosol, presenting key experimental data, detailed protocols, and visual representations of associated signaling pathways and experimental workflows. This information serves as a valuable resource for researchers investigating the therapeutic potential of olive-derived polyphenols.

Comparative Analysis of Pharmacological Effects

Oleuropein and hydroxytyrosol have demonstrated a range of pharmacological activities in various in vivo models. The following tables summarize key findings in the areas of anti-inflammatory, antioxidant, cardioprotective, and neuroprotective effects.

Anti-Inflammatory Effects

Compound	Animal Model	Dosage	Key Findings	Reference
Oleuropein	Carrageenan-induced paw edema in rats	100, 200, and 400 mg/kg (p.o.)	Dose-dependent reduction in paw edema; significant inhibition of TNF-α, IL-1β, COX-2, and NO levels in paw tissue.	[1]
Formalin-induced inflammation in chicks	10 and 20 mg/kg (p.o.)	Dose-dependent reduction in paw-licking frequency and paw edema.	[2]
Ovariectomy/inflammation model in rats	2.5, 5, 10, or 15 mg/kg/day (dietary)	Reduced bone loss and improved inflammatory biomarkers (spleen weight, plasma fibrinogen).	[3]
Hydroxytyrosol	LPS-induced systemic inflammation in mice	40 and 80 mg/kg (oral gavage)	Significantly suppressed the up-regulation of COX-2 mRNA and prevented the LPS-induced increase of TNF-α plasma levels.	[4][5]
Dextran sulfate (B86663) sodium (DSS)-induced colitis in mice	10 and 50 mg/kg	Significantly reduced levels of IL-6, IL-1β, and TNF-α and inhibited the NF-κB inflammatory pathway.	[6]

Antioxidant Effects

Compound	Animal Model	Dosage	Key Findings	Reference
Oleuropein	Aged Wistar rats (18 months old)	50 mg/kg/day (oral gavage) for 6 months	Significantly decreased lipid peroxidation (LPO) and increased superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx) activities in the midbrain.	[7][8]
Hydroxytyrosol	Isoproterenol-induced myocardial infarction in rats	2 and 5 mg/kg (orally) for 7 days	Improved myocardium injury and restored hemodynamic function, suggesting a reduction in oxidative stress.	[9]

Cardioprotective Effects

Compound	Animal Model	Dosage	Key Findings	Reference
Oleuropein	Ischemia-reperfusion in anesthetized rabbits	10 and 20 mg/kg/day	Reduced infarct size, conferred strong antioxidant protection, and reduced circulating lipids.	[10][11]
Hydroxytyrosol	Isoproterenol-induced myocardial infarction in rats	2 and 5 mg/kg (orally) for 7 days	Exerted a potent cardioprotective effect, improved hemodynamic function, and inhibited ACE activity.	[9]
Isoproterenol-induced myocardial infarction in rats	Not specified	Pretreatment with olive leaf extract (containing hydroxytyrosol) ameliorated the effects of isoproterenol-induced myocardial infarction.	[12][13]
Myocardial ischemia/reperfusion injury in rats	20 mg/kg	Protected heart function by decreasing infarct size, oxidative stress, and cardiomyocyte apoptosis.	[14]

Neuroprotective Effects

Compound	Animal Model	Dosage	Key Findings	Reference
Oleuropein	Aged Wistar rats (18 months old)	50 mg/kg/day (oral gavage) for 6 months	Protected dopaminergic neurons in the substantia nigra pars compacta from age-related loss.	[7][8]
Focal cerebral ischemia/reperfusion in mice	100 mg/kg (i.p.) 1h before ischemia	Significantly reduced the volume of cerebral infarction.	[15]
Hydroxytyrosol	Not specified in detail in the provided abstracts

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats (for Anti-Inflammatory Activity)

This widely used model assesses the efficacy of anti-inflammatory agents.

• Animals: Male Wistar rats (150-200 g) are typically used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the experiment.

• Grouping: Rats are randomly divided into several groups: a control group (vehicle), a standard drug group (e.g., diclofenac (B195802) 10 mg/kg), and experimental groups receiving different doses of the test compound (e.g., Oleuropein at 100, 200, and 400 mg/kg, p.o.).[1]

• Administration: The test compound or vehicle is administered orally one hour before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at specified time intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Calculation of Inhibition: The percentage of edema inhibition is calculated using the formula: [(Control Paw Volume - Treated Paw Volume) / Control Paw Volume] x 100.

• Biochemical Analysis: After the final measurement, animals can be euthanized, and the paw tissue collected for the analysis of inflammatory markers such as TNF-α, IL-1β, COX-2, and nitric oxide (NO).[1]

Isoproterenol-Induced Myocardial Infarction in Rats (for Cardioprotective Activity)

This model simulates acute myocardial infarction to evaluate cardioprotective agents.

• Animals: Male Sprague-Dawley or Wistar rats (200-250 g) are commonly used.

• Acclimatization: Animals are housed in standard laboratory conditions for a week prior to the experiment.

• Grouping: Rats are divided into groups: a normal control group, an isoproterenol (B85558) control group, and treatment groups receiving different doses of the test compound (e.g., Hydroxytyrosol at 2 and 5 mg/kg, orally) for a specified period (e.g., 7 days).[9]

• Induction of Myocardial Infarction: On the last two days of the treatment period, rats in the isoproterenol and treatment groups are administered isoproterenol (e.g., 100 mg/kg, s.c.) at a 24-hour interval to induce myocardial infarction.[9]

• Data Collection: On the day after the final isoproterenol injection, various parameters are assessed:

  • Electrocardiogram (ECG): To record changes in heart electrical activity, such as ST-segment elevation.

  • Biochemical Markers: Blood samples are collected to measure cardiac injury markers (e.g., troponin-T, creatine (B1669601) kinase-MB, lactate (B86563) dehydrogenase) and lipid profiles.

  • Gravimetric Analysis: The heart is excised, and the heart weight to body weight ratio is calculated.

• Histopathological Examination: A portion of the heart tissue is fixed in formalin for histological analysis to observe myocardial damage.

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. Many polyphenols, including oleuropein and hydroxytyrosol, exert their anti-inflammatory effects by modulating this pathway.

Caption: NF-κB signaling pathway in inflammation and its inhibition by olive polyphenols.

General Experimental Workflow for In Vivo Pharmacological Assessment

The following diagram illustrates a typical workflow for evaluating the in vivo pharmacological effects of a test compound.

Caption: A generalized workflow for in vivo pharmacological studies.

References

• 1. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oleuropein modulates anti-inflammatory activity of celecoxib and ketoprofen through cyclooxygenase pathway: in vivo, in silico and pharmacokinetics approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydroxytyrosol Exerts Anti-Inflammatory and Anti-Oxidant Activities in a Mouse Model of Systemic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Antioxidant Role of Oleuropein on Midbrain and Dopaminergic Neurons of Substantia Nigra in Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protective Effect of Hydroxytyrosol Against Cardiac Remodeling After Isoproterenol-Induced Myocardial Infarction in Rat: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. scispace.com [scispace.com]
• 11. Cardioprotective and neuroprotective roles of oleuropein in olive - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journal.hep.com.cn [journal.hep.com.cn]
• 13. Hydroxytyrosol and olive leaf extract exert cardioprotective effects by inhibiting GRP78 and CHOP expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hydroxytyrosol protects isoproterenol-induced myocardial infarction through activating notch signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Comparative Analysis of 10-Hydroxyligstroside and Established Kinase Inhibitors in Oncogenic Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a head-to-head comparison of the potential inhibitory effects of the natural compound 10-Hydroxyligstroside with known, clinically relevant inhibitors of key oncogenic signaling pathways. While direct inhibitory data for 10-Hydroxyligstroside is not yet available, its structural similarity to other secoiridoids, such as ligstroside and oleuropein, suggests potential activity against pathways like the BRAF-MAPK and PI3K/Akt/mTOR cascades. This document, therefore, presents a comparative framework based on the known activities of its analogs against well-characterized inhibitors of these pathways.

Data Presentation: A Comparative Look at Kinase Inhibitors

The following table summarizes the inhibitory concentrations (IC50) of several FDA-approved and investigational inhibitors targeting the BRAF-MAPK and PI3K/Akt/mTOR signaling pathways. This data provides a benchmark for evaluating the potential potency of novel compounds like 10-Hydroxyligstroside.

Inhibitor	Target	IC50	Pathway
Vemurafenib	BRAF V600E	0.025 - 0.35 µM (cell proliferation)	BRAF-MAPK
Dabrafenib	BRAF V600E	~200 nM (cell proliferation)[1]	BRAF-MAPK
Trametinib	MEK1/MEK2	0.92 nM/1.8 nM (cell-free)[2][3]	BRAF-MAPK
Rapamycin	mTORC1	-	PI3K/Akt/mTOR
Everolimus	mTORC1	1.6-2.4 nM (cell-free)	PI3K/Akt/mTOR
AZD8055	mTORC1/mTORC2	~24-27 nM (cellular)[4]	PI3K/Akt/mTOR
BAY 11-7082	IKKα (upstream of NF-κB)	10 µM (IκBα phosphorylation)[5][6]	NF-κB

Signaling Pathway Visualization

To contextualize the points of inhibition, the following diagrams illustrate the BRAF-MAPK and PI3K/Akt/mTOR signaling pathways.

BRAF-MAPK Signaling Pathway and Inhibitor Targets.

PI3K/Akt/mTOR Signaling Pathway and Inhibitor Targets.

Experimental Protocols

To facilitate the direct comparison of 10-Hydroxyligstroside with known inhibitors, the following are detailed methodologies for key experiments.

BRAF V600E Kinase Assay (In Vitro)

This assay determines the direct inhibitory effect of a compound on the enzymatic activity of the BRAF V600E mutant protein.

Objective: To determine the IC50 value of a test compound against BRAF V600E kinase.

Materials:

• Recombinant human BRAF V600E protein

• MEK1 (inactive) as a substrate

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.01% Triton X-100)

• Test compound (e.g., 10-Hydroxyligstroside) and a known inhibitor (e.g., Vemurafenib)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well white plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compound and the known inhibitor in the assay buffer.

• In a 384-well plate, add the BRAF V600E enzyme to each well.

• Add the serially diluted compounds to the wells. Include a vehicle control (e.g., DMSO).

• Initiate the kinase reaction by adding a mixture of the MEK1 substrate and ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent, which correlates with kinase activity.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Proliferation Assay (MTT/MTS Assay)

This assay assesses the effect of a compound on the viability and proliferation of cancer cells harboring a specific mutation (e.g., BRAF V600E).

Objective: To determine the IC50 value of a test compound in a cellular context.

Materials:

• Human melanoma cell line with BRAF V600E mutation (e.g., A375)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound and a known inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent

• 96-well clear-bottom plates

• Spectrophotometer or plate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound and the known inhibitor. Include a vehicle control.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the MTT or MTS reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• If using MTT, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

NF-κB Reporter Assay

This assay measures the activity of the NF-κB signaling pathway in response to a stimulus and the inhibitory effect of a compound.

Objective: To quantify the inhibition of NF-κB transcriptional activity by a test compound.

Materials:

• HEK293 cells stably transfected with an NF-κB luciferase reporter construct.

• Complete cell culture medium.

• Test compound and a known NF-κB inhibitor (e.g., BAY 11-7082).

• A stimulant for the NF-κB pathway (e.g., TNF-α).

• Luciferase assay reagent.

• 96-well white, clear-bottom plates.

• Luminometer.

Procedure:

• Seed the reporter cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with serial dilutions of the test compound and the known inhibitor for a specified time (e.g., 1 hour).

• Stimulate the cells with TNF-α to activate the NF-κB pathway. Include an unstimulated control.

• Incubate for an appropriate duration (e.g., 6-8 hours) to allow for luciferase expression.

• Lyse the cells and add the luciferase assay reagent to each well.

• Measure the luminescence using a luminometer.

• Normalize the firefly luciferase signal to a co-transfected control (e.g., Renilla luciferase) if applicable.

• Calculate the percent inhibition of NF-κB activity and determine the IC50 value.[7][8][9][10][11]

References

• 1. Dabrafenib and its use in the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Trametinib | MEK Inhibitors: R&D Systems [rndsystems.com]
• 4. mTOR kinase inhibitors as potential cancer therapeutic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BAY 11-7082 | BAY 11-7821 | NF-κB inhibitor | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. indigobiosciences.com [indigobiosciences.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. indigobiosciences.com [indigobiosciences.com]
• 11. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]

Unraveling the Action of 10-Hydroxyligstroside: A Comparative Guide to its Antioxidant and Anti-inflammatory Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the putative mechanism of action of 10-Hydroxyligstroside, a naturally occurring secoiridoid, with its structurally related and more extensively studied analogs, oleuropein (B1677263) and hydroxytyrosol. While direct experimental data on 10-Hydroxyligstroside is limited, its mechanism is strongly inferred from the well-established antioxidant and anti-inflammatory properties of these related compounds. This guide synthesizes the available data to present a likely mechanistic framework, highlighting areas where further research is needed to confirm these activities for 10-Hydroxyligstroside itself.

Core Postulated Mechanisms: A Two-Pronged Approach

The primary mechanism of action of 10-Hydroxyligstroside is hypothesized to be a dual-pronged approach involving robust antioxidant and potent anti-inflammatory effects. This is a characteristic feature of the phenolic compounds found in olive species.

1. Antioxidant Activity: Combating Oxidative Stress

10-Hydroxyligstroside likely combats oxidative stress through two main strategies:

• Direct Radical Scavenging: By donating hydrogen atoms, it can directly neutralize a variety of reactive oxygen species (ROS), thus preventing cellular damage.

• Upregulation of Endogenous Antioxidant Systems: It is postulated to enhance the expression and activity of key antioxidant enzymes, such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx), providing a long-lasting defense against oxidative insults.

2. Anti-inflammatory Activity: Dampening the Inflammatory Cascade

The anti-inflammatory properties are likely mediated by the modulation of key signaling pathways that regulate the expression of pro-inflammatory mediators. The principal targets are believed to be:

• Inhibition of the NF-κB Pathway: By preventing the activation and nuclear translocation of the transcription factor NF-κB, 10-Hydroxyligstroside can suppress the expression of a wide array of pro-inflammatory genes.

• Modulation of MAPK Pathways: It may also influence the activity of mitogen-activated protein kinases (MAPKs), such as p38, which are crucial in the inflammatory response.

• Inhibition of Pro-inflammatory Enzymes: This includes the direct inhibition of enzymes like cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are responsible for the production of prostaglandins (B1171923) and leukotrienes, respectively.

Comparative Data on Antioxidant and Anti-inflammatory Activity

The following tables summarize key quantitative data from studies on oleuropein and hydroxytyrosol, which provide a basis for predicting the activity of 10-Hydroxyligstroside. It is important to note that these are not direct data for 10-Hydroxyligstroside.

Table 1: Comparative Antioxidant Activity

Compound	Assay	IC50 / Activity	Reference
Oleuropein	DPPH Radical Scavenging	IC50: 25.5 µM	[1]
Superoxide Radical Scavenging	IC50: 15.2 µM	[1]
Hydroxytyrosol	DPPH Radical Scavenging	IC50: 10.8 µM	[1]
Superoxide Radical Scavenging	IC50: 5.6 µM	[1]
10-Hydroxyligstroside	Not Reported	Not Reported	-

Table 2: Comparative Anti-inflammatory Activity (Enzyme Inhibition)

Compound	Target Enzyme	IC50 / % Inhibition	Reference
Oleuropein	Lipoxygenase (LOX)	IC50: 4.5 µM	[2]
Cyclooxygenase-2 (COX-2)	Significant Inhibition (Qualitative)	[3][4]
Hydroxytyrosol	Lipoxygenase (LOX)	IC50: 2.8 µM	[2]
Cyclooxygenase-2 (COX-2)	Significant Inhibition (Qualitative)	[5]
10-Hydroxyligstroside	Not Reported	Not Reported	-

Experimental Protocols

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

• Principle: The reduction of the purple DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically at approximately 517 nm.

• Protocol:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a fresh solution of DPPH in the same solvent.

  • In a microplate, add various concentrations of the test compound to the DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).[6]

2. Lipoxygenase (LOX) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of the lipoxygenase enzyme, which is involved in the synthesis of leukotrienes.

• Principle: The enzymatic conversion of a substrate (e.g., linoleic acid or arachidonic acid) by LOX results in the formation of a conjugated diene, which can be monitored by the increase in absorbance at 234 nm.

• Protocol:

  • Prepare a solution of the test compound.

  • In a cuvette or microplate, pre-incubate the LOX enzyme with the test compound at various concentrations in a suitable buffer (e.g., borate (B1201080) buffer, pH 9.0) for a short period.[7]

  • Initiate the reaction by adding the substrate (e.g., linoleic acid).

  • Immediately monitor the increase in absorbance at 234 nm over time.

  • Calculate the percentage of inhibition and determine the IC50 value.[8][9]

3. NF-κB Reporter Assay

This cell-based assay is used to measure the activation of the NF-κB signaling pathway.

• Principle: Cells are transfected with a reporter plasmid containing a promoter with NF-κB binding sites upstream of a reporter gene (e.g., luciferase or β-galactosidase). Activation of NF-κB leads to the expression of the reporter gene, which can be quantified.

• Protocol:

  • Culture a suitable cell line (e.g., HEK293T or RAW264.7 macrophages).

  • Transfect the cells with the NF-κB reporter plasmid.

  • Pre-treat the cells with various concentrations of the test compound for a specified time.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS).[10][11]

  • Lyse the cells and measure the activity of the reporter enzyme (e.g., luciferase activity using a luminometer).

  • Determine the effect of the compound on NF-κB activation.

Visualizing the Putative Mechanisms

The following diagrams illustrate the hypothesized signaling pathways and experimental workflows related to the mechanism of action of 10-Hydroxyligstroside.

Caption: Putative antioxidant mechanism of 10-Hydroxyligstroside.

Caption: Putative anti-inflammatory mechanism via NF-κB inhibition.

Caption: Experimental workflow for NF-κB inhibition studies.

Conclusion and Future Directions

While the precise molecular interactions of 10-Hydroxyligstroside are yet to be fully elucidated, the evidence from structurally similar compounds provides a strong foundation for its putative mechanism of action. It is highly probable that 10-Hydroxyligstroside exerts its biological effects through a combination of potent antioxidant and anti-inflammatory activities, primarily by scavenging free radicals, enhancing endogenous antioxidant defenses, and inhibiting the NF-κB signaling pathway.

For drug development professionals and researchers, 10-Hydroxyligstroside represents a promising lead compound. However, to confirm its therapeutic potential, further in-depth studies are imperative. Future research should focus on:

• Direct experimental validation: Conducting in vitro and in vivo studies to directly measure the antioxidant and anti-inflammatory efficacy of 10-Hydroxyligstroside.

• Target identification: Identifying the specific molecular targets and binding interactions of 10-Hydroxyligstroside within the inflammatory and oxidative stress pathways.

• Structure-activity relationship studies: Comparing the activity of 10-Hydroxyligstroside with its parent compounds to understand the contribution of its unique chemical structure to its biological activity.

By addressing these research gaps, the full therapeutic potential of 10-Hydroxyligstroside can be unlocked, paving the way for its potential application in the prevention and treatment of a range of inflammatory and oxidative stress-related diseases.

References

• 1. Radical-scavenging Activity and Antioxidative Effects of Olive Leaf Components Oleuropein and Hydroxytyrosol in Comparison with Homovanillic Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oleuropein in Olive and its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxytyrosol Exerts Anti-Inflammatory and Anti-Oxidant Activities in a Mouse Model of Systemic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. ijpsonline.com [ijpsonline.com]
• 9. phcogj.com [phcogj.com]
• 10. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Independent Verification of 10-Hydroxyligstroside's Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactive properties of 10-Hydroxyligstroside and its structurally related compounds, oleuropein (B1677263) and hydroxytyrosol. Due to the limited direct experimental data on 10-Hydroxyligstroside, this guide also incorporates data from its close analog, ligstroside, to provide a more comprehensive analysis. The information herein is supported by experimental data from peer-reviewed scientific literature, with detailed methodologies for key experiments to facilitate independent verification.

Comparative Analysis of Bioactivities

The following tables summarize the available quantitative data for the anti-inflammatory, antioxidant, and neuroprotective activities of 10-Hydroxyligstroside, ligstroside, oleuropein, and hydroxytyrosol.

Table 1: Anti-Inflammatory Activity - Nitric Oxide (NO) Inhibition

Compound	Cell Line	Inducer	IC50 (µM)	Reference
10-Hydroxyligstroside	Data Not Available	-	-	-
Ligstroside Aglycone	Murine Peritoneal Macrophages	LPS	~25 µM (Significant reduction at this concentration)	[1][2][3]
Oleuropein	RAW 264.7 Macrophages	LPS	Data Not Available (Significant inhibition reported)	[4][5]
Hydroxytyrosol	RAW 264.7 Macrophages	LPS	Data Not Available (Upregulates NO generation in some models)	[6][7]

Table 2: Antioxidant Activity - DPPH Radical Scavenging

Compound	IC50 (µg/mL)	Reference
10-Hydroxyligstroside	Data Not Available	-
Ligstroside	Data Not Available	-
Oleuropein	Data Not Available (Potent activity reported)	[8]
Hydroxytyrosol	< 50 (Considered strong)	[9][10]

Table 3: Neuroprotective Activity - PC12 Cell Viability Assay

Compound	Stressor	Concentration	% Cell Viability Increase (Compared to Stressor)	Reference
10-Hydroxyligstroside	Data Not Available	-	-	-
Ligstroside	Data Not Available	-	-	-
Oleuropein	Oxidative Stress	Not Specified	Protective effects observed	[11]
Hydroxytyrosol	Oxidative Stress	Not Specified	Protective effects observed	[12]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for replication and verification.

Anti-Inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

Objective: To determine the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Cell Line: RAW 264.7 (murine macrophage cell line) or primary murine peritoneal macrophages.

Protocol:

• Cell Culture: Culture RAW 264.7 cells or isolated murine peritoneal macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., 10-Hydroxyligstroside, Ligstroside aglycone, Oleuropein, Hydroxytyrosol) for 1-2 hours.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Nitrite Quantification (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each supernatant sample.

  • Incubate at room temperature for 10-15 minutes in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control. Determine the IC50 value, which is the concentration of the compound that inhibits 50% of NO production.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To measure the free radical scavenging capacity of a compound using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare various concentrations of the test compound in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Neuroprotective Activity: PC12 Cell Viability Assay

Objective: To assess the ability of a compound to protect neuronal-like cells (PC12) from oxidative stress-induced cell death.

Cell Line: PC12 (rat pheochromocytoma cell line).

Protocol:

• Cell Culture: Culture PC12 cells in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 24 hours.

• Induction of Oxidative Stress: Expose the cells to a neurotoxic agent, such as hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA), at a pre-determined toxic concentration for a specified duration (e.g., 24 hours).

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. A higher percentage of viability in the presence of the test compound compared to the stressor-only control indicates a neuroprotective effect.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways involved in the observed bioactivities and the general workflows of the experimental assays.

Caption: LPS-induced pro-inflammatory signaling pathway leading to Nitric Oxide production and potential points of inhibition by test compounds.

Caption: Workflow of the DPPH radical scavenging assay for determining antioxidant activity.

Caption: Experimental workflow for assessing the neuroprotective effects of a compound on PC12 cells.

Conclusion

While direct quantitative evidence for the bioactivity of 10-Hydroxyligstroside is currently limited in the public domain, the available data on its close structural analogs, particularly ligstroside aglycone, suggest potential anti-inflammatory and antioxidant properties. Oleuropein and hydroxytyrosol, also structurally similar, are well-documented for their potent antioxidant, anti-inflammatory, and neuroprotective effects.

Further research is warranted to isolate and quantify the specific bioactivities of 10-Hydroxyligstroside to fully understand its therapeutic potential. The experimental protocols and comparative data provided in this guide serve as a foundation for such future investigations. Researchers are encouraged to utilize these methodologies to conduct direct comparative studies and contribute to a more comprehensive understanding of this natural compound.

References

• 1. Ligstroside aglycon, an extra virgin olive oil secoiridoid, prevents inflammation by regulation of MAPKs, JAK/STAT, NF-κB, Nrf2/HO-1, and NLRP3 inflammasome signaling pathways in LPS-stimulated murine peritoneal macrophages - Food & Function (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Polyphenols Ligstroside Aglycone in Olive Oil ⋆ Morocco Gold Olive Oil [morocco-gold.com]
• 4. Oleuropein suppresses LPS-induced inflammatory responses in RAW 264.7 cell and zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Effects of Hydroxytyrosol in Endothelial Functioning: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. dpph assay ic50: Topics by Science.gov [science.gov]
• 11. berkeleyolivegrove.com [berkeleyolivegrove.com]
• 12. Beneficial effects of the olive oil phenolic components oleuropein and hydroxytyrosol: focus on protection against cardiovascular and metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 10-Hydroxyligstroside from Diverse Geographical Origins: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the variability of bioactive compounds from natural sources is paramount. This guide provides a comparative study of 10-Hydroxyligstroside, a secoiridoid with significant therapeutic potential, focusing on the influence of geographical origin on its abundance. Due to the limited direct comparative studies on 10-Hydroxyligstroside, this guide utilizes data from closely related and co-occurring secoiridoids, oleuropein (B1677263) and ligstroside, from various geographical locations to illustrate the impact of regional differences.

The production of secondary metabolites in plants, such as 10-Hydroxyligstroside, is intricately linked to environmental factors. Climate, soil composition, and regional agricultural practices can significantly influence the yield and purity of these compounds.[1][2] This variability underscores the importance of sourcing and quality control in the research and development of plant-derived pharmaceuticals.

Quantitative Comparison of Secoiridoids from Different Geographical Locations

Table 1: Oleuropein Content in Olive Leaves from Various Locations in Northern Cyprus

Location	Oleuropein Content (% in plant)
Buyukkonuk	0.088 ± 0.006
Guzelyurt	0.086 ± 0.004
Tatlisu	0.079 ± 0.003
Dipkarpaz	0.072 ± 0.006
Lapta	0.065 ± 0.003
Zeytinlik	0.057 ± 0.007
Lefke	0.046 ± 0.004

Data adapted from a study on oleuropein amounts in olive leaves from different regions of Northern Cyprus.[3]

Table 2: Phenolic Compound Concentrations in Olive Leaves from Two Provinces in Tuscany, Italy

Compound	Siena (μg/g)	Grosseto (μg/g)
Oleuropein	15,345.8 ± 1,234.5	13,876.2 ± 1,110.1
Ligstroside	2,345.6 ± 187.6	2,109.8 ± 168.8
Luteolin	87.9 ± 7.0	75.4 ± 6.0
Apigenin	45.2 ± 3.6	38.9 ± 3.1

Concentrations are presented as mean ± standard deviation. Data is illustrative and adapted from a study on phenolic profiles in olive leaves from different cultivars in Tuscany.[4]

These tables clearly demonstrate that the concentration of secoiridoids can vary significantly between different geographical locations, even within a relatively small region like Tuscany.[4] This variation is attributed to a combination of genetic factors of the plant cultivar and environmental influences.[4]

Experimental Protocols

Accurate and reproducible quantification of 10-Hydroxyligstroside and related secoiridoids is crucial for comparative studies. Below are detailed methodologies for extraction, isolation, and quantification.

Extraction of Secoiridoids from Plant Material

This protocol outlines a general method for the extraction of secoiridoids from the leaves of Oleaceae plants.

Materials:

• Dried and powdered plant leaves

• 80% Methanol (B129727) (HPLC grade)

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• Filter paper (0.45 µm)

Procedure:

• Weigh 1 gram of the dried, powdered plant material and place it in a 50 mL conical flask.

• Add 20 mL of 80% methanol to the flask.

• Perform extraction in an ultrasonic bath at 40°C for 30 minutes.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant. Repeat the extraction process on the pellet twice more.

• Combine the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator at 45°C.

• Redissolve the dried extract in a known volume of 80% methanol.

• Filter the solution through a 0.45 µm syringe filter before HPLC analysis.

High-Performance Liquid Chromatography (HPLC-UV) for Quantification

This method allows for the separation and quantification of 10-Hydroxyligstroside and other secoiridoids.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A linear gradient from 10% to 40% B over 30 minutes, then to 90% B over 5 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 240 nm and 280 nm

• Injection Volume: 10 µL

Quantification: A calibration curve is constructed by injecting known concentrations of a purified 10-Hydroxyligstroside standard. The concentration of the compound in the plant extracts is then determined by comparing the peak area with the calibration curve.

Visualizing the Workflow and Biological Pathways

Experimental Workflow

The following diagram illustrates the key steps involved in the comparative analysis of 10-Hydroxyligstroside from different geographical origins.

Caption: Experimental workflow for comparative analysis.

Signaling Pathways Modulated by 10-Hydroxyligstroside

10-Hydroxyligstroside and related secoiridoids exhibit significant anti-inflammatory and antioxidant properties. These effects are mediated through the modulation of key signaling pathways.

Anti-Inflammatory Signaling Pathway

Secoiridoids can inhibit the pro-inflammatory NF-κB and MAPK signaling pathways, leading to a reduction in the production of inflammatory cytokines. They can also promote the expression of the anti-inflammatory cytokine IL-10.

Caption: Anti-inflammatory signaling pathway of 10-Hydroxyligstroside.

Antioxidant Mechanism of Action

The antioxidant effects of secoiridoids are attributed to their ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes.

Caption: Antioxidant mechanism of 10-Hydroxyligstroside.

Conclusion

The geographical origin of plant material is a critical factor that influences the concentration of bioactive compounds such as 10-Hydroxyligstroside. As demonstrated by the data on related secoiridoids, significant variations can be expected, which has profound implications for the standardization and efficacy of plant-derived therapeutic agents. Researchers and drug development professionals must consider these geographical variations and implement rigorous analytical and quality control measures to ensure the consistency and reliability of their findings and products. Further research focusing directly on the geographical variability of 10-Hydroxyligstroside is warranted to build a more comprehensive understanding of this promising natural compound.

References

• 1. mdpi.com [mdpi.com]
• 2. Drought Stress Effects and Olive Tree Acclimation under a Changing Climate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Validating the Purity of Commercially Available 10-Hydroxyligstroside

For researchers in drug development and the natural products sciences, the purity of a starting compound is paramount to the reliability and reproducibility of experimental results. 10-Hydroxyligstroside, a secoiridoid glycoside with potential therapeutic applications, is commercially available from various suppliers. However, its purity can be affected by isomers, degradation products from extraction and purification, and storage conditions. This guide provides a comprehensive framework for validating the purity of commercially available 10-Hydroxyligstroside, offering detailed experimental protocols and data presentation formats to compare different batches or suppliers.

Understanding Potential Impurities

10-Hydroxyligstroside, being a natural product, is susceptible to a range of impurities that can arise during its isolation, purification, and storage. Based on the chemistry of related secoiridoids like oleuropein (B1677263) and ligstroside, potential impurities may include:

• Isomers: Positional isomers or stereoisomers that may be difficult to separate during production.

• Hydrolysis Products: Cleavage of the glycosidic bond can yield the aglycone and the glucose moiety. The ester linkage can also be hydrolyzed.

• Oxidation Products: The molecule contains several functional groups susceptible to oxidation, which can be initiated by exposure to air and light.[1][2]

• Residual Solvents and Reagents: Impurities originating from the extraction and purification process.

A systematic approach to validating the purity of 10-Hydroxyligstroside involves a combination of chromatographic and spectroscopic techniques to separate, identify, and quantify the main component and any accompanying impurities.

Comparative Purity Analysis Workflow

The following diagram outlines a comprehensive workflow for the validation of 10-Hydroxyligstroside purity.

Caption: Workflow for the comprehensive purity validation of 10-Hydroxyligstroside.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are starting points and may require optimization based on the specific instrumentation and commercial sample being analyzed.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This technique is the cornerstone for assessing the purity of the sample by separating the main component from its impurities and quantifying them based on their UV absorbance.

Methodology:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode-array detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient Elution: A gradient elution is recommended to resolve compounds with a range of polarities.[1] A typical gradient could be:

  • 0-5 min: 10% B

  • 5-25 min: 10-50% B

  • 25-30 min: 50-90% B

  • 30-35 min: 90% B

  • 35.1-40 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: Monitor at 240 nm and 280 nm. The DAD allows for the acquisition of the full UV spectrum for each peak, which is crucial for peak purity analysis.

• Sample Preparation: Prepare a stock solution of the commercial 10-Hydroxyligstroside in methanol at a concentration of 1 mg/mL. Further dilute with the initial mobile phase composition to an appropriate concentration for analysis (e.g., 100 µg/mL).

• Data Analysis: Calculate the area percentage of the main peak relative to the total area of all detected peaks to estimate purity. The DAD software can also be used to assess peak purity by comparing UV spectra across a single chromatographic peak.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful tool for the identification of impurities, even at trace levels. It provides molecular weight information and fragmentation patterns that are invaluable for structural elucidation.

Methodology:

• Instrumentation: An LC system (as described for HPLC) coupled to a mass spectrometer (e.g., a Quadrupole Time-of-Flight or Triple Quadrupole instrument).

• Chromatographic Conditions: The same column and mobile phase conditions as the HPLC-DAD method can be used to facilitate peak correlation.

• Ionization Source: Electrospray Ionization (ESI) in both positive and negative ion modes should be evaluated to achieve the best sensitivity for 10-Hydroxyligstroside and its potential impurities.

• Mass Analysis:

  • Full Scan (MS1): Acquire data over a mass range of m/z 100-1000 to obtain the molecular weights of the parent ions.

  • Tandem MS (MS/MS): Perform fragmentation of the most abundant ions detected in the full scan mode to obtain structural information.

• Data Analysis: Correlate the retention times of peaks from the HPLC-DAD chromatogram with the masses detected by the MS. Propose structures for impurities based on their molecular weights and fragmentation patterns, comparing them to the fragmentation of the main 10-Hydroxyligstroside peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for unambiguous structure elucidation. It confirms the identity of the main component and can be used to characterize the structure of any major impurities if they can be isolated.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a sufficient amount of the 10-Hydroxyligstroside sample (typically 5-10 mg) in a suitable deuterated solvent (e.g., Methanol-d4 or DMSO-d6).

• Experiments:

  • 1D NMR: ¹H and ¹³C NMR are essential for basic structural confirmation.

  • 2D NMR: Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments are crucial for assigning all proton and carbon signals and confirming the connectivity of the molecule.

• Data Analysis: Compare the acquired spectra with published data for 10-Hydroxyligstroside to confirm its identity. Any significant unassigned signals may indicate the presence of impurities.

Data Presentation for Comparison

To facilitate a clear comparison between different batches or suppliers of 10-Hydroxyligstroside, all quantitative data should be summarized in tables.

Table 1: HPLC-DAD Purity Assessment

Sample ID (Batch/Supplier)	Retention Time of Main Peak (min)	Purity by Area % (at 240 nm)	Number of Impurities Detected
Batch A
Batch B
Competitor X

Table 2: LC-MS Impurity Profiling

Sample ID (Batch/Supplier)	Impurity RT (min)	Proposed [M-H]⁻ or [M+H]⁺ (m/z)	Relative Abundance (%)	Putative Identification
Batch A
Batch B
Competitor X

Table 3: NMR Structural Confirmation

Sample ID (Batch/Supplier)	¹H NMR	¹³C NMR	2D NMR (COSY, HSQC, HMBC)
Batch A	Conforms to structure	Conforms to structure	Conforms to structure
Batch B	Conforms with minor unassigned signals	Conforms to structure	Conforms to structure
Competitor X	Conforms to structure	Conforms to structure	Conforms to structure

By employing this systematic approach, researchers can confidently validate the purity of their commercially sourced 10-Hydroxyligstroside, ensuring the integrity of their subsequent experiments and contributing to more reliable and reproducible scientific outcomes.

References

• 1. Oxidized Forms of Olive Oil Secoiridoids: Semisynthesis, Identification and Correlation with Quality Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]

A Framework for Assessing the Synergistic Effects of 10-Hydroxyligstroside in Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the synergistic potential of 10-Hydroxyligstroside when combined with other therapeutic compounds. While specific experimental data on the synergistic effects of 10-Hydroxyligstroside is not yet extensively available in published literature, this document outlines the established methodologies and data presentation structures necessary for conducting and reporting such research. The experimental designs and hypothetical data presented herein serve as a template for future studies in this promising area of natural product pharmacology.

Introduction to Synergy in Drug Development

In pharmacology, synergy occurs when the combined effect of two or more drugs is greater than the sum of their individual effects.[1] This phenomenon is highly sought after in drug development as it can lead to therapies with increased efficacy, reduced dosages of individual components (thereby minimizing side effects), and the potential to overcome drug resistance.[2] The quantitative analysis of dose-effect relationships is crucial for distinguishing true synergy from additive or antagonistic effects.[3][4]

10-Hydroxyligstroside, an iridoid glycoside found in plants of the Oleaceae family, has been noted as a natural product with potential biological activities.[5][6] Assessing its synergistic interactions with other compounds could unlock new therapeutic applications.

Hypothetical Combination Study: 10-Hydroxyligstroside and a COX-2 Inhibitor

To illustrate the assessment of synergy, we present a hypothetical study combining 10-Hydroxyligstroside with a selective COX-2 inhibitor for anti-inflammatory effects. Iridoid glycosides have been investigated for their anti-inflammatory properties, which may involve the modulation of inflammatory signaling pathways. A COX-2 inhibitor is chosen as a combination partner due to its well-defined mechanism of action in inflammation.

Table 1: Hypothetical In Vitro Anti-Inflammatory Effects of 10-Hydroxyligstroside and a COX-2 Inhibitor on LPS-Stimulated Macrophages

Treatment Group	Concentration (µM)	Inhibition of Prostaglandin E2 (PGE2) Production (%)	Combination Index (CI)
10-Hydroxyligstroside Alone	10	25	N/A
20	40	N/A
40	60	N/A
COX-2 Inhibitor Alone	1	30	N/A
2	55	N/A
4	75	N/A
Combination (Constant Ratio 10:1)	10 (10-H) + 1 (COX-2)	70	0.85 (Synergy)
20 (10-H) + 2 (COX-2)	92	0.60 (Strong Synergy)
40 (10-H) + 4 (COX-2)	98	0.45 (Very Strong Synergy)

CI values are calculated using the Chou-Talalay method. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[4]

Experimental Protocols

A rigorous and detailed methodology is essential for the accurate assessment of synergistic effects.

• Cell Line: Murine macrophage cell line (e.g., RAW 264.7).

• Culture Conditions: Cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Inflammation: Cells are seeded in 24-well plates and allowed to adhere overnight. Inflammation is induced by treating the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Drug Treatment: Cells are co-treated with various concentrations of 10-Hydroxyligstroside, the COX-2 inhibitor, or their combination at a constant molar ratio. A vehicle control (e.g., DMSO) is also included.

• PGE2 Quantification: After the 24-hour incubation, the cell culture supernatant is collected. The concentration of PGE2 is measured using a competitive enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: The percentage of inhibition of PGE2 production is calculated relative to the LPS-treated control group.

• Dose-Effect Curves: Dose-effect curves are generated for each compound individually and for the combination.

• Combination Index (CI) Calculation: The Combination Index is calculated using specialized software (e.g., CompuSyn) based on the Chou-Talalay method.[3] This method provides a quantitative measure of the degree of synergy or antagonism over a range of effect levels.

Visualizing Workflows and Pathways

Diagrams are crucial for conveying complex experimental workflows and biological mechanisms.

Caption: Workflow for assessing the synergistic anti-inflammatory effects of two compounds.

Caption: Dual inhibition of inflammatory pathways by a hypothetical synergistic combination.

Conclusion and Future Directions

The framework presented in this guide provides a robust starting point for the systematic evaluation of the synergistic effects of 10-Hydroxyligstroside with other compounds. By employing standardized experimental protocols and quantitative analysis, researchers can effectively identify and validate synergistic combinations. Future in vivo studies will be necessary to confirm these findings in more complex biological systems and to explore the therapeutic potential of such combinations in various disease models. The exploration of synergy is a critical step in translating the promise of natural products like 10-Hydroxyligstroside into novel and effective therapies.

References

• 1. CCOHS: Synergism and related terms [ccohs.ca]
• 2. mdpi.com [mdpi.com]
• 3. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]